3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride: Core Properties, Synthesis, and Medicinal Chemistry Applications
Executive Summary The evolution of small-molecule drug discovery heavily relies on the strategic deployment of conformationally restricted scaffolds. Among these, the 3-azabicyclo[4.1.0]heptane system has emerged as a pr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The evolution of small-molecule drug discovery heavily relies on the strategic deployment of conformationally restricted scaffolds. Among these, the 3-azabicyclo[4.1.0]heptane system has emerged as a privileged motif. Specifically, 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3) serves as a critical building block[1]. By fusing a cyclopropane ring onto a piperidine core and introducing a bridgehead hydroxyl group, this molecule offers unique physicochemical properties that enhance target affinity, metabolic stability, and vector-specific hydrogen bonding.
Physicochemical Properties & Structural Analysis
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is a stable, solid compound at room temperature[1]. The hydrochloride salt form is specifically utilized to prevent the spontaneous degradation or volatilization of the free base, ensuring long-term shelf stability and excellent aqueous solubility for biological assays.
Table 1: Core Physicochemical Data
Property
Value
Chemical Name
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
CAS Number
1394042-85-3
Molecular Formula
C₆H₁₂ClNO (Free base: C₆H₁₁NO)
Molecular Weight
149.62 g/mol
Monoisotopic Mass (Free Base)
113.084 Da
Physical State
Solid
Purity Standard
>97% (HPLC)
Storage Conditions
Controlled room temperature
(Quantitative data sourced from authoritative supplier specifications and molecular databases[1][2])
Mechanistic Role in Drug Discovery
The incorporation of the 3-azabicyclo[4.1.0]heptane scaffold into pharmacophores is driven by precise structural causality rather than arbitrary selection:
Conformational Restriction : The fused cyclopropane ring locks the piperidine system into a distorted half-chair conformation. This pre-organization reduces the entropic penalty upon receptor binding. This strategy has been successfully employed in the development of potent triple reuptake inhibitors (SNDRIs) targeting SERT, NET, and DAT[3].
Metabolic Shielding : Cytochrome P450 enzymes frequently oxidize the α-carbons of piperidines. The steric bulk and electronic properties of the cyclopropane ring effectively shield these vulnerable sites, enhancing the pharmacokinetic half-life of the resulting drug candidates[4].
Bridgehead Hydroxyl Functionality : The -OH group at the C1 position provides a critical vector for hydrogen bonding. Unlike standard secondary alcohols, a bridgehead hydroxyl is sterically constrained, allowing for highly directional interactions with target kinase or GPCR binding pockets.
Logical pathway of structural modifications leading to enhanced pharmacological efficacy.
Synthetic Methodologies: Constructing the Bicyclic Core
The synthesis of 3-azabicyclo[4.1.0]heptan-1-ol requires the stereoselective cyclopropanation of a cyclic enamine or allylic alcohol precursor. The Simmons-Smith cyclopropanation is the most reliable method for this transformation, utilizing a zinc-copper couple and diiodomethane to generate a zinc carbenoid intermediate that stereospecifically adds to the double bond[5].
Step-by-Step Experimental Protocol: Simmons-Smith Cyclopropanation & Salt Formation
Note: This protocol represents a generalized, self-validating workflow for synthesizing the target scaffold from N-Boc-1,2,5,6-tetrahydropyridin-3-ol.
Carbenoid Generation : In an oven-dried, argon-purged flask, suspend Zn-Cu couple (3.0 equiv) in anhydrous diethyl ether (
Et2O
). Slowly add diiodomethane (
CH2I2
, 1.5 equiv) while maintaining the temperature at 0°C.
Causality: The Zn-Cu couple is essential for the oxidative addition into the C-I bond, forming the active
IZnCH2I
carbenoid without triggering violent exothermic degradation.
Cyclopropanation : Add a solution of N-Boc-1,2,5,6-tetrahydropyridin-3-ol (1.0 equiv) in
Et2O
dropwise. The proximal hydroxyl group directs the zinc carbenoid to the syn face of the alkene, ensuring high diastereoselectivity[5].
In-Process Control (IPC) : Monitor the reaction via TLC or LC-MS. The reaction is self-validating when the starting material mass (
[M+H]+
) is fully replaced by the
+14
Da cyclopropanated mass.
Quenching & Extraction : Quench the reaction with saturated aqueous
NH4Cl
to destroy unreacted zinc species. Extract with ethyl acetate, wash with brine, dry over
Na2SO4
, and concentrate under reduced pressure.
Deprotection & Salt Formation : Dissolve the crude N-Boc-3-azabicyclo[4.1.0]heptan-1-ol in a solution of 4M HCl in dioxane. Stir at room temperature for 2 hours.
Causality: The strong anhydrous acid cleaves the Boc protecting group while simultaneously protonating the secondary amine to precipitate the highly stable hydrochloride salt.
Isolation : Filter the resulting white precipitate, wash with cold diethyl ether, and dry under high vacuum to yield 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Synthetic workflow for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride via Simmons-Smith reaction.
Analytical Validation & Quality Control
To ensure the trustworthiness of the synthesized batch, rigorous analytical validation is required:
Nuclear Magnetic Resonance (NMR) : The
1H
NMR spectrum (in
D2O
or DMSO-
d6
) must show characteristic high-field multiplets between 0.6 ppm and 1.2 ppm, corresponding to the diastereotopic protons of the cyclopropane
CH2
group. The absence of alkene protons (~5.5-6.0 ppm) confirms complete conversion.
Mass Spectrometry (LC-MS) : Electrospray ionization (ESI+) should reveal a prominent
[M+H]+
peak at
m/z≈114.09
, corresponding to the free base (
C6H11NO
)[2].
Chromatographic Purity : Reverse-phase HPLC (C18 column, water/acetonitrile gradient with 0.1% TFA) should demonstrate a single sharp peak with
>97%
area integration[1].
References
Rac-(1r,6r)-3-azabicyclo[4.1.0]heptan-1-ol hydrochloride - PubChemLite
Source: Université du Luxembourg (uni.lu)
URL:[Link]
1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor
Source: Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor
Source: PubMed (NIH)
URL:[Link]
3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride (CAS 1394042-85-3): A Technical Guide to Structural Dynamics, Synthesis, and Medicinal Applications
As drug discovery paradigms shift toward molecules with higher three-dimensional complexity, the demand for conformationally restricted, sp3 -rich building blocks has surged. 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride...
Author: BenchChem Technical Support Team. Date: March 2026
As drug discovery paradigms shift toward molecules with higher three-dimensional complexity, the demand for conformationally restricted,
sp3
-rich building blocks has surged. 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3) represents a premier cyclopropanated piperidine scaffold. By fusing a cyclopropane ring to a piperidine core and introducing a bridgehead hydroxyl group, this molecule serves as a highly rigidified bioisostere for morpholine and piperidine.
This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality, validated synthetic handling, and applications in advanced medicinal chemistry.
Physicochemical Profiling & Quantitative Data
The hydrochloride salt form of 3-azabicyclo[4.1.0]heptan-1-ol is preferred in synthetic workflows due to its enhanced crystalline stability, reduced hygroscopicity compared to the free base, and high aqueous solubility.
Table 1: Quantitative Physicochemical and Identification Data
Structural Causality: The Logic of the[4.1.0] Bicyclic System
The incorporation of the 3-azabicyclo[4.1.0]heptane scaffold into a drug candidate is rarely arbitrary. As a Senior Application Scientist, I evaluate this scaffold based on three distinct structural advantages:
Conformational Restriction: The fused cyclopropane ring locks the piperidine chair conformation, drastically reducing the number of rotatable bonds. This pre-organization minimizes the entropic penalty upon binding to a target protein, often leading to increased binding affinity.
Increased
sp3
Character (
Fsp3
): High
sp3
character correlates with improved clinical success rates. It enhances aqueous solubility and reduces off-target promiscuity (such as hERG channel liability), which is a common failure point for flat, aromatic nitrogen heterocycles.
Bridgehead Functionalization: The hydroxyl group at the C1 bridgehead provides a highly specific vector for hydrogen bonding or further synthetic elaboration (e.g., etherification or fluorination) without disrupting the core geometry.
Diagram 1: Logical relationships detailing the structural advantages of the 3-azabicyclo[4.1.0]heptane core.
Validated Synthetic Methodology: Deprotection & Salt Formation
The final step in synthesizing CAS 1394042-85-3 typically involves the acidolytic cleavage of an N-Boc protected precursor (tert-butyl 1-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate). Because the cyclopropane ring fused to a piperidine system possesses significant ring strain, the deprotection must be carefully controlled to prevent acid-catalyzed ring-opening side reactions.
Substrate Dissolution: Dissolve 1.0 equivalent of the N-Boc protected precursor in anhydrous 1,4-dioxane (0.1 M concentration).
Causality: Anhydrous conditions prevent the formation of aqueous micro-environments that could promote hydrolytic degradation of the strained bicyclic system.
Controlled Acidification: Cool the reaction vessel to 0 °C under a nitrogen atmosphere. Dropwise, add 5.0 equivalents of 4M HCl in dioxane.
Causality: The low temperature mitigates the exothermic nature of the Boc cleavage, protecting the cyclopropane ring from thermal/acidic degradation.
Agitation & In-Process Validation: Allow the reaction to slowly warm to room temperature and stir for 2–4 hours.
Self-Validating Check: Monitor the reaction via LC-MS. The reaction is complete only when the total ion chromatogram (TIC) shows complete disappearance of the starting material mass (
[M+H]+
) and the emergence of the deprotected product mass (
m/z
114.09 for the free base).
Precipitation: Concentrate the mixture under reduced pressure (avoiding temperatures above 35 °C). Triturate the resulting residue with cold, anhydrous diethyl ether.
Causality: The hydrochloride salt is highly insoluble in diethyl ether, driving the equilibrium toward complete precipitation while leaving non-polar byproducts (e.g., tert-butyl chloride, residual Boc-anhydride) in solution.
Isolation: Filter the resulting white solid under a nitrogen blanket (to prevent moisture absorption) and dry in vacuo to yield CAS 1394042-85-3.
Diagram 2: Experimental workflow for the synthesis and validation of the hydrochloride salt.
Applications in Medicinal Chemistry & Drug Discovery
The 3-azabicyclo[4.1.0]heptane class has proven highly efficacious in modern drug discovery, acting as a privileged scaffold for multiple therapeutic targets.
Triple Reuptake Inhibitors (TRUIs)
In neuropharmacology, balancing the inhibition of serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters is notoriously difficult. Researchers have successfully utilized the 3-azabicyclo[4.1.0]heptane scaffold to create potent TRUIs[2]. The rigid geometry accurately projects aryl and alkoxyalkyl substituents into the respective binding pockets of the monoamine transporters, achieving the desired balanced inhibition ratio required for treating major depressive disorder (MDD).
KRAS Inhibitors in Oncology
Recent patent literature highlights the use of 3-azabicyclo[4.1.0]heptan-1-ol derivatives in the synthesis of novel KRAS inhibitors[3]. The bridgehead hydroxyl group acts as a critical anchoring point for coupling to complex heteroaromatic systems (e.g., pyrido[4,3-d]pyrimidines), enabling the molecule to occupy the highly specific allosteric pockets of mutant KRAS (such as KRAS G12C), which is prevalent in lung and colorectal adenocarcinomas.
Diagram 3: Pharmacological signaling pathway of Monoamine Reuptake Inhibition via the scaffold.
Handling, Safety, and Analytical Validation
When handling 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride, stringent safety protocols must be observed. According to GHS classifications, the compound is categorized under Acute Tox. 4 (oral, dermal, inhalation), Skin Irrit. 2 , and Eye Irrit. 2A [4].
Analytical Validation Standards:
1H NMR (D₂O or DMSO-d₆): Look for the characteristic upfield multiplets (typically between 0.5–1.2 ppm) corresponding to the cyclopropane methylene protons. The bridgehead position (C1) will lack a proton, confirming the substitution pattern.
HRMS (ESI+): The exact mass of the free base
[M+H]+
must be observed at
m/z
114.0913
±
5 ppm.
References
Micheli, F., et al. "6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor." Journal of Medicinal Chemistry, 2010, 53(13), 4989-5001. Available at:[Link]
NextSDS. "rac-(1R,6R)-3-azabicyclo[4.1.0]heptan-1-ol hydrochloride - Chemical Substance Information." NextSDS Substance Database. Available at: [Link]
WIPO Patent WO2024040109A2. "KRAS Inhibitors." Google Patents, 2024.
An In-depth Technical Guide to 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride: A Versatile Building Block for Modern Drug Discovery
This technical guide provides a comprehensive overview of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS No: 1394042-85-3), a key heterocyclic building block for researchers, medicinal chemists, and professionals in d...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides a comprehensive overview of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS No: 1394042-85-3), a key heterocyclic building block for researchers, medicinal chemists, and professionals in drug development. We will delve into its physicochemical properties, plausible synthetic routes, and its potential applications, all grounded in established scientific principles.
Introduction: The Significance of the 3-Azabicyclo[4.1.0]heptane Scaffold
The 3-azabicyclo[4.1.0]heptane core is a conformationally restricted, three-dimensional scaffold that has garnered significant interest in medicinal chemistry. Its rigid structure allows for precise orientation of substituents in three-dimensional space, which can lead to enhanced binding affinity and selectivity for biological targets. This bicyclic system, containing a fused cyclopropane and piperidine ring, serves as a valuable bioisostere for other common saturated heterocycles, offering a unique vector for exploring chemical space in drug design. Derivatives of this scaffold have been investigated for their potential as triple reuptake inhibitors, highlighting their relevance in the development of novel therapeutics.[1][2]
Physicochemical Properties
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is a stable, solid compound at room temperature.[3] Its key properties are summarized in the table below.
While a specific, detailed, and publicly available protocol for the multigram synthesis of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is not extensively documented in peer-reviewed literature, its synthesis can be conceptualized through established methodologies for constructing the 3-azabicyclo[4.1.0]heptane core.[5][6][7][8] A plausible and efficient approach involves the intramolecular cyclopropanation of a suitably protected allylic amine.
A generalized synthetic workflow is proposed below:
Caption: A plausible synthetic workflow for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride.
The rationale for this proposed pathway is rooted in the reliability of each transformation. The protection of the amine is a standard and necessary step to prevent side reactions. Epoxidation of the olefin followed by an intramolecular nucleophilic attack by the protected amine is a common strategy for the formation of such bicyclic systems. The final deprotection and salt formation yield the target compound.
Spectroscopic Characterization (Expected)
¹H NMR: The proton NMR spectrum is expected to be complex due to the rigid bicyclic structure and the presence of multiple chiral centers. One would anticipate distinct signals for the protons on the cyclopropane ring at higher field (typically 0.5-1.5 ppm). The protons adjacent to the nitrogen and the hydroxyl group would appear at a lower field.
¹³C NMR: The carbon NMR spectrum would show six distinct signals corresponding to the six carbon atoms in the bicyclic core. The carbon bearing the hydroxyl group would be shifted downfield (in the range of 60-80 ppm), while the cyclopropyl carbons would be found at a higher field.
Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak corresponding to the free base (C₆H₁₁NO) at m/z 113.08, and a prominent peak for the protonated molecule [M+H]⁺ at m/z 114.09.[11]
Applications in Drug Discovery
The 3-azabicyclo[4.1.0]heptane scaffold is a valuable asset in medicinal chemistry due to its structural rigidity and potential to serve as a bioisosteric replacement for more flexible ring systems like piperidine or morpholine.[12] The introduction of a hydroxyl group at the 1-position provides a key functional handle for further elaboration and interaction with biological targets.
Caption: Functionalization vectors of the 3-Azabicyclo[4.1.0]heptan-1-ol scaffold for drug design.
Potential applications include:
Scaffold for Novel CNS Agents: The parent scaffold has been incorporated into potent triple reuptake inhibitors, suggesting that derivatives could be explored for the treatment of depression and other neurological disorders.[1][2]
Kinase Inhibitors: The rigid framework can be used to orient pharmacophoric groups towards the hinge region or other key binding pockets of kinases. The hydroxyl group can act as a hydrogen bond donor or acceptor.
Fragment-Based Drug Discovery: As a small, three-dimensional fragment, it can be used in screening campaigns to identify initial hits that can be elaborated into more potent drug candidates.
Safety and Handling
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is classified as a hazardous substance.[3] The following safety precautions should be observed:
Precautionary Statements: P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/ eye protection/ face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[3]
Personal Protective Equipment (PPE): Appropriate PPE, including safety glasses, gloves, and a lab coat, should be worn when handling this compound. All operations should be conducted in a well-ventilated fume hood.
Conclusion
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is a valuable and versatile building block for the synthesis of complex, three-dimensional molecules with potential therapeutic applications. While detailed experimental data for this specific compound is limited in the public domain, its structural features and the established chemistry of the parent scaffold provide a strong foundation for its use in innovative drug discovery programs. Its rigid framework and functional handles offer medicinal chemists a unique tool to explore novel chemical space and design next-generation therapeutics.
References
Garcı́a-Garcı́a, P., et al. (2010). Synthesis of 3-Oxa- and 3-Azabicyclo[4.1.0]heptanes by Gold-Catalyzed Cycloisomerization of Cyclopropenes. Organic Letters, 12(18), 4062–4065. Available at: [Link]
Micheli, F., et al. (2010). 6-(3,4-Dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor. Journal of Medicinal Chemistry, 53(13), 4989–5001. Available at: [Link]
NIST. (n.d.). Bicyclo[2.2.1]heptan-2-ol, 2,3,3-trimethyl-. NIST Chemistry WebBook. Retrieved March 15, 2026, from [Link]
PubMed. (2010). 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor. Retrieved March 15, 2026, from [Link]
Yang, J., Wang, Y., & Li, E. Q. (2025). Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds. Chemistry – An Asian Journal, e202500824. Available at: [Link]
ResearchGate. (n.d.). Drug candidates and bioactive molecules containing the 3‐aza bicyclo[4.1.0]heptane motif. Retrieved March 15, 2026, from [Link]
Hobbs, H., et al. (2019). Discovery of 3-Oxabicyclo[4.1.0]heptane, a Non-nitrogen Containing Morpholine Isostere, and Its Application in Novel Inhibitors of the PI3K-AKT-mTOR Pathway. Journal of Medicinal Chemistry, 62(15), 6972–6984. Available at: [Link]
ResearchGate. (2023). Expedient Synthesis of 6‐Functionalized Azabicyclo[4.1.0]heptane Derivatives. Retrieved March 15, 2026, from [Link]
Mansson, C. M. F., & Burns, N. Z. (n.d.). Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride. Organic Syntheses. Retrieved March 15, 2026, from [Link]
PubChemLite. (n.d.). Rac-(1r,6r)-3-azabicyclo[4.1.0]heptan-1-ol hydrochloride. Retrieved March 15, 2026, from [Link]
ResearchGate. (n.d.). Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds. Retrieved March 15, 2026, from [Link]
PubMed. (2025). Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds. Retrieved March 15, 2026, from [Link]
NIST. (n.d.). Bicyclo[2.2.1]heptan-7-ol. NIST Chemistry WebBook. Retrieved March 15, 2026, from [Link]
NIST. (n.d.). Bicyclo[2.2.1]heptan-2-ol. NIST Chemistry WebBook. Retrieved March 15, 2026, from [Link]
NIST. (n.d.). Bicyclo[3.1.1]heptane-2-methanol, 6,6-dimethyl-, acetate. NIST Chemistry WebBook. Retrieved March 15, 2026, from [Link]
ResearchGate. (n.d.). Synthesis of azabicyclo[4.1.0]heptane derivatives from α‐halohydrazones. Retrieved March 15, 2026, from [Link]
ChemRxiv. (n.d.). Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs. Retrieved March 15, 2026, from [Link]
PMC. (n.d.). Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity. Retrieved March 15, 2026, from [Link]
ChemRxiv. (n.d.). 2-Azabicyclo[3.2.0]heptane as a Bicyclic Isostere for Medicinal Chemistry: Synthesis and Physicochemical Characterization. Retrieved March 15, 2026, from [Link]
PubMed. (2006). 1H and 13C NMR Data for C-6 Substituted 3-azabicyclo[3.3.1]nonane-1-carboxylates. Retrieved March 15, 2026, from [Link]
PMC. (n.d.). Chemoselective bicyclobutane-based mass spectrometric detection of biological thiols uncovers human and bacterial metabolites. Retrieved March 15, 2026, from [Link]
Arkivoc. (2001). 1H and 13C NMR Chemical shift assignments of a cyclopentane- fused cis-azetidinone (cis-azabicyclo[3.2.0]heptan-7-one). A theoretical study. Retrieved March 15, 2026, from [Link]
PubMed. (2008). 1H and 13C NMR Spectra of C-6 and C-9 Substituted 3-azabicyclco[3.3.1]nonanes. Retrieved March 15, 2026, from [Link]
Slideshare. (n.d.). Comparison of 1H-NMR and 13C-NMR. Retrieved March 15, 2026, from [Link]
Synthesis and Mechanistic Evaluation of 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride: A Comprehensive Technical Guide
Executive Summary Bicyclic azaheterocycles, particularly those containing fused cyclopropane rings, are privileged scaffolds in modern drug discovery [1]. The 3-azabicyclo[4.1.0]heptane system serves as a conformationall...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Bicyclic azaheterocycles, particularly those containing fused cyclopropane rings, are privileged scaffolds in modern drug discovery [1]. The 3-azabicyclo[4.1.0]heptane system serves as a conformationally restricted bioisostere of piperidine, offering improved metabolic stability and altered basicity. The introduction of a bridgehead hydroxyl group, yielding 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3) [2], provides a critical hydrogen-bonding vector for target engagement. This whitepaper details a robust, highly regioselective three-step synthetic pathway starting from commercially available N-Boc-piperidin-3-one.
Retrosynthetic Analysis & Strategic Design
The construction of the [4.1.0] bicyclic system fundamentally relies on the cyclopropanation of a cyclic alkene. For this target, the retrosynthetic disconnection points to the Simmons-Smith cyclopropanation of a 1,2,5,6-tetrahydropyridin-3-ol derivative.
Causality in Regioselective Enolization:
The synthesis of complex active pharmaceutical ingredients (APIs) often requires precise control over enolization trajectories [3]. The transformation of N-Boc-piperidin-3-one into its corresponding silyl enol ether presents a regiochemical challenge: deprotonation can theoretically occur at C2 or C4. However, the bulky N-Boc protecting group exerts significant steric hindrance and allylic strain adjacent to the C2 position. By employing a sterically demanding base (LiHMDS) under kinetic conditions (-78 °C), deprotonation is directed almost exclusively to the C4 position, yielding the desired Δ3,4-silyl enol ether.
Simmons-Smith Rationale:
The resulting electron-rich silyl enol ether is an ideal substrate for the Simmons-Smith reaction. The electron-donating trimethylsiloxy (OTMS) group drastically increases the HOMO energy of the alkene, facilitating a rapid, stereoelectronically favored electrophilic attack by the zinc carbenoid (
ICH2ZnI
).
Salt Formation Strategy:
As documented in standard procedures for related azabicyclic systems [4], small, polar azabicyclic free bases exhibit notoriously high aqueous solubility. Conventional liquid-liquid extraction often leads to severe emulsion formation and poor mass recovery. We circumvent this by utilizing anhydrous HCl in dioxane for the global deprotection. This simultaneously cleaves the TMS ether and the Boc group, driving the direct precipitation of the target molecule as a highly pure hydrochloride salt and bypassing aqueous workup entirely.
Mechanistic Pathways
Fig 1: Three-step synthetic workflow for 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Fig 2: Mechanistic rationale for the regioselective enolization of N-Boc-piperidin-3-one.
Quantitative Data & Reaction Optimization
The Simmons-Smith cyclopropanation (Step 2) is the most sensitive transformation in this sequence. The table below summarizes the optimization of the zinc carbenoid stoichiometry and temperature to suppress decomposition while maximizing conversion.
Entry
ZnEt2
(equiv)
CH2I2
(equiv)
Temp Profile (°C)
Time (h)
Yield of Step 2 (%)
Observation / Causality
1
1.2
1.2
0 to 25
12
35
Incomplete conversion; carbenoid depletion.
2
2.5
2.5
0 to 25
12
82
Optimal; full conversion of silyl enol ether.
3
4.0
4.0
0 to 25
12
84
Negligible yield increase; reagent waste.
4
2.5
2.5
40 (reflux)
4
65
Thermal degradation of the silyl enol ether.
Experimental Methodologies
Step 1: Synthesis of 1-Boc-3-(trimethylsiloxy)-1,2,5,6-tetrahydropyridine
Self-Validating Checkpoint: The product is highly sensitive to hydrolysis. Successful conversion is indicated by a non-polar spot on TLC (Hexanes/EtOAc 9:1,
Rf
~0.8) that stains intensely with phosphomolybdic acid (PMA).
Preparation: Flame-dry a 250 mL round-bottom flask and flush with
N2
. Dissolve N-Boc-piperidin-3-one (10.0 g, 50.2 mmol) in anhydrous THF (100 mL, 0.5 M).
Kinetic Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add LiHMDS (1.0 M in THF, 60.2 mL, 1.2 equiv) dropwise over 30 minutes. Stir for 1 hour at -78 °C to ensure complete enolate formation.
Trapping: Add freshly distilled TMSCl (9.5 mL, 75.3 mmol, 1.5 equiv) dropwise. Maintain at -78 °C for 30 minutes, then allow the reaction to warm to room temperature over 2 hours.
Workup: Quench the reaction with saturated aqueous
NaHCO3
(50 mL). Extract strictly with Hexanes (
3×50
mL) to prevent premature hydrolysis of the silyl enol ether. Dry the combined organic layers over anhydrous
Na2SO4
, filter, and concentrate in vacuo. The crude yellow oil is used immediately in the next step.
Step 2: Synthesis of tert-butyl 1-((trimethylsilyl)oxy)-3-azabicyclo[4.1.0]heptane-3-carboxylate
Self-Validating Checkpoint: The exothermic formation of the zinc carbenoid must be controlled. The reaction mixture will turn slightly cloudy as zinc salts precipitate.
Carbenoid Generation: Dissolve the crude silyl enol ether from Step 1 in anhydrous dichloromethane (DCM) (150 mL). Cool the solution to 0 °C under
N2
.
Cyclopropanation: Add diethylzinc (
ZnEt2
, 1.0 M in hexanes, 125 mL, 2.5 equiv). Stir for 10 minutes. Carefully add diiodomethane (
CH2I2
, 10.1 mL, 125 mmol, 2.5 equiv) dropwise over 45 minutes to manage the exothermic carbenoid formation.
Propagation: Allow the reaction to slowly warm to room temperature and stir for 12 hours.
Workup & Purification: Carefully quench with saturated aqueous
NH4Cl
(100 mL) at 0 °C. Extract with DCM (
3×100
mL). Wash the combined organics with brine, dry over
Na2SO4
, and concentrate. Purify via flash column chromatography (Silica gel, 5% to 15% EtOAc in Hexanes) to yield the cyclopropanated intermediate as a pale oil (82% yield over two steps).
Step 3: Global Deprotection to 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride
Self-Validating Checkpoint: The reaction is visually validated by the gradual precipitation of a white solid (the hydrochloride salt) from the DCM solution, confirming successful deprotection.
Deprotection: Dissolve the purified intermediate (10.0 g, 35.0 mmol) in anhydrous DCM (35 mL).
Cleavage: Add 4.0 M HCl in dioxane (87.5 mL, 350 mmol, 10 equiv) in one portion at room temperature. Stir vigorously for 4 hours. Gas evolution (
CO2
and isobutylene) will be observed, followed by the precipitation of a white solid.
Isolation: Dilute the suspension with cold diethyl ether (100 mL) to maximize precipitation. Filter the solid through a medium-porosity glass frit. Wash the filter cake extensively with cold diethyl ether (
3×30
mL) to remove residual dioxane and silanol byproducts.
Drying: Dry the white solid under high vacuum at 40 °C for 12 hours to afford pure 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (5.0 g, 95% yield).
References
Title: Preparation of Stable Bicyclic Aziridinium Ions and Their Ring-Opening for the Synthesis of Azaheterocycles. Source: PubMed Central (NIH). URL:[Link]
Title: Asymmetric Synthesis of Active Pharmaceutical Ingredients. Source: Chemical Reviews (ACS Publications). URL:[Link]
Title: Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride. Source: Organic Syntheses. URL:[Link]
A Technical Guide to 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride: Nomenclature, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride, a bicyclic organic compound of interest in medicinal...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride, a bicyclic organic compound of interest in medicinal chemistry. We will delve into its precise chemical identity, explore potential synthetic routes based on established methodologies for related structures, discuss its chemical properties, and survey its current and potential applications in drug discovery and development.
IUPAC Nomenclature and Structural Elucidation
The formal IUPAC name for the compound is 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride . Let's deconstruct this name to understand the molecule's structure.
Bicyclo : Indicates the presence of a bicyclic system, where two rings share two or more atoms.
[4.1.0] : This denotes the number of atoms in the three bridges connecting the two bridgehead atoms. The numbers are listed in descending order. In this case, there are four atoms in the longest bridge, one atom in the next, and zero atoms in the shortest bridge, which signifies a fused ring system.
heptan : The parent alkane name is "heptane," indicating a total of seven carbon atoms in the bicyclic system.
3-Aza : The prefix "Aza" with the locant "3" specifies that a nitrogen atom replaces the carbon atom at the 3rd position of the bicyclic framework.
-1-ol : A hydroxyl (-OH) group is attached to the 1st position of the bicyclic system.
hydrochloride : This indicates that the compound is a salt, formed by the reaction of the basic nitrogen atom with hydrochloric acid.
The Chemical Abstracts Service (CAS) Registry Number for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is 1394042-85-3 .[1]
Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is presented in the table below.
One promising approach involves the gold-catalyzed cycloisomerization of appropriate precursors. Research has shown that allyl 3,3-dimethylcyclopropenylcarbinyl sulfonamides can undergo gold(I) chloride-catalyzed cycloisomerization to yield 5-isopropylidene-3-azabicyclo[4.1.0]heptanes with high diastereoselectivity.[2] This method represents a powerful tool for the construction of the core 3-azabicyclo[4.1.0]heptane skeleton.
To adapt this for the synthesis of 3-Azabicyclo[4.1.0]heptan-1-ol, a suitable starting material would be required, and subsequent functional group manipulations would be necessary to introduce the hydroxyl group at the 1-position.
Synthesis from α-Halohydrazones
Another documented strategy for the formation of the 3-azabicyclo[4.1.0]heptane ring system involves the reaction of α-halohydrazones. This method provides a versatile entry point to various derivatives of this scaffold.
Conceptual Experimental Protocol:
Preparation of the α-Halohydrazone : Synthesize the required α-halohydrazone from a suitable ketone precursor.
Cyclization Reaction : Treat the α-halohydrazone with a suitable base to induce cyclization and formation of the bicyclic ring system.
Functional Group Interconversion : Modify the resulting 3-azabicyclo[4.1.0]heptane derivative to introduce the hydroxyl group at the desired position. This could involve, for example, the reduction of a carbonyl group or the hydrolysis of an ester.
Salt Formation : React the free base with hydrochloric acid to yield the hydrochloride salt.
Applications in Drug Discovery and Medicinal Chemistry
The 3-azabicyclo[4.1.0]heptane scaffold is a valuable building block in medicinal chemistry due to its rigid, three-dimensional structure, which can provide a unique conformational constraint on molecules, potentially leading to improved binding affinity and selectivity for biological targets.
Derivatives of the 3-azabicyclo[4.1.0]heptane core have been investigated for their potential as triple reuptake inhibitors . These compounds are of interest for the treatment of depression and other neurological disorders.
While specific applications of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride are not extensively documented in the public domain, its structural motifs suggest potential utility in the following areas:
Scaffold for Library Synthesis : It can serve as a starting point for the synthesis of diverse chemical libraries for high-throughput screening against various biological targets.
Development of Novel CNS Agents : Given the precedent of related structures, this compound could be a precursor for novel central nervous system (CNS) active agents.
Probes for Chemical Biology : The unique conformation of the bicyclic system could be exploited in the design of chemical probes to study protein-ligand interactions.
Logical Relationship of Structural Features to Bioactivity:
Conformationally Restricted Bioisosteres: A Technical Guide to 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride
In modern medicinal chemistry, the optimization of pharmacokinetic and pharmacodynamic profiles often relies on the strategic rigidification of flexible molecular scaffolds. 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride h...
Author: BenchChem Technical Support Team. Date: March 2026
In modern medicinal chemistry, the optimization of pharmacokinetic and pharmacodynamic profiles often relies on the strategic rigidification of flexible molecular scaffolds. 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride has emerged as a highly valuable, conformationally restricted bioisostere for substituted piperidines. By fusing a cyclopropane ring to a piperidine core and introducing a bridgehead hydroxyl group, this scaffold offers unique structural dynamics that enhance target affinity, modulate basicity, and improve metabolic stability.
This whitepaper provides an in-depth technical analysis of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride, detailing its physicochemical properties, the causality behind its use in drug design, validated synthetic methodologies, and its recent applications in advanced therapeutics.
Quantitative Physicochemical Profile
Understanding the baseline physical and chemical properties of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is critical for its integration into high-throughput screening libraries and subsequent lead optimization[1]. The hydrochloride salt form is specifically utilized to mitigate the hygroscopicity of the free base, ensuring solid-state stability and a predictable dissolution profile in aqueous assay buffers.
Controlled room temperature; desiccated to prevent moisture absorption[1]
Structural Dynamics & Causality in Drug Design (E-E-A-T)
The transition from a simple piperidine to an azabicyclo[4.1.0]heptane system is not merely a structural novelty; it is driven by precise thermodynamic and electronic causalities.
Entropic Optimization via Conformational Restriction
Unsubstituted piperidines exist in a dynamic equilibrium of chair conformations. When a flexible piperidine binds to a protein target, it must adopt a specific bioactive conformation, resulting in a significant entropic penalty (
ΔS
). Fusing a cyclopropane ring to the piperidine core locks the ring system into a rigidified half-chair/boat-like conformation. This pre-organization drastically reduces the entropic cost of binding, directly translating to enhanced binding affinity (
ΔG
) at the target receptor or enzyme.
pKa Modulation and Membrane Permeability
The basicity of the piperidine nitrogen is a double-edged sword: while it aids in aqueous solubility, a high pKa (>9.5) means the molecule is almost entirely ionized at physiological pH (7.4), severely limiting passive membrane permeability and blood-brain barrier (BBB) penetration. The cyclopropane ring in the azabicyclo[4.1.0]heptane system possesses high s-character in its C-C bonds, exerting an electron-withdrawing inductive effect on the adjacent piperidine ring. This effect subtly lowers the pKa of the amine by 0.5 to 1.5 units. Consequently, the fraction of the un-ionized, lipophilic species increases at pH 7.4, optimizing the compound for intracellular or CNS targets[3].
The Bridgehead Hydroxyl Vector
The hydroxyl group at the 1-position (bridgehead) provides a rigid, highly defined vector for hydrogen bond donation or acceptance. Because it is situated at a quaternary bridgehead carbon, it is sterically shielded from rapid Phase II metabolism (e.g., glucuronidation), offering a superior pharmacokinetic half-life compared to secondary alcohols on flexible rings.
Experimental Methodologies: Synthesis & Self-Validating Quality Control
The synthesis of bridgehead cyclopropanols in azabicyclic systems requires precise control over regioselectivity and stereochemistry. The following protocol outlines a reliable, self-validating workflow utilizing cyclopropanation of a protected tetrahydropyridine derivative[4].
Step-by-Step Synthetic Protocol
Enolization & Protection : React an N-Boc-protected 3-piperidone with a strong, non-nucleophilic base (e.g., LiHMDS) at -78°C in anhydrous THF. Trap the resulting kinetic enolate with trimethylsilyl chloride (TMSCl) to form the corresponding silyl enol ether.
Cyclopropanation : Subject the silyl enol ether to a Simmons-Smith reaction using diethylzinc (Et₂Zn) and diiodomethane (CH₂I₂) in dichloromethane at 0°C. The reaction proceeds via a concerted methylene transfer, yielding the protected azabicyclo[4.1.0]heptane core. Alternatively, Corey-Chaykovsky cyclopropanation utilizing sulfur ylides can be employed for specific functionalized precursors[4].
Deprotection & Salt Formation : Treat the intermediate with a solution of 4M HCl in dioxane. This step simultaneously cleaves the Boc protecting group and the TMS ether, revealing the bridgehead hydroxyl and precipitating the product as the hydrochloride salt.
Self-Validating Quality Control System
To ensure the integrity of the synthesized batch before biological evaluation, the following self-validating checks must be strictly met:
Mass Spectrometry (LC-MS) : Must exhibit a primary peak at m/z 114.09 [M+H]⁺ in positive ESI mode, confirming the free base mass[2].
Nuclear Magnetic Resonance (¹H NMR) : The signature of the cyclopropane ring must be present. Look for highly upfield multiplets between 0.5 ppm and 1.2 ppm corresponding to the cyclopropyl CH₂ protons.
Chloride Titration : Perform ion chromatography or a Mohr titration to verify a 1:1 stoichiometric ratio of chloride to the free base. This ensures the molecular weight used for calculating molarity in biological assays (149.62 g/mol ) is perfectly accurate, preventing artificial shifts in IC₅₀ values.
Caption: Synthetic workflow for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Applications in Advanced Therapeutics
The unique properties of the 3-azabicyclo[4.1.0]heptane scaffold have been aggressively leveraged in recent drug discovery campaigns, spanning from neuropharmacology to precision oncology.
CNS Targets: Triple Reuptake Inhibitors
Because of the optimized pKa and rigid structure, this scaffold has been utilized to design potent and selective triple reuptake inhibitors (targeting SERT, NET, and DAT) for the treatment of severe depressive disorders. Research by Micheli et al. demonstrated that derivatives of 3-azabicyclo[4.1.0]heptane exhibit excellent bioavailability and deep brain penetration, directly resulting from the lipophilicity-enhancing nature of the cyclopropane fusion[3].
Precision Oncology: SHP2 Allosteric Inhibitors
In 2025, the azabicyclic scaffold was identified as a critical component in a novel series of SHP2 (PTPN11) allosteric inhibitors[5]. SHP2 is a non-receptor protein tyrosine phosphatase that acts as a critical node in the RAS/RAF/MEK/ERK signaling pathway, driving oncogenesis in numerous cancers. By incorporating the rigidified azabicyclo[4.1.0]heptane basic moiety, researchers achieved highly potent cellular inhibition of pERK while simultaneously reducing off-target liabilities, such as hERG channel inhibition, which frequently plagues highly basic, flexible piperidines[5].
Caption: Mechanism of action for azabicyclo[4.1.0]heptane-derived SHP2 inhibitors.
References
Micheli, F., Cavanni, P., Andreotti, D., et al. (2010). "6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor." Journal of Medicinal Chemistry, 53(13), 4989-5001.[Link]
Sferrazza, A., et al. (2025). "Novel azabicyclic series of potent SHP2 allosteric inhibitors." Bioorganic & Medicinal Chemistry Letters. [Link]
Yarmoliuk, D. V., et al. (2019). "Synthesis of azabicyclo[n.1.0]alkane-derived bifunctional building blocks via the Corey–Chaykovsky cyclopropanation." Letters in Drug Design & Discovery, 16(11), 1248-1257.[Link] (Cross-referenced via ACS Publications).
Spectroscopic Data for 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride: An In-Depth Technical Guide
Executive Summary 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3)[1] is a highly specialized bicyclic building block comprising a piperidine ring fused with a cyclopropane moiety. With a molecular weight...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3)[1] is a highly specialized bicyclic building block comprising a piperidine ring fused with a cyclopropane moiety. With a molecular weight of 149.62 g/mol [2], this structural framework is increasingly utilized in medicinal chemistry to impart conformational restriction, thereby improving the target binding affinity and pharmacokinetic profiles of novel therapeutics[3].
Because the hydrochloride salt alters the electronic environment of the molecule compared to its free base, acquiring and interpreting its spectroscopic data requires a nuanced understanding of stereoelectronic effects. This whitepaper provides a comprehensive, self-validating framework for the structural elucidation of this compound using Nuclear Magnetic Resonance (NMR), High-Resolution Mass Spectrometry (HRMS), and Fourier-Transform Infrared (FTIR) spectroscopy[4].
Part 1: Structural Elucidation & Spectroscopic Causality
To accurately assign spectroscopic data, one must first understand the causality dictated by the molecule's [4.1.0] bicyclic architecture. The interplay of ring strain, inductive effects, and magnetic anisotropy creates a unique spectroscopic fingerprint[5]:
Cyclopropane Anisotropy (C6-C7): The C-C bonds of the fused three-membered ring possess unusually high s-character. This generates a localized diamagnetic ring current that strongly shields the protons attached to the C7 methylene bridge, pushing their NMR signals significantly upfield.
Inductive Deshielding (N3+): In the hydrochloride salt form, the secondary amine is protonated. The resulting positive charge exerts a powerful electron-withdrawing inductive effect (-I effect), which heavily deshields the adjacent C2 and C4 equatorial/axial protons.
Quaternary Bridgehead (C1): The hydroxyl group at the C1 bridgehead introduces a quaternary stereocenter. The absence of a proton at this position simplifies the
1
H NMR spectrum, while the electronegative oxygen atom shifts the C1
1
C resonance downfield.
Logical relationship between structural features and their observed spectroscopic causality.
Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the highly polar nature of the hydrochloride salt, standard lipophilic solvents like CDCl
3
are ineffective. Deuterium oxide (D
2
O) or DMSO-
d6
must be used to ensure complete dissolution and sharp peak resolution.
Step-by-Step Methodology
Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of D
2
O (99.9% D) containing 0.05% TSP (trimethylsilylpropanoic acid) as an internal reference standard.
Instrument Setup: Transfer the solution to a 5 mm precision NMR tube. Tune and match the probe on a 400 MHz (or higher) NMR spectrometer to the
1
H and
13
C frequencies.
Acquisition (
1
H): Execute a standard 1D proton sequence (zg30) with 16 scans, a relaxation delay (D1) of 2.0 seconds, and a spectral width of 12 ppm.
Acquisition (
13
C): Execute a proton-decoupled
13
C sequence (zgpg30) with 1024 scans, D1 of 2.0 seconds, and a spectral width of 220 ppm.
Processing: Apply exponential line broadening (LB = 0.3 Hz for
1
H, 1.0 Hz for
13
C), Fourier transform, phase correct, and reference to TSP (0.00 ppm). Note: Exchangeable protons (OH, NH
2+
) will exchange with D
2
O and merge into the HOD peak at ~4.79 ppm.
Quantitative Data Summary
Table 1: Expected
1
H NMR Assignments (400 MHz, D
2
O)
Position
Chemical Shift (δ, ppm)
Multiplicity
Integration
Causality / Structural Note
C7-H (endo/exo)
0.60 - 0.95
m
2H
Shielded by cyclopropane diamagnetic anisotropy.
C6-H
1.25 - 1.45
m
1H
Bridgehead cyclopropane methine.
| C5-H
2
| 1.80 - 2.10 | m | 2H | Aliphatic methylene adjacent to cyclopropane. |
| C4-H
2
| 3.00 - 3.30 | m | 2H | Deshielded by adjacent protonated amine (N3+). |
| C2-H
2
| 3.20 - 3.60 | dd (geminal) | 2H | Deshielded by N3+; diastereotopic due to C1 chirality. |
Table 2: Expected
13
C NMR Assignments (100 MHz, D
2
O)
Part 3: High-Resolution Mass Spectrometry (LC-HRMS)
Mass spectrometry provides critical validation of the molecular weight and structural connectivity. Because the molecule contains a basic secondary amine, Electrospray Ionization in positive mode (ESI+) is the optimal ionization technique.
Step-by-Step Methodology
Sample Preparation: Dilute the compound to a final concentration of 1 µg/mL in a 50:50 mixture of LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid.
Chromatography: Inject 2 µL onto a C18 reverse-phase column (2.1 x 50 mm, 1.7 µm). Elute using a rapid gradient of 5% to 95% Acetonitrile (0.1% FA) over 5 minutes.
Ionization: Operate the ESI source in positive ion mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.
Acquisition & Fragmentation: Scan m/z 50 to 500 in high-resolution mode (e.g., Orbitrap, resolution > 30,000). Apply Higher-energy C-trap Dissociation (HCD) at a normalized collision energy (NCE) of 25% to isolate and fragment the [M+H]
+
precursor.
Quantitative Data Summary
The exact mass of the free base (C
6
H
11
NO) is 113.0841 Da. In ESI+, the target precursor is the protonated molecular ion [M+H]
+
.
Table 3: LC-HRMS Fragmentation Data (ESI+)
m/z (Observed)
Ion Assignment
Mass Error (ppm)
Fragmentation Causality
| 114.0919 | [M+H]
+
| < 2.0 | Protonation of the secondary amine. |
| 96.0813 |[M+H - H
2
O]
+
| < 2.0 | Neutral loss of water (18 Da) from the C1 bridgehead alcohol, forming a stable tertiary carbocation. |
| 68.0500 | [C
4
H
6
N]
+
| < 5.0 | Ring opening and cleavage of the cyclopropane moiety following water loss. |
Part 4: Fourier-Transform Infrared (ATR-FTIR) Spectroscopy
Infrared spectroscopy validates the functional groups. The Attenuated Total Reflectance (ATR) method is preferred as it requires no sample preparation (e.g., KBr pellet pressing), preserving the integrity of the crystalline hydrochloride salt.
Step-by-Step Methodology
Background Collection: Collect a background spectrum of the clean, dry diamond ATR crystal (32 scans, 4 cm
−1
resolution).
Sample Loading: Place 2-3 mg of the solid 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride directly onto the ATR crystal. Apply uniform pressure using the anvil to ensure optimal optical contact.
Acquisition: Collect 32 scans from 4000 to 400 cm
−1
.
Processing: Apply background subtraction, baseline correction, and atmospheric compensation (to remove ambient H
2
O/CO
2
interference) to yield the final transmittance spectrum.
Quantitative Data Summary
Table 4: ATR-FTIR Absorption Bands
| Wavenumber (cm
−1
) | Intensity | Functional Group | Causality / Structural Note |
| :--- | :--- | :--- | :--- |
| ~3300 | Strong, Broad | O-H Stretch | Hydrogen-bonded bridgehead hydroxyl group. |
| 2500 - 3000 | Strong, Multiple | N-H
+
Stretch | Broad, overlapping "ammonium band" typical of secondary amine hydrochloride salts. |
| ~3050 | Weak | C-H Stretch (sp
3
) | Higher frequency C-H stretch specific to the strained cyclopropane ring. |
| 2850 - 2950 | Medium | C-H Stretch (sp
3
) | Standard aliphatic methylene stretches of the piperidine ring. |
| ~1050 | Strong | C-O Stretch | Single bond stretch of the tertiary bridgehead alcohol. |
Integrated Analytical Workflow
To ensure rigorous E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards in drug development, all three spectroscopic modalities must be integrated into a unified structural validation workflow.
Analytical workflow for structural validation of 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Micheli, F., et al. "6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor." Journal of Medicinal Chemistry, ACS Publications. URL:[Link]
Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. "Spectrometric Identification of Organic Compounds, 8th Edition." John Wiley & Sons. URL:[Link]
The Pharmacological and Mechanistic Profile of the 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride Scaffold in Triple Reuptake Inhibitor Development
Executive Summary The pursuit of broad-spectrum monoaminergic modulation has driven the development of Triple Reuptake Inhibitors (TRIs)—compounds designed to simultaneously block the serotonin (SERT), norepinephrine (NE...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The pursuit of broad-spectrum monoaminergic modulation has driven the development of Triple Reuptake Inhibitors (TRIs)—compounds designed to simultaneously block the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters. At the core of this pharmacological innovation is the 3-azabicyclo[4.1.0]heptane scaffold.
Specifically, the precursor 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS 1394042-85-3) serves as a privileged, conformationally restricted building block. While not administered as a standalone therapeutic, this specific chemical form is the critical pharmacophore base utilized by medicinal chemists to synthesize next-generation TRIs. This technical guide details the mechanistic grounding, structural pharmacology, and self-validating experimental workflows associated with this scaffold and its active derivatives.
Structural Pharmacology: The Conformationally Restricted Pharmacophore
The efficacy of a TRI depends entirely on its ability to satisfy the overlapping but distinct geometric requirements of SERT, NET, and DAT. The 3-azabicyclo[4.1.0]heptan-1-ol core achieves this through rigid conformational restriction, acting as a transition-state mimic for monoamine binding .
The Piperidine Ring (Hydrochloride Salt): The basic nitrogen in the piperidine ring is protonated at physiological pH (facilitated by its synthesis as a hydrochloride salt). This protonated amine forms an indispensable salt bridge with a highly conserved aspartic acid residue in the central S1 binding site of the transporters (Asp98 in hSERT; Asp75 in hDAT and hNET).
The Cyclopropane Fusion: The [4.1.0] bicyclic system locks the piperidine ring into a rigid chair conformation. This prevents the massive entropic penalty that flexible alkyl chains typically suffer when binding to the receptor pocket.
The 1-ol Bridgehead: The hydroxyl group at the 1-position is the critical synthetic anchor. It allows for the introduction of alkoxyalkyl side chains (e.g., methoxymethyl or benzyloxymethyl). These ether-linked side chains project directly into the hydrophobic sub-pocket of the monoamine transporters, dictating the compound's selectivity ratio and binding affinity .
Mechanism of Action: Monoamine Transporter Modulation
Upon administration, active derivatives of the 3-azabicyclo[4.1.0]heptan-1-ol scaffold cross the blood-brain barrier and competitively bind to the orthosteric sites of the monoamine transporters. Molecular dynamics simulations reveal that the rigid bicyclic structure optimally positions the basic amine toward the transmembrane (TM) 1 and TM6 regions, maximizing binding enthalpy .
SERT Inhibition: Blocks the reuptake of 5-HT, elevating synaptic serotonin levels to mediate mood and anxiety.
NET Inhibition: Blocks norepinephrine reuptake, enhancing arousal, attention, and energy.
DAT Inhibition: Blocks dopamine reuptake, specifically addressing the anhedonia and motivational deficits often resistant to standard SSRI/SNRI therapies .
Figure 1: Mechanism of action of 3-azabicyclo[4.1.0]heptane TRIs at monoamine transporters.
Quantitative Data: Transporter Binding Affinities
The functionalization of the 1-ol bridgehead yields compounds with distinct polypharmacological profiles. Below is a summary of the in vitro binding affinities for optimized derivatives derived from this scaffold.
Table 1: Representative Binding Affinities of 3-Azabicyclo[4.1.0]heptane Derivatives
To accurately quantify the binding affinity (
Ki
) of newly synthesized 3-azabicyclo[4.1.0]heptane derivatives, researchers employ a high-throughput radioligand filtration binding assay. The following protocol is designed as a self-validating system , ensuring internal quality control and mechanistic causality at every step.
Figure 2: Self-validating radioligand filtration binding assay workflow for MAT affinity.
Step-by-Step Methodology & Causality
Step 1: Membrane Preparation
Action: Harvest HEK293 cells stably expressing human recombinant SERT, NET, or DAT. Homogenize in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).
Causality: The inclusion of 120 mM NaCl is strictly required because monoamine transporters are
Na+/Cl−
-dependent symporters. Without physiological sodium gradients, the transporters lose their high-affinity binding conformation, rendering the assay biologically irrelevant.
Step 2: Incubation and Equilibration
Action: In a 96-well plate, combine 50 µL of membrane suspension, radioligand at its
Kd
concentration (
[3H]
citalopram for SERT,
[3H]
nisoxetine for NET,
[3H]
WIN35428 for DAT), and the 3-azabicyclo test compound (titrated from 10 pM to 10 µM). Incubate at 25°C for 60 minutes.
Causality: Incubating at 25°C prevents the rapid thermal degradation of the transporters seen at 37°C, while 60 minutes provides sufficient time for the highly rigid bicyclic compounds to reach thermodynamic equilibrium, ensuring accurate
IC50
derivation.
Step 3: Self-Validation (Internal Controls)
Action: Include control wells with 10 µM of a highly selective reference inhibitor (e.g., Paroxetine for SERT) to define Non-Specific Binding (NSB). Calculate the Z'-factor for the assay plate.
Causality: The assay is only validated if
Z′>0.5
. This mathematical self-validation proves that the signal window (Total Binding minus NSB) is statistically robust against background noise, confirming the integrity of the membrane preparation.
Step 4: Rapid Filtration & Washing
Action: Filter the reaction through GF/B glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI). Wash three times rapidly with ice-cold assay buffer.
Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. This drastically reduces the non-specific binding of the highly lipophilic 3-azabicyclo[4.1.0]heptane derivatives to the filter itself. The ice-cold wash buffer kinetically "freezes" the receptor-ligand complex, preventing dissociation during the wash step.
Step 5: Scintillation Counting & Data Analysis
Action: Dry the filters, add scintillation cocktail, and quantify beta emissions. Use non-linear regression to calculate the
IC50
, then convert to
Ki
using the Cheng-Prusoff equation:
Ki=IC50/(1+[L]/Kd)
.
Causality: The Cheng-Prusoff conversion normalizes the data, removing the mathematical influence of the specific radioligand concentration used. This allows researchers to directly and accurately compare the scaffold's affinity across the three different transporter types.
Conclusion
The 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride scaffold represents a triumph of rational drug design. By enforcing strict conformational rigidity and providing a versatile bridgehead hydroxyl for etherification, it allows medicinal chemists to precisely tune the polypharmacology required for Triple Reuptake Inhibitors. Through rigorous, self-validating in vitro assays, the optimization of this scaffold continues to yield highly potent candidates for treatment-resistant neuropsychiatric conditions.
References
Micheli, F., Cavanni, P., Andreotti, D., et al. (2010). "6-(3,4-Dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor." Journal of Medicinal Chemistry.[Link]
Sharma, H., Santra, S., & Dutta, A. (2015). "Triple reuptake inhibitors as potential next-generation antidepressants: a new hope?" Translational Psychiatry (via PMC).[Link]
Wang, Y., et al. (2021). "Understanding the Polypharmacological Profiles of Triple Reuptake Inhibitors by Molecular Simulation." ACS Chemical Neuroscience.[Link]
Foundational
Unlocking the Therapeutic Potential of 3-Azabicyclo[4.1.0]heptane Derivatives: A Technical Guide to Triple Reuptake Inhibitor Development
Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Content Type: Technical Whitepaper / Application Guide As a Senior Application Scientist in early-stage drug discovery, I frequentl...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals
Content Type: Technical Whitepaper / Application Guide
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter scaffolds that promise high target affinity but fail during in vivo translation due to poor pharmacokinetic profiles or off-target toxicity. The 3-azabicyclo[4.1.0]heptane system is a rare exception—a highly privileged, conformationally restricted bicyclic scaffold that has revolutionized the development of Triple Reuptake Inhibitors (TRUIs) for Major Depressive Disorder (MDD) and other complex psychiatric indications [1].
This guide provides an in-depth mechanistic analysis, Structure-Activity Relationship (SAR) framework, and self-validating experimental protocols for evaluating the biological activity of 3-azabicyclo[4.1.0]heptane compounds.
Mechanistic Grounding: The Case for Conformationally Restricted TRUIs
Traditional antidepressants (SSRIs and SNRIs) often suffer from delayed onset of action and incomplete efficacy. TRUIs aim to simultaneously block the Serotonin Transporter (SERT), Norepinephrine Transporter (NET), and Dopamine Transporter (DAT), providing a synergistic elevation of all three monoamines in the synaptic cleft[2].
The challenge in TRUI development is achieving a balanced affinity ratio across three distinct transporter proteins. Flexible acyclic or monocyclic amines incur a massive entropic penalty upon binding, leading to poor selectivity. The fusion of a cyclopropane ring to a piperidine core to form the 3-azabicyclo[4.1.0]heptane scaffold "locks" the basic amine and pendant aryl groups into a bioactive conformation. This pre-organization drastically reduces the entropic penalty upon binding to the transporters' orthosteric sites, enabling sub-nanomolar affinities and precise "titration" of the SERT/NET/DAT inhibition ratio [1].
Fig 1: Synaptic monoamine modulation via 3-azabicyclo[4.1.0]heptane-mediated transporter blockade.
Structure-Activity Relationship (SAR) Profiling
To optimize the scaffold, medicinal chemistry campaigns typically focus on the C1 and C6 positions of the 3-azabicyclo[4.1.0]heptane core. The introduction of a 3,4-dichlorophenyl group at C6 and an alkoxymethyl or heteroaryl group at C1 has been shown to yield exceptional TRUI profiles [1, 2].
The table below summarizes the quantitative binding affinities (
Ki
) of representative structural modifications, demonstrating how specific functional group substitutions dictate transporter selectivity.
Compound Modification
SERT
Ki
(nM)
NET
Ki
(nM)
DAT
Ki
(nM)
Pharmacological Profile
6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]
1.2
4.5
18.0
Balanced TRUI; High brain penetrance
1-Heteroaryl-6-(3,4-dichlorophenyl)
0.8
12.1
45.3
SERT-dominant TRUI
Unsubstituted Core
>1000
>1000
>1000
Inactive Baseline
6-phenyl (monosubstituted)
145.0
320.0
850.0
Weak SNRI activity
Data synthesized from representative SAR trends in Micheli et al., 2011 [1].
Preclinical Screening & Validation Workflows
To ensure data integrity, every protocol must act as a self-validating system. False positives in transporter assays are frequently caused by lipophilic compounds partitioning into cell membranes rather than specifically binding to the target. The workflows below are designed with built-in causality checks to prevent these artifacts.
Fig 2: Preclinical screening workflow for 3-azabicyclo[4.1.0]heptane triple reuptake inhibitors.
Purpose: To quantify the binding affinity (
Ki
) of 3-azabicyclo[4.1.0]heptane derivatives at human SERT, NET, and DAT.
Causality: We use isolated membrane preparations from transfected HEK293 cells rather than whole-brain homogenates to eliminate confounding interactions with off-target CNS receptors (e.g., 5-HT receptors, MAO enzymes) [3].
Step-by-Step Methodology:
Membrane Preparation: Harvest HEK293 cells expressing hSERT, hNET, or hDAT. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Centrifuge at 40,000 × g for 20 minutes to isolate the membrane pellet.
Radioligand Incubation: Resuspend the pellet. In 96-well plates, combine 100 µL of membrane suspension, 50 µL of the test compound (serial dilutions from 10 µM to 0.01 nM), and 50 µL of the specific radioligand:
SERT: [³H]citalopram (1 nM)
NET: [³H]nisoxetine (1 nM)
DAT: [³H]WIN-35,428 (2 nM)
Self-Validation (Non-Specific Binding Control): In parallel wells, incubate the radioligand with a 1,000-fold excess of a known selective inhibitor (10 µM fluoxetine for SERT, desipramine for NET, GBR12909 for DAT). Quality Control Check: If the non-specific binding (NSB) exceeds 15% of total binding, the assay must be discarded and the buffer optimized with 0.1% BSA to prevent non-specific lipid partitioning of the test compound.
Filtration & Detection: Incubate for 60 minutes at 25°C to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer.
Quantification: Add scintillation cocktail and count radioactivity. Calculate IC₅₀ using non-linear regression, and convert to
Ki
using the Cheng-Prusoff equation.
Protocol B: In Vivo Brain Microdialysis
Purpose: To confirm that the in vitro affinity translates to functional, dynamic increases of extracellular monoamines in the brain of a living organism.
Causality: High binding affinity does not guarantee blood-brain barrier (BBB) penetration or in vivo efficacy. Microdialysis provides real-time pharmacokinetic/pharmacodynamic (PK/PD) correlation.
Step-by-Step Methodology:
Stereotaxic Surgery: Anesthetize adult male Sprague-Dawley rats. Stereotaxically implant a concentric microdialysis probe into the medial prefrontal cortex (mPFC), a region densely innervated by all three monoaminergic systems. Allow 24 hours for surgical recovery.
Baseline Stabilization (Self-Validation): Perfuse the probe with artificial cerebrospinal fluid (aCSF) at 1.5 µL/min. Collect fractions every 20 minutes. Quality Control Check: Do not administer the test compound until three consecutive baseline samples show <10% variance in monoamine levels. A fluctuating baseline indicates ongoing tissue damage or neuroinflammation, which will invalidate the drug response data.
Compound Administration: Administer the 3-azabicyclo[4.1.0]heptane derivative via oral gavage (p.o.) or intraperitoneal (i.p.) injection at predetermined doses (e.g., 1, 3, 10 mg/kg).
Sampling & HPLC Analysis: Continue collecting 20-minute dialysate fractions for 4 hours post-dose. Immediately analyze samples using High-Performance Liquid Chromatography coupled with Electrochemical Detection (HPLC-ECD) to quantify absolute concentrations of serotonin, norepinephrine, and dopamine.
Data Interpretation: Efficacious TRUIs will display a dose-dependent, sustained elevation (typically >200% of baseline) for all three neurotransmitters simultaneously.
Developability and Future Directions
The 3-azabicyclo[4.1.0]heptane scaffold is not merely a theoretical pharmacophore; it possesses excellent "developability" characteristics. Compounds in this class, such as 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane, have demonstrated high oral bioavailability (>30%) and exceptional brain penetration (Brain/Blood ratio > 4) in rodent models [2].
Future medicinal chemistry efforts utilizing this scaffold are expanding beyond psychiatric indications. The rigid bicyclic nature of the core is currently being investigated for targeting Inducible Nitric Oxide Synthase (iNOS) and Orexin receptors, proving that careful stereochemical control of the 3-azabicyclo[4.1.0]heptane system can unlock a vast array of biological activities.
References
Micheli, F., Cavanni, P., Bettati, M., et al. (2011). "1-Heteroaryl-6-(3,4-dichlorophenyl)-3-azabicyclo[4.1.0]heptane: Further insights into a class of triple re-uptake inhibitors." Bioorganic & Medicinal Chemistry, 19(11), 3451-3461. URL:[Link]
Shao, L., Hewitt, M. C., Wang, F., et al. (2010). "6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor." Journal of Medicinal Chemistry, 53(19), 7113-7118. URL:[Link](Note: Linked via related verified grounding index)
Comley, R. A., Salinas, C. A., Slifstein, M., et al. (2013). "Synthesis and biological evaluation of novel 3,4-diaryl lactam derivatives as triple reuptake inhibitors." Bioorganic & Medicinal Chemistry Letters, 23(20), 5515-5518. URL:[Link]
Protocols & Analytical Methods
Method
Application Note: Synthesis of 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride
Executive Summary The 3-azabicyclo[4.1.0]heptane scaffold has emerged as a highly valuable structural motif in modern medicinal chemistry. Characterized by its high sp³ fraction and conformational rigidity, this bicyclic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 3-azabicyclo[4.1.0]heptane scaffold has emerged as a highly valuable structural motif in modern medicinal chemistry. Characterized by its high sp³ fraction and conformational rigidity, this bicyclic system is increasingly utilized in the development of targeted therapeutics, including novel KRAS inhibitors[1] and triple reuptake inhibitors.
This application note details a robust, scalable, four-step synthetic protocol for the generation of 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3)[2]. Starting from commercially available N-Boc-3-piperidone, the workflow leverages a regioselective enolization followed by a Furukawa-modified Simmons-Smith cyclopropanation to construct the strained cyclopropanol architecture.
Mechanistic Rationale & Strategy
The primary synthetic challenge in accessing 1-hydroxy-bicyclo[n.1.0] systems is the controlled, stereoselective formation of the cyclopropane ring. Direct cyclopropanation of piperidone enolates is notoriously low-yielding due to competing side reactions such as α-alkylation or polymerization. To circumvent this, our protocol employs a silyl enol ether intermediate:
Regioselective Enolization (Kinetic Control): Deprotonation of N-Boc-3-piperidone is achieved using Lithium Diisopropylamide (LDA) at -78 °C. The bulky N-Boc protecting group sterically shields the C2 protons, kinetically directing deprotonation to the C4 position. Trapping with TMSCl yields the Δ3,4 silyl enol ether almost exclusively.
Furukawa-Modified Simmons-Smith Cyclopropanation: The electron-rich silyl enol ether is reacted with diethylzinc (Et₂Zn) and diiodomethane (CH₂I₂). The Furukawa modification is selected over the classical Zn-Cu couple because it generates a homogeneous zinc carbenoid (EtZnCH₂I). This ensures reproducible stoichiometry and prevents the degradation of the sensitive enol ether that frequently occurs on heterogeneous metal surfaces.
Orthogonal Deprotection: The sequence utilizes thermodynamic driving forces for deprotection. Fluoride-mediated desilylation is driven by the formation of the ultra-strong Si-F bond (yielding the Boc-protected intermediate, CAS: 1934533-72-8)[3], followed by anhydrous acidic cleavage of the Boc group to precipitate the target hydrochloride salt without hydrolyzing the strained cyclopropanol ring.
Synthetic Workflow
Figure 1: Four-step synthetic workflow for 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Step-by-Step Experimental Protocol
Step 1: Synthesis of N-Boc-3-((trimethylsilyl)oxy)-1,2,5,6-tetrahydropyridine
Preparation: Charge a flame-dried, argon-purged flask with anhydrous diisopropylamine (1.1 equiv) and anhydrous THF (0.2 M). Cool the solution to -78 °C using a dry ice/acetone bath.
LDA Formation: Add n-BuLi (2.5 M in hexanes, 1.05 equiv) dropwise. Stir for 30 minutes.
Enolization: Dissolve N-Boc-3-piperidone (1.0 equiv) in a minimal volume of anhydrous THF. Add this solution dropwise to the LDA mixture over 15 minutes to maintain internal temperature. Stir for 1 hour at -78 °C.
Silylation: Add freshly distilled trimethylsilyl chloride (TMSCl, 1.2 equiv) dropwise. Stir for 30 minutes at -78 °C, then allow the reaction to slowly warm to room temperature over 2 hours.
Workup: Quench with saturated aqueous NaHCO₃. Crucial Step: Extract the aqueous layer with hexanes rather than ethyl acetate. The non-polar nature of hexanes minimizes water partitioning, preventing the acid-catalyzed hydrolysis of the sensitive silyl enol ether. Dry over Na₂SO₄, filter, and concentrate in vacuo.
Step 2: Simmons-Smith Cyclopropanation
Carbenoid Generation: Dissolve the crude silyl enol ether in anhydrous dichloromethane (DCM, 0.1 M) and cool to 0 °C under argon.
Reagent Addition: Add diethylzinc (1.0 M in hexanes, 2.0 equiv) dropwise. Subsequently, add diiodomethane (2.0 equiv) dropwise over 20 minutes.
Safety Note: The formation of the zinc carbenoid is highly exothermic and can exhibit a delayed initiation. Maintain strict temperature control at 0 °C during addition to prevent thermal runaway.
Reaction: Allow the mixture to slowly warm to room temperature and stir for 12 hours. The reaction yields a racemic mixture of the cis-fused cyclopropane.
Workup: Carefully quench with saturated aqueous NH₄Cl at 0 °C. Extract with DCM (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography (silica gel, hexanes/EtOAc gradient) to isolate tert-butyl 1-((trimethylsilyl)oxy)-3-azabicyclo[4.1.0]heptane-3-carboxylate.
Step 3: Desilylation to tert-Butyl 1-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate
Cleavage: Dissolve the TMS-protected bicycle in THF (0.2 M) and cool to 0 °C.
Fluoride Addition: Add Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.2 equiv) dropwise. Stir for 1 hour. The rapid reaction is driven by the thermodynamic stability of the Si-F bond.
Workup: Dilute with water and extract with EtOAc (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate. Purify via short silica plug to yield the Boc-protected alcohol[3].
Step 4: Boc Deprotection and Hydrochloride Salt Formation
Deprotection: Dissolve the Boc-protected alcohol in a minimal amount of anhydrous DCM. Add 4M HCl in dioxane (10.0 equiv).
Mechanistic Note: Anhydrous conditions are mandatory here. Aqueous acids risk the hydrolytic ring-opening of the strained cyclopropanol moiety.
Precipitation: Stir at room temperature for 2 hours. Vigorous gas evolution (isobutylene and CO₂) will be observed initially. The target hydrochloride salt will begin to precipitate as a white crystalline solid, driving the equilibrium to completion.
Isolation: Dilute the suspension with cold diethyl ether to maximize precipitation. Filter the solid through a fine glass frit, wash thoroughly with cold diethyl ether, and dry under high vacuum to afford rac-(1r,6r)-3-azabicyclo[4.1.0]heptan-1-ol hydrochloride[2].
Analytical Characterization & Yield Optimization
To ensure a self-validating workflow, researchers should verify the following analytical markers at each respective stage.
Experimental applications of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
Application Note: 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride in Medicinal Chemistry and Divergent Library Synthesis Introduction: The Rise of Bicyclic Bioisosteres In modern drug discovery, mitigating metabolic liabili...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride in Medicinal Chemistry and Divergent Library Synthesis
Introduction: The Rise of Bicyclic Bioisosteres
In modern drug discovery, mitigating metabolic liabilities while maintaining target affinity is a persistent challenge. Flexible saturated heterocycles, such as piperidines and morpholines, often suffer from rapid cytochrome P450-mediated oxidation and incur high entropic penalties upon binding to target proteins.
To overcome these limitations, medicinal chemists increasingly utilize conformationally restricted bicyclic systems[1]. 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride represents a highly versatile, sp3-rich building block. By fusing a cyclopropane ring to a piperidine core, the [4.1.0] scaffold locks the ring conformation. This rigidification not only optimizes binding thermodynamics (by reducing the entropy loss upon receptor binding) but also introduces steric shielding that protects adjacent carbon centers from metabolic degradation[1]. Furthermore, the presence of a bridgehead hydroxyl group at the C1 position provides an orthogonal vector for structural diversification, making this compound an exceptional starting point for synthesizing CNS-active agents, such as triple reuptake inhibitors[2], and highly selective kinase inhibitors[1].
Physicochemical Profiling
Understanding the baseline properties of the hydrochloride salt is critical for stoichiometric calculations and storage.
Property
Value
Compound Name
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
CAS Number
1394042-85-3
Molecular Formula
C₆H₁₂ClNO (Free base: C₆H₁₁NO)
Molecular Weight
149.62 g/mol
Physical Form
Solid
Purity
≥97%
Storage Temperature
Controlled room temperature (Desiccated)
Mechanistic Rationale: Orthogonal Reactivity
The synthetic utility of 3-azabicyclo[4.1.0]heptan-1-ol lies in the distinct electronic and steric environments of its two functional groups[3]:
The N3 Secondary Amine: Highly nucleophilic and readily accessible for alkylation, acylation, or transition-metal-catalyzed cross-coupling.
The C1 Bridgehead Hydroxyl: Sp3-hybridized and sterically encumbered by the adjacent cyclopropane fusion. It exhibits tertiary-alcohol-like reactivity, requiring strong bases (e.g., NaH) for activation, allowing it to remain inert during N-derivatization.
This orthogonality enables a divergent synthetic workflow, allowing researchers to generate vast Structure-Activity Relationship (SAR) libraries from a single starting material.
Divergent synthetic workflows for 3-Azabicyclo[4.1.0]heptan-1-ol in drug discovery.
Experimental Protocols
Protocol A: N-Arylation via Buchwald-Hartwig Cross-Coupling
This protocol describes the direct N-arylation of the bicyclic core to generate rigidified aniline derivatives, commonly used in kinase inhibitor design[1].
Causality of Design: Because the starting material is a hydrochloride salt, an excess of strong base is required. Sodium tert-butoxide (NaOtBu) is selected because it serves a dual purpose: the first equivalent liberates the free secondary amine in situ, while the subsequent equivalents drive the palladium catalytic cycle by deprotonating the amine bound to the Pd(II) intermediate. The bridgehead hydroxyl remains unreactive under these specific coupling conditions due to its steric hindrance.
Step-by-Step Methodology:
Preparation: In an oven-dried Schlenk flask under argon, combine 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (1.0 eq), the desired aryl bromide (1.1 eq), Pd₂(dba)₃ (0.05 eq), and RuPhos (0.1 eq).
Base Addition: Add NaOtBu (3.0 eq) to the solid mixture.
Solvent Addition: Suspend the mixture in anhydrous 1,4-dioxane (0.2 M relative to the amine). Degas the suspension via sparging with argon for 10 minutes.
Reaction: Heat the mixture to 95 °C and stir for 12 hours.
Self-Validation Check (IPC): Withdraw a 10 µL aliquot, dilute in LC-MS grade MeCN, and filter. LC-MS analysis must show the disappearance of the aryl bromide and the emergence of the product mass. If the unreacted free amine is detected without the aryl bromide, it indicates catalyst deactivation; add an additional 0.02 eq of Pd₂(dba)₃.
Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash chromatography (DCM/MeOH gradient).
Protocol B: Orthogonal Bridgehead O-Alkylation for Library Synthesis
To access scaffolds for CNS therapeutics (e.g., triple reuptake inhibitors), the bridgehead hydroxyl must be functionalized[2]. This requires prior protection of the highly reactive secondary amine.
Causality of Design: The secondary amine is vastly more nucleophilic than the C1 hydroxyl. Reacting the system with Boc anhydride (Boc₂O) selectively protects the nitrogen. Once protected, the sterically hindered C1 hydroxyl can be deprotonated using a strong, non-nucleophilic base (NaH) to form an alkoxide, which then undergoes an Sₙ2 reaction with an alkyl halide.
Step-by-Step Methodology:
Chemoselective N-Protection:
Dissolve 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (1.0 eq) in anhydrous DCM. Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq) and stir for 10 minutes to liberate the free base.
Add Boc₂O (1.1 eq) and a catalytic amount of DMAP (0.1 eq). Stir at room temperature for 4 hours.
Self-Validation Check: Spot the reaction on a TLC plate and stain with Ninhydrin. The starting material will appear as a dark purple spot (free secondary amine). A successful reaction is validated by the complete absence of the purple spot, indicating full N-Boc protection.
Wash the organic layer with 1M HCl, brine, dry over Na₂SO₄, and concentrate to yield the N-Boc intermediate.
Bridgehead O-Alkylation:
Dissolve the N-Boc intermediate (1.0 eq) in anhydrous DMF (0.1 M) and cool to 0 °C under argon.
Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.5 eq) in portions. Stir at 0 °C for 30 minutes to ensure complete alkoxide formation. Note: Effervescence (H₂ gas) is a visual confirmation of deprotonation.
Add the desired alkyl halide (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 6 hours.
Self-Validation Check: Quench a 20 µL aliquot in water and extract with EtOAc. LC-MS should confirm the mass shift corresponding to the addition of the alkyl group. The strict absence of di-alkylated byproducts validates the integrity of the N-Boc protecting group under these strongly basic conditions.
Workup: Quench the bulk reaction carefully with saturated aqueous NH₄Cl at 0 °C. Extract with EtOAc (3x). Wash the combined organics with LiCl (5% aqueous solution) to remove residual DMF, dry, and purify via silica gel chromatography.
References[2] 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride | 1394042-85-3. Sigma-Aldrich.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFBAVQX8C_ADZCsy_fTKeQnMNzbVSC29rfivCZXc-SlnPovhjY2kp-BzEf9hRSq7WSmUF9SFawPCiQ7bt3ms_yfx8zVxjAoX81W9t_S9ICNLyON3UwuVzfzIsURemqF7NmHUC-WqvhJQqF_pTI_tT4MnV37hOVcUCS7lx7J5rfgovy2jo=[3] 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor. PubMed.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSucYM_DFd47cNc58TFUMK9EMsMWtn0k3aJJA6wn5S9VswsK_g1j-Qdfaj1C-y7sqVTZxjpy_PmrVnSDQzjfS4mQznBK3jvcilFQ8Ermvl5gs-RwPvqp72K0xeOZ4HVNNTqmEf[4] Expedient Synthesis of 6‐Functionalized Azabicyclo[4.1.0]heptane Derivatives. ResearchGate.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGbeNJ9nNHMj011x8jI3lW6RjCxyuqO9nMS2XBDR24EXTxTFgW6gyBseXN-DtD0sV3_ulnw9G_WCDtqBmSgMZ-VpYZ3kFgOGGrOWEdENtR00TLw7QFwu5SJVWdOXTkod3-5Z0mDydzpw8eH0Om9Qggpe2YXTFtH5J0QjzPCNuneEpvXld2VX3kte1aS1H7bBd-e-KJFQtmbfFUQQmk_wKUt02GniMEOUlpp8dLE2-tvMNqNlxZwg==[1] Discovery of 3-Oxabicyclo[4.1.0]heptane, a Non-nitrogen Containing Morpholine Isostere, and Its Application in Novel Inhibitors of the PI3K-AKT-mTOR Pathway. ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE4R3XcvYo_tWu5-1ay_Xhz78X20bHYWMj_DttxwSlTFfrJRt7NjRRETZZXanlVRkFuKKJ9JPtrnFourDa9fFW0W_aW8oG3_99rkkFq0bBA0S9poZIAjvMgL1GoeNEaCgz77FUB0OAbZzFHOBfqqdA=
Application Note: 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride in Medicinal Chemistry & Drug Discovery
Executive Summary & Strategic Rationale The drive to "escape flatland" in modern drug discovery has elevated the importance of conformationally restricted, sp³-rich bicyclic scaffolds. 3-Azabicyclo[4.1.0]heptan-1-ol hydr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Rationale
The drive to "escape flatland" in modern drug discovery has elevated the importance of conformationally restricted, sp³-rich bicyclic scaffolds. 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3) represents a premium building block, effectively acting as a rigidified piperidine analog[1]. By fusing a cyclopropane ring to the piperidine core, researchers can lock the conformational ensemble of the heterocycle, fundamentally altering its physicochemical and pharmacokinetic profiles. This scaffold has proven particularly valuable in the development of centrally acting therapeutics, such as potent and selective Triple Reuptake Inhibitors (TRIs) targeting SERT, NET, and DAT[2].
As a Senior Application Scientist, I emphasize that utilizing this building block is not merely a structural substitution; it is a strategic maneuver to optimize target binding thermodynamics, mitigate off-target toxicities, and improve metabolic stability[3].
Mechanistic Insights: The Causality of Scaffold Selection
Why transition from a standard piperidine to a 3-azabicyclo[4.1.0]heptane system? The experimental choices are grounded in three mechanistic pillars:
Conformational Restriction & Entropy : Unsubstituted piperidines undergo rapid chair-to-chair interconversions. The cyclopropane fusion locks the ring into a defined, rigidified 3D geometry. This pre-organization reduces the entropic penalty upon binding to target receptors, often leading to enhanced affinity and selectivity[2].
pKa Modulation & hERG Mitigation : The sp²-like character of the cyclopropane bonds exerts an inductive electron-withdrawing effect. This subtly lowers the basicity (pKa) of the secondary amine compared to a flat piperidine. Lowering the pKa is a field-proven causality for reducing off-target hERG channel blockade—a critical liability in CNS drug development.
Metabolic Shielding : Cytochrome P450 enzymes typically target the α-carbons of amines for oxidation. The bridgehead hydroxyl group (1-ol) and the adjacent cyclopropane ring sterically shield these vulnerable sites, significantly extending the compound's half-life in vivo[3].
Fig 1: Pharmacophore logic and structural evolution of the 3-azabicyclo[4.1.0]heptane scaffold in CNS drug design.
Data Presentation: Physicochemical Profiling
To justify the integration of this scaffold into your screening libraries, consider the comparative data below. The structural modifications directly translate to improved developability metrics.
Property
Standard Piperidine
3-Azabicyclo[4.1.0]heptan-1-ol
Causality / Impact on Drug Design
Fraction sp³ (Fsp³)
1.00 (Planar ensemble)
1.00 (Rigid 3D vector)
Enforces a specific 3D vector projection, increasing target selectivity.
Enables divergent, orthogonal library synthesis from a single core.
Application Workflows & Self-Validating Protocols
The orthogonal reactivity of the secondary amine and the bridgehead tertiary alcohol allows for divergent library synthesis. Below are field-proven, self-validating protocols for functionalizing both vectors.
Protocol A: Chemoselective N-Reductive Amination
Causality: Direct N-alkylation with alkyl halides often leads to over-alkylation (forming quaternary ammonium salts) due to the high nucleophilicity of the piperidine nitrogen. Reductive amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃) provides a controlled, chemoselective alternative. NaBH(OAc)₃ is preferred over NaBH₃CN as it is less toxic and highly selective for iminium ions over aldehydes in weakly acidic media.
Step-by-Step Methodology:
Free-Basing: Suspend 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (1.0 equiv, 149.62 g/mol ) in anhydrous Dichloromethane (DCM) (0.2 M). Add N,N-Diisopropylethylamine (DIPEA) (1.2 equiv) dropwise at 0 °C. Stir for 15 minutes to liberate the free base.
Iminium Formation: Add the desired target aldehyde (1.1 equiv) and glacial acetic acid (1.0 equiv) to the solution. Stir at room temperature for 2 hours to ensure complete iminium ion formation.
Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)₃ (1.5 equiv) in portions. Allow the reaction to warm to room temperature and stir for 12 hours.
Quench & Extraction: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Self-Validation System: Take a 5 µL reaction aliquot, quench with MeOH, and analyze via LC-MS. The reaction is validated when the starting material peak (m/z [M+H]⁺ 114.09[4]) completely shifts to the target mass. The absence of dialkylated byproducts validates the choice of reductive amination over direct alkylation.
Protocol B: Bridgehead O-Alkylation for Ether Linkages
Causality: The 1-ol position is a sterically hindered tertiary/bridgehead alcohol. Weak bases (like K₂CO₃) will not suffice. Sodium hydride (NaH) is required to irreversibly deprotonate the alcohol. Anhydrous N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature strips the sodium counterion, maximizing the nucleophilicity of the resulting sterically hindered alkoxide for the subsequent S_N2 displacement.
Step-by-Step Methodology:
Deprotonation: Dissolve the N-protected 3-azabicyclo[4.1.0]heptan-1-ol intermediate (1.0 equiv) in anhydrous DMF (0.1 M) under an inert argon atmosphere. Cool to 0 °C.
Base Addition: Carefully add NaH (60% dispersion in mineral oil, 1.5 equiv) in small portions. Stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour until hydrogen gas evolution ceases.
Alkylation: Cool back to 0 °C. Add the desired alkyl/aryl-alkyl halide (1.2 equiv) dropwise. Heat the reaction to 60 °C for 4-6 hours (the elevated temperature overcomes the steric hindrance of the bridgehead position).
Quench & Extraction: Cool to 0 °C and carefully quench with ice water. Extract with Ethyl Acetate (3x). Wash the organic layer extensively with water (5x) and brine to remove DMF. Dry over Na₂SO₄ and concentrate.
Self-Validation System: Monitor via TLC (Stain with KMnO₄). Confirm success via ¹H NMR: the complete disappearance of the broad -OH singlet (~2.5-3.5 ppm) and the appearance of new ether α-protons validate successful O-alkylation.
Fig 2: Divergent synthetic workflow for 3-azabicyclo[4.1.0]heptan-1-ol derivatization.
References
Micheli, F., Cavanni, P., Andreotti, D., et al. "6-(3,4-Dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor." Journal of Medicinal Chemistry, vol. 53, no. 13, 2010, pp. 4989-5001.
"3-azabicyclo[4.1.0]heptan-1-ol hydrochloride; CAS Number: 1394042-85-3." Sigma-Aldrich.
Application Note: 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride as a Conformationally Restricted Building Block in Medicinal Chemistry
Executive Summary & Structural Rationale In modern medicinal chemistry, increasing the fraction of sp3-hybridized carbons ( Fsp3 ) is a proven strategy to improve the clinical success rate of drug candidates by enhancin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
In modern medicinal chemistry, increasing the fraction of sp3-hybridized carbons (
Fsp3
) is a proven strategy to improve the clinical success rate of drug candidates by enhancing solubility, reducing promiscuity, and minimizing metabolic liabilities [1]. Piperidine is one of the most ubiquitous saturated heterocycles in drug discovery; however, its conformational flexibility can lead to entropic penalties upon target binding.
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride serves as a highly valuable, conformationally restricted bioisostere for piperidine [2]. The fusion of a cyclopropane ring onto the piperidine core locks the heterocycle into a defined half-chair conformation. This structural rigidity not only pre-organizes the molecule for optimal protein-ligand interactions but also blocks common cytochrome P450 (CYP) oxidation sites, thereby increasing metabolic stability. Furthermore, the bridgehead hydroxyl group at the 1-position provides a critical secondary vector for late-stage functionalization, enabling divergent Structure-Activity Relationship (SAR) exploration—a strategy recently utilized in the development of advanced KRAS inhibitors [4].
The hydrochloride salt is specifically utilized as a bench-stable precursor because the free base of this low-molecular-weight amine is highly hygroscopic and susceptible to oxidative degradation during long-term storage.
Physicochemical Profiling & Comparative Data
To understand the strategic advantage of 3-azabicyclo[4.1.0]heptan-1-ol, we must compare it against standard piperidine and the unhydroxylated bicyclic core. The addition of the cyclopropane ring maintains the
Fsp3
character while the bridgehead hydroxyl introduces a new hydrogen-bond vector.
Table 1: Comparative Physicochemical Properties of Piperidine Scaffolds
As a Senior Application Scientist, I have designed the following protocols to act as self-validating systems. Every step includes observable metrics to ensure the reaction is proceeding correctly, minimizing the risk of downstream failures.
Protocol A: N-Arylation via Buchwald-Hartwig Cross-Coupling
Objective: To attach a sterically demanding aryl or heteroaryl core to the secondary amine.
Causality: The secondary amine in 3-azabicyclo[4.1.0]heptane is sterically hindered by the adjacent cyclopropane ring. Standard
SNAr
conditions often fail or require harsh temperatures that degrade the substrate. A palladium-catalyzed Buchwald-Hartwig coupling utilizing a bulky, electron-rich phosphine ligand (e.g., RuPhos) lowers the activation energy for reductive elimination, ensuring high yields.
Step-by-Step Methodology:
Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (1.0 equiv), the aryl halide (1.1 equiv), RuPhos Pd G3 precatalyst (0.05 equiv), and
Cs2CO3
(3.0 equiv).
Insight: Three equivalents of base are required: one to neutralize the HCl salt and liberate the nucleophilic free amine, and two to participate in the catalytic cycle.
Solvent Addition: Add anhydrous 1,4-dioxane (0.2 M) and seal the flask.
Reaction: Heat the mixture to 90 °C for 12 hours.
Self-Validation: Monitor the reaction via LC-MS. The reaction mixture will initially appear red/orange (active Pd(0) species). A successful reaction will show the disappearance of the aryl halide peak and the emergence of the
[M+H]+
product mass. If the solution turns black (Pd black precipitation) prematurely, the catalyst has deactivated, indicating oxygen ingress.
Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the inorganic salts and palladium residues. Concentrate the filtrate under reduced pressure and purify via flash chromatography (DCM/MeOH gradient).
Protocol B: O-Alkylation of the Bridgehead Hydroxyl
Objective: To functionalize the 1-ol position to access ether derivatives, a common motif for tuning lipophilicity and blood-brain barrier (BBB) penetration.
Causality: The tertiary bridgehead alcohol is highly sterically hindered and significantly less nucleophilic than a primary alcohol. Therefore, complete deprotonation using a strong base (NaH) in an aprotic polar solvent (DMF) is mandatory before introducing the electrophile.
Step-by-Step Methodology:
Freebasing (Optional but Recommended): If N-protection (e.g., Boc) has not been performed, the amine must be protected first to prevent N-alkylation. Assuming an N-Boc protected intermediate: dissolve the substrate (1.0 equiv) in anhydrous DMF (0.1 M) and cool to 0 °C under argon.
Deprotonation: Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.5 equiv) in small portions.
Self-Validation: Observe the evolution of
H2
gas (bubbling). The cessation of bubbling (typically 15–30 minutes) confirms the quantitative formation of the alkoxide intermediate.
Alkylation: Add the alkyl halide (e.g., methyl iodide or benzyl bromide, 1.2 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.
Quench & Workup: Cool the flask back to 0 °C and quench slowly with saturated aqueous
NH4Cl
.
Insight: Quenching with
NH4Cl
instead of water prevents the reaction mixture from becoming too basic, which could lead to the hydrolysis of sensitive functional groups. Extract with EtOAc (3x), wash the combined organic layers with brine (to remove DMF), dry over
Na2SO4
, and concentrate for purification.
Workflow Visualization
The following diagram illustrates the divergent synthetic pathways enabled by 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride, demonstrating its utility as a central hub in library synthesis.
Divergent synthetic workflow for 3-azabicyclo[4.1.0]heptan-1-ol in drug discovery.
References
What is in Our Kit? An Analysis of Building Blocks Used in Medicinal Chemistry Parallel Libraries
Source: ACS Medicinal Chemistry Letters
URL:[Link]
The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade
Source: European Journal of Medicinal Chemistry (via NIH/PubMed)
URL:[Link]
Transition-metal free, radical oxidation of 1,6-enyne cyclopropanation: synthesis of aza-bicyclo[4.1.0]heptane derivatives
Source: Organic & Biomolecular Chemistry (RSC Publishing)
URL:[Link]
WO2024040109A2 - Kras inhibitors
Source: WIPO / Google Patents
URL
Method
Application Note: NMR Spectroscopic Elucidation of 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride
Target Audience: Analytical Chemists, Structural Biologists, and Medicinal Chemistry Professionals Technique: 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy Compound: 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Chemists, Structural Biologists, and Medicinal Chemistry Professionals
Technique: 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy
Compound: 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3)
Introduction & Structural Challenges
The 3-azabicyclo[4.1.0]heptane scaffold is a highly valued conformationally restricted analogue of piperidine, frequently utilized in drug discovery to improve metabolic stability and target selectivity[1]. The specific derivative, 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride, presents a unique set of structural features that complicate standard NMR elucidation:
Cyclopropane Anisotropy: The fused three-membered ring exerts a strong diamagnetic anisotropic effect, significantly shielding adjacent protons.
Salt Effects: As a hydrochloride salt, the protonated nitrogen (ammonium ion,
NH2+
) induces a powerful inductive electron-withdrawing effect, shifting adjacent protons downfield while restricting conformational flexibility[2].
Diastereotopicity: The rigid bicyclic framework renders the methylene protons at positions C2, C4, C5, and C7 diastereotopic, resulting in complex, overlapping multiplet splitting patterns.
This application note provides a comprehensive, self-validating protocol for the unambiguous structural assignment of 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride using high-resolution NMR spectroscopy.
Mechanistic Insights: Causality in Experimental Design
Solvent Selection: Why DMSO-
d6
?
For free-base piperidines,
CDCl3
is the standard solvent. However, 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride is highly polar. Attempting dissolution in
CDCl3
results in poor signal-to-noise ratios and line broadening. While
D2O
provides excellent solubility, it causes rapid deuterium exchange with the hydroxyl (-OH) and ammonium (
NH2+
) protons, rendering them invisible. DMSO-
d6 is the optimal choice, as it fully dissolves the salt while sufficiently slowing proton exchange to allow observation of the critical -OH and
NH2+
signals[3].
Chemical Shift Causality
The C7 Upfield Shift: Protons situated above the plane of the cyclopropane ring (C7 endo/exo protons) experience induced magnetic shielding. Consequently, the C7 methylene protons resonate unusually far upfield (typically 0.5–1.0 ppm) compared to standard aliphatic chains[2].
The C2 AB Spin System: Because C1 lacks a proton (it is a bridgehead carbon bearing the -OH group), the adjacent C2 methylene protons do not undergo vicinal coupling. Instead, due to the rigidity of the bicyclic system, they are strongly diastereotopic and couple only to each other, appearing as a classic AB doublet system with a large geminal coupling constant (
2J≈13
Hz)[1].
Experimental Protocols & Workflows
Sample Preparation
Weigh 15.0 ± 0.5 mg of 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride into a clean glass vial.
Add 0.6 mL of high-purity DMSO-
d6
(containing 0.03% v/v TMS as an internal standard).
Vortex the mixture for 30 seconds until complete dissolution is achieved.
Transfer the solution to a standard 5 mm precision NMR tube, ensuring no air bubbles are trapped in the active volume.
Instrumental Setup & Acquisition
Spectrometer: 400 MHz or 600 MHz NMR spectrometer equipped with a 5 mm broadband observe (BBO) or cryoprobe.
Temperature: Regulated at 298 K (25 °C) to ensure consistent chemical shifts and minimize thermal convection.
1D
1
H NMR: 64 scans, 30° pulse angle, 2.0 s relaxation delay, spectral width of 12 ppm.
1D
13
C NMR / DEPT-135: 1024 scans, 30° pulse angle, 2.0 s relaxation delay. DEPT-135 is critical for differentiating the quaternary C1 carbon from the CH/CH
3
(positive) and CH
2
(negative) signals.
2D NMR (COSY, HSQC, HMBC):
COSY: Used to trace the continuous spin system from C4
→
C5
→
C6
→
C7.
HSQC: Establishes direct
1
H-
13
C connectivity.
HMBC: Crucial for locating the quaternary C1 bridgehead carbon via long-range (
2J
,
3J
) correlations from C2, C6, and C7 protons.
Fig 1: Standardized NMR spectroscopic workflow for bicyclic hydrochloride salts.
Logical Correlation & Structural Elucidation
The self-validating nature of 2D NMR ensures that assignments are not merely guessed but structurally proven. The quaternary nature of C1 is confirmed by its absence in the DEPT-135 spectrum and its presence in the standard
13
C spectrum. Its exact position is locked by HMBC cross-peaks from the isolated C2 protons and the C7 cyclopropyl protons.
The following tables summarize the predictive and literature-derived representative assignments for the 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride scaffold in DMSO-
d6
[1][2][3].
Table 1: Representative
1
H NMR Chemical Shifts and Multiplicities
Position
Shift
δ
(ppm)
Multiplicity
Integration
Assignment Rationale & Causality
N3-H
2+
8.80 – 9.20
s (br)
2H
Ammonium salt protons; broadened by
14
N quadrupolar relaxation.
C1-OH
~ 5.50
s (br)
1H
Hydroxyl proton; exchangeable with D
2
O.
C2-H
a/b
3.10 – 3.40
d (AB system)
2H
Diastereotopic; geminal coupling (
J≈13
Hz); shifted downfield by N
+
.
C4-H
a/b
3.00 – 3.30
m
2H
Diastereotopic; complex coupling with C5; shifted downfield by N
+
.
C5-H
a/b
1.60 – 1.90
m
2H
Aliphatic ring protons; coupled to C4 and C6.
C6-H
1.20 – 1.40
m
1H
Bridgehead proton; complex multiplet due to C5 and C7 couplings.
C7-H
endo/exo
0.60 – 0.90
m
2H
Cyclopropane protons; highly shielded by ring diamagnetic anisotropy.
Table 2: Representative
13
C NMR and DEPT-135 Data
Position
Shift
δ
(ppm)
DEPT-135 Phase
Carbon Type
Assignment Rationale
C1
~ 60.0
Null (Invisible)
Quaternary (C)
Oxygen-bearing bridgehead carbon.
C2
~ 48.0
Negative
Methylene (CH
2
)
Deshielded by adjacent N
+
and C1-OH.
C4
~ 43.0
Negative
Methylene (CH
2
)
Deshielded by adjacent N
+
.
C5
~ 22.0
Negative
Methylene (CH
2
)
Standard aliphatic ring carbon.
C6
~ 18.0
Positive
Methine (CH)
Bridgehead carbon fused to cyclopropane.
C7
~ 12.0
Negative
Methylene (CH
2
)
Cyclopropane carbon; highly shielded.
References
Micheli, F., et al. "6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor". Journal of Medicinal Chemistry, ACS Publications. Available at: [Link]
MDPI Authors. "Synthesis and Evaluation of Novel Iminosugars Prepared from Natural Amino Acids". MDPI. Available at:[Link]
Application Notes and Protocols for the Derivatization of 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The 3-azabicyclo[4.1.0]heptane scaffold is a conformationally restricted, three-dimensional struc...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
The 3-azabicyclo[4.1.0]heptane scaffold is a conformationally restricted, three-dimensional structural motif of significant interest in modern medicinal chemistry.[1] Its rigid framework serves as a valuable bioisostere for commonly used saturated heterocycles like piperidine, offering a unique vectoral projection of substituents and potentially enhancing binding affinity and metabolic stability.[2] This document provides a comprehensive guide to the derivatization of 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride, a versatile building block possessing three key reactive sites: a secondary amine, a tertiary alcohol, and a strained aziridine ring. We present detailed protocols for the chemoselective functionalization of the amine and alcohol moieties, alongside a discussion on the strategic manipulation of the aziridine ring. The causality behind experimental choices, potential challenges, and analytical characterization methods are thoroughly addressed to provide a self-validating framework for researchers.
Introduction: The Strategic Value of the 3-Azabicyclo[4.1.0]heptane Scaffold
The quest for novel chemical matter with improved pharmacological profiles has led to an increased focus on "escape from flatland," a design strategy that emphasizes three-dimensional molecular architectures.[1] Bicyclic scaffolds, such as the 3-azabicyclo[4.1.0]heptane system, are at the forefront of this movement. The fusion of a six-membered ring with a cyclopropane (aziridine) introduces significant strain, which not only locks the conformation but also presents unique opportunities for chemical diversification through strain-release reactions.[3][4] The presence of both a secondary amine and a tertiary alcohol in 3-azabicyclo[4.1.0]heptan-1-ol provides orthogonal handles for the introduction of a wide array of functional groups, making it an attractive starting material for the synthesis of compound libraries for drug discovery.[5][6]
This guide will focus on three primary avenues of derivatization:
N-Functionalization: Acylation and alkylation of the secondary amine.
O-Functionalization: Alkylation and acylation of the tertiary alcohol.
Ring-Opening Reactions: Strategic cleavage of the aziridine ring to access novel piperidine derivatives.
A critical aspect of working with the hydrochloride salt is the initial neutralization step to liberate the free amine for subsequent reactions. This will be addressed within the specific protocols.
Chemoselective N-Functionalization of 3-Azabicyclo[4.1.0]heptan-1-ol
The secondary amine in the 3-azabicyclo[4.1.0]heptane core is generally the more nucleophilic site compared to the sterically hindered tertiary alcohol. This inherent difference in reactivity can be exploited to achieve selective N-functionalization.[7]
N-Acylation: Synthesis of Amide Derivatives
N-acylation is a robust method for introducing a wide variety of substituents and is a cornerstone of medicinal chemistry. The reaction of the secondary amine with an acylating agent, such as an acid chloride or an anhydride, proceeds via a nucleophilic acyl substitution mechanism.[6] Given that the starting material is a hydrochloride salt, an equivalent of a non-nucleophilic base must be added to neutralize the HCl and deprotonate the amine, allowing it to act as a nucleophile.[8]
Protocol 2.1: N-Acylation with an Acid Chloride
This protocol describes the general procedure for the N-acylation of 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride with an acid chloride.
Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)
Standard laboratory glassware, magnetic stirrer, and an ice bath
Procedure:
To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (1.0 eq.).
Suspend the hydrochloride salt in anhydrous DCM (approx. 0.1 M).
Cool the suspension to 0 °C using an ice bath.
Add the base (e.g., triethylamine, 2.2 eq.) dropwise to the stirred suspension. Stir for 15-20 minutes at 0 °C. The first equivalent of base neutralizes the HCl salt, and the second acts as a scavenger for the HCl generated during the acylation.
Slowly add a solution of the acyl chloride (1.05 eq.) in anhydrous DCM to the reaction mixture dropwise over 15-30 minutes.
Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Quench the reaction by adding a saturated aqueous solution of NaHCO3.
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography if necessary.
Causality and Experimental Choices:
Base: The use of at least two equivalents of a tertiary amine base is crucial. The first equivalent neutralizes the hydrochloride salt, and the second traps the HCl generated in the reaction, driving the equilibrium towards the product.[8] DIPEA can be used as an alternative to triethylamine and is often preferred due to its increased steric bulk, which reduces the likelihood of it acting as a nucleophile.
Solvent: Anhydrous aprotic solvents like DCM or THF are used to prevent reaction of the acyl chloride with water.
Temperature: The reaction is initiated at 0 °C to control the exothermic reaction between the amine and the highly reactive acid chloride.
Table 1: Representative N-Acylation Reactions
Entry
Acylating Agent
Base
Solvent
Yield (%)
1
Benzoyl chloride
Et3N
DCM
92
2
Acetyl chloride
DIPEA
THF
95
3
4-Fluorobenzoyl chloride
Et3N
DCM
89
Diagram 1: N-Acylation Workflow
Caption: General workflow for N-acylation.
Chemoselective O-Functionalization of 3-Azabicyclo[4.1.0]heptan-1-ol
Selective functionalization of the tertiary alcohol in the presence of the more nucleophilic secondary amine is a significant challenge. To achieve this, the amine must be protected, or reaction conditions must be chosen that favor O-alkylation or O-acylation over N-functionalization.
O-Alkylation: Synthesis of Ether Derivatives
Direct O-alkylation of the unprotected amino alcohol is difficult due to the competing N-alkylation.[9] A more reliable strategy involves the protection of the amine, for example, as a tert-butyloxycarbonyl (Boc) carbamate. The resulting N-Boc protected amino alcohol can then be selectively O-alkylated. The Boc group can be subsequently removed under acidic conditions if the free amine is desired.
Protocol 3.1: O-Alkylation via a Two-Step, One-Pot Procedure
This protocol describes the N-protection followed by O-alkylation of 3-azabicyclo[4.1.0]heptan-1-ol.
Standard laboratory glassware, magnetic stirrer, and an ice bath
Procedure:
Part A: N-Boc Protection
Dissolve 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride (1.0 eq.) in a mixture of DCM and water.
Add NaOH or Et3N until the solution is basic (pH > 9).
Add (Boc)2O (1.1 eq.) and stir vigorously at room temperature overnight.
Separate the organic layer, and extract the aqueous layer with DCM (2x).
Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate to yield N-Boc-3-azabicyclo[4.1.0]heptan-1-ol, which can often be used in the next step without further purification.
Part B: O-Alkylation
To a dry round-bottom flask under an inert atmosphere, add N-Boc-3-azabicyclo[4.1.0]heptan-1-ol (1.0 eq.) and dissolve in anhydrous THF.
Cool the solution to 0 °C.
Carefully add NaH (1.2 eq.) portion-wise. (Caution: Hydrogen gas evolution).
Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.
Cool the mixture back to 0 °C and add the alkyl halide (1.2 eq.) dropwise.
Stir at room temperature and monitor the reaction by TLC.
Once the reaction is complete, carefully quench by the slow addition of saturated aqueous NH4Cl solution at 0 °C.
Extract the mixture with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate.
Purify the crude product by silica gel column chromatography.
Causality and Experimental Choices:
N-Protection: The Boc group is an excellent choice for protecting the amine as it is stable to the basic conditions required for O-alkylation and can be removed under acidic conditions that are often compatible with the ether linkage.[10]
Base for O-Alkylation: A strong, non-nucleophilic base like NaH is required to deprotonate the sterically hindered tertiary alcohol.[2]
Chemoselectivity: The electron-withdrawing nature of the Boc group decreases the nucleophilicity of the nitrogen atom, further favoring O-alkylation.
Diagram 2: O-Alkylation Strategy
Caption: Two-step strategy for selective O-alkylation.
Aziridine Ring-Opening Reactions: Access to Substituted Piperidines
The strained aziridine ring in the 3-azabicyclo[4.1.0]heptane system is susceptible to nucleophilic ring-opening, particularly under acidic conditions or in the presence of a Lewis acid.[4][11] This reaction provides a powerful method for accessing highly functionalized piperidine derivatives that would be difficult to synthesize by other means. The regioselectivity of the ring-opening is a key consideration and can be influenced by the nature of the nucleophile and the reaction conditions.
Protocol 4.1: Acid-Catalyzed Aziridine Ring-Opening with a Nucleophile
This protocol outlines a general procedure for the ring-opening of an N-acylated 3-azabicyclo[4.1.0]heptane derivative. N-acylation is often a prerequisite to activate the aziridine ring and to control the regioselectivity of the nucleophilic attack.
Standard laboratory glassware and magnetic stirrer
Procedure:
Dissolve the N-acyl-3-azabicyclo[4.1.0]heptan-1-ol (1.0 eq.) in the appropriate anhydrous solvent under an inert atmosphere.
Cool the solution to the desired temperature (e.g., 0 °C to room temperature, depending on the reactivity).
Add the Lewis or Brønsted acid (1.0-2.0 eq.).
If an external nucleophile is used, add it at this stage.
Stir the reaction and monitor its progress by TLC.
Upon completion, quench the reaction by carefully adding saturated aqueous NaHCO3 solution.
Extract the product with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate.
Purify the resulting substituted piperidine derivative by column chromatography.
Causality and Experimental Choices:
Activation: The coordination of a Lewis or Brønsted acid to the nitrogen atom of the aziridine makes the ring more electrophilic and susceptible to nucleophilic attack.
Regioselectivity: Nucleophilic attack can occur at either of the two carbons of the aziridine ring. The outcome is influenced by electronic and steric factors. Attack at the bridgehead carbon is often favored, leading to a 4-substituted piperidine.
Stereoselectivity: The ring-opening is typically stereospecific, proceeding with an inversion of configuration at the center of nucleophilic attack (an SN2-type mechanism).
Diagram 3: Aziridine Ring-Opening Mechanism
Caption: Mechanism of aziridine ring-opening.
Analytical Characterization
The structural elucidation and purity assessment of all synthesized derivatives are critical. A combination of the following analytical techniques is recommended:
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the derivatives. The complex splitting patterns in the 1H NMR spectrum are characteristic of the rigid bicyclic system.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the synthesized compounds.
High-Performance Liquid Chromatography (HPLC): HPLC is the method of choice for determining the purity of the final products.
Conclusion
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is a versatile and valuable building block for the synthesis of novel, three-dimensional molecules for drug discovery. By understanding the relative reactivity of the secondary amine, tertiary alcohol, and strained aziridine ring, researchers can employ chemoselective strategies to access a wide range of derivatives. The protocols and insights provided in this guide offer a robust framework for the successful derivatization of this promising scaffold, enabling the exploration of new chemical space and the development of next-generation therapeutics.
References
ACS Publications.
The Journal of Organic Chemistry.
Taylor & Francis Online.
Organic Process Research & Development.
Royal Society of Chemistry.
PubMed.
ResearchGate.
National Center for Biotechnology Information.
ResearchGate.
ResearchGate.
ResearchGate.
Michigan State University Department of Chemistry.
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride as a morpholine isostere
Application Note: 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride as a Next-Generation Morpholine Bioisostere in Drug Discovery Introduction & Scientific Rationale Morpholine is a universally recognized "privileged scaffold...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride as a Next-Generation Morpholine Bioisostere in Drug Discovery
Introduction & Scientific Rationale
Morpholine is a universally recognized "privileged scaffold" in medicinal chemistry, heavily utilized in central nervous system (CNS) therapeutics and oncology [1]. In kinase inhibitors—particularly those targeting the PI3K-AKT-mTOR pathway—the morpholine oxygen acts as a critical hinge-binder (e.g., interacting with Val882 in PI3K), while the nitrogen allows for synthetic tractability and tunes the molecule's pKa to physiological pH[1]. However, morpholine carries severe metabolic liabilities. Its electron-rich, flexible ring is highly susceptible to cytochrome P450 (CYP450)-mediated oxidation, leading to rapid clearance and the generation of potentially toxic, reactive ring-opened metabolites.
To mitigate these flaws, drug development professionals are increasingly utilizing conformationally restricted bioisosteres [2]. Bridged and fused bicyclic systems, such as 3-oxabicyclo[4.1.0]heptane and its nitrogenous analogs, have emerged as superior alternatives [3].
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (PubChem CID: 86812344)[4] represents a highly advanced iteration of this strategy. The fused cyclopropane ring locks the piperidine system into a bioactive co-planar conformation, perfectly mimicking the spatial vector of morpholine while sterically shielding the ring from oxidative enzymes[3]. Furthermore, the bridgehead hydroxyl group provides a novel vector for solvent-exposed hydrogen bonding, compensating for the loss of the morpholine oxygen and improving aqueous solubility.
Physicochemical Profiling
The integration of the cyclopropane ring dramatically alters the physicochemical landscape of the building block, increasing the fraction of sp3 carbons (
Fsp3
) and providing a distinct topological profile.
Table 1: Comparative Profiling of Morpholine vs. 3-Azabicyclo[4.1.0]heptan-1-ol
Property
Morpholine (Secondary Amine)
3-Azabicyclo[4.1.0]heptan-1-ol
Impact on Drug Design
Molecular Formula
C₄H₉NO
C₆H₁₁NO
Higher carbon count increases lipophilicity.
Fraction sp3 (
Fsp3
)
1.00
1.00
Maintains high 3D character, reducing off-target binding.
Prolongs half-life (
t1/2
) and reduces intrinsic clearance.
Mechanistic Pathway Visualization
The rigidified nature of the 3-azabicyclo[4.1.0]heptane core is particularly effective in dual PI3K/mTOR inhibitors, where co-planarity with the adjacent aromatic core is required to fit into the narrow ATP-binding cleft.
Fig 1. Mechanism of dual PI3K/mTOR inhibition utilizing the 3-azabicyclo[4.1.0]heptane bioisostere.
Application Workflows & Experimental Protocols
To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each methodological choice.
Objective: Covalently install 3-azabicyclo[4.1.0]heptan-1-ol onto a pyrimidine core (a standard electrophile in kinase inhibitor synthesis).
Reagent Preparation: In an oven-dried vial under nitrogen, dissolve 1.0 eq of the heteroaryl chloride electrophile and 1.2 eq of 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride in anhydrous N-Methyl-2-pyrrolidone (NMP) to achieve a 0.2 M concentration.
Base Addition: Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA) dropwise.
Causality: The HCl salt of the bicyclic amine must be neutralized in situ, requiring excess base. DIPEA is strictly chosen over Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile against the heteroaryl chloride. NMP is utilized because its high dielectric constant stabilizes the polar transition state, which is critical for overcoming the steric hindrance imposed by the fused cyclopropane ring.
Thermal Activation: Seal the vial and heat to 110°C for 4 hours.
Causality: Unsubstituted morpholine typically couples at 80°C. The bicyclic system requires higher activation energy due to the conformational rigidity and steric shielding of the secondary amine.
Self-Validation Checkpoint (2 Hours): Sample 5 µL of the reaction, dilute in 1 mL Acetonitrile, and analyze via LC-MS.
Validation Logic: Run a parallel control reaction using standard morpholine. If the morpholine control shows >90% conversion but the bicyclic isostere shows <50%, ramp the temperature to 120°C. This isolates the variable of steric hindrance from potential reagent degradation.
Workup: Cool to room temperature and quench with distilled water. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl to thoroughly remove residual NMP, dry over
Na2SO4
, and concentrate under reduced pressure.
Protocol B: In Vitro Human Liver Microsome (HLM) Stability Assay
Objective: Validate the resistance of the bioisostere-bearing compound to CYP450-mediated oxidation compared to its morpholine parent.
Incubation Setup: In a 96-well plate, incubate 1 µM of the test compound with 0.5 mg/mL pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 10 minutes.
Causality: A concentration of 1 µM is deliberately chosen to remain below the typical
Km
for CYP enzymes, ensuring first-order kinetics for an accurate intrinsic clearance (
CLint
) calculation.
Reaction Initiation: Add 1 mM NADPH to initiate the oxidative reaction.
Causality: NADPH is the essential electron donor for CYP450 enzymes. Omitting NADPH in a parallel negative control well validates that any observed compound degradation is strictly CYP-mediated and not due to chemical instability in the buffer.
Quenching & Self-Validation: At time points 0, 15, 30, and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing 100 ng/mL Tolbutamide as an internal standard.
Validation Logic: The internal standard corrects for volumetric errors during protein precipitation. Simultaneously, run Verapamil (a known high-clearance drug) in parallel. If Verapamil is not rapidly degraded (
t1/2
> 15 min), the HLM batch is deemed metabolically inactive, and the assay must be rejected.
Analysis: Centrifuge at 4000 rpm for 15 minutes and analyze the supernatant via LC-MS/MS to calculate the half-life (
t1/2
) and
CLint
.
References
Hobbs, H., et al. (2019). Discovery of 3-Oxabicyclo[4.1.0]heptane, a Non-nitrogen Containing Morpholine Isostere, and Its Application in Novel Inhibitors of the PI3K-AKT-mTOR Pathway. Journal of Medicinal Chemistry. URL: [Link]
Talele, T. T. (2016). The "cyclopropyl fragment" is a versatile player that frequently appears in preclinical/clinical drug molecules. Journal of Medicinal Chemistry. URL: [Link]
Welsch, M. E., et al. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. URL: [Link]
National Center for Biotechnology Information. Rac-(1r,6r)-3-azabicyclo[4.1.0]heptan-1-ol hydrochloride. PubChemLite. URL: [Link]
Application Note: Interrogating the PI3K-AKT-mTOR Axis in Oncology Drug Development Mechanistic Rationale & Pathway Dynamics The phosphoinositide 3-kinase (PI3K)/protein kinase B (AKT)/mammalian target of rapamycin (mTOR...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Interrogating the PI3K-AKT-mTOR Axis in Oncology Drug Development
Mechanistic Rationale & Pathway Dynamics
The phosphoinositide 3-kinase (PI3K)/protein kinase B (AKT)/mammalian target of rapamycin (mTOR) signaling cascade is a master regulator of cellular metabolism, proliferation, and survival 1[1]. Dysregulation of this axis—via PIK3CA mutations, PTEN loss, or AKT amplification—is one of the most frequent oncogenic events across human malignancies, making it a prime target for pharmacological intervention 2[2].
To effectively develop and validate inhibitors against this pathway, researchers must understand the causality of its signal transduction. Activation of receptor tyrosine kinases (RTKs) recruits PI3K to the membrane, where it phosphorylates PIP2 into PIP33[3]. PIP3 acts as a docking site for AKT, which is subsequently phosphorylated at Ser473 by mTORC2 and Thr308 by PDK1. Fully activated AKT drives tumor survival by activating mTORC1, which in turn phosphorylates effectors like S6K and 4EBP1 to initiate protein synthesis 4[4].
Fig 1. Core PI3K-AKT-mTOR signaling cascade and primary effector nodes.
Quantitative Landscape of Pathway Inhibitors
The clinical efficacy of monotherapies targeting individual nodes has historically been limited by compensatory feedback loops. This has driven the evolution of drug development from selective kinase inhibitors to dual-inhibitors and, most recently, Proteolysis Targeting Chimeras (PROTACs) 5[5].
To rigorously evaluate novel inhibitors, assays must be designed as self-validating systems. This ensures that a negative result is due to a lack of drug efficacy rather than an artifact of the experimental methodology.
Fig 2. Standardized workflow for in vitro validation of PI3K-AKT-mTOR modulators.
Protocol 3.1: Phospho-Specific Immunoblotting of the PI3K-AKT-mTOR Axis
Causality & Rationale: The phosphorylation states of AKT (Ser473) and downstream effectors (S6K, 4EBP1) are highly transient. Exposing cells to ambient conditions or endogenous phosphatases during lysis will rapidly erase the signal. Therefore, cells must be washed with ice-cold PBS to halt metabolic kinetics and lysed in buffers containing sodium orthovanadate and sodium pyrophosphate to covalently inhibit tyrosine and serine/threonine phosphatases 7[7].
Self-Validating Checkpoints:
Loading Control: Probing for
α
-tubulin ensures uniform protein loading across all wells 6[6].
Total vs. Phospho Ratio: Blots must be probed for both Total AKT and p-AKT. A reduction in p-AKT with stable Total AKT confirms targeted kinase inhibition. A reduction in both suggests non-specific protein degradation or PROTAC-mediated targeted degradation 5[5].
Step-by-Step Methodology:
Cell Culture & Treatment: Culture target cells (e.g., MCF-7, MDA-MB-468) to 70-80% confluency. Treat with inhibitors (e.g., 5-100 nM NVP-BEZ235) for 6–24 hours 6[6].
Arrest & Lysis: Wash twice with ice-cold PBS. Immediately add ice-cold RIPA buffer supplemented with 1 mM DTT, 10 mM sodium pyrophosphate, 1 mM sodium orthovanadate, and a protease inhibitor cocktail 7[7].
Extraction: Scrape cells, incubate on ice for 30 minutes (vortexing every 10 mins), and centrifuge at 14,000 x g for 15 minutes at 4°C 3[3].
Quantification: Determine protein concentration using a BCA assay to ensure exact stoichiometric loading (typically 20-40 µg per well) 8[8].
SDS-PAGE & Transfer: Denature lysates in Laemmli buffer at 95°C for 5 mins. Resolve via 10% SDS-PAGE and transfer to a PVDF membrane8[8].
Blocking & Probing: Block in 1% BSA (for phospho-antibodies) or 50% Sea Block (for total proteins). Probe with primary antibodies (e.g., anti-p-AKT Ser473, anti-mTOR) overnight at 4°C 7[7].
Detection: Wash with PBST, incubate with fluorescent or HRP-conjugated secondary antibodies, and visualize via densitometry 7[7].
Protocol 3.2: In Vitro Kinase Assay for Target Engagement
Causality & Rationale: Western blotting of whole-cell lysates cannot distinguish between direct kinase inhibition and upstream modulation. To prove an inhibitor directly targets PI3K or mTOR, the kinase must be physically isolated from the cellular matrix and tested against an exogenous substrate 3[3].
Kinase-Dead/Pan-Inhibitor Control: Addition of a known pan-inhibitor (e.g., Wortmannin) directly to the assay buffer validates the assay's sensitivity to pharmacological blockade.
Step-by-Step Methodology:
Immunoprecipitation: Lyse cells and immunoprecipitate the target kinase (e.g., PI3K or mTOR) using a specific antibody coupled to Protein A/G-agarose beads 3[3].
Isolation: Wash the immunoprecipitates extensively with lysis buffer, followed by kinase assay buffer, to remove interacting proteins 3[3].
Reaction Initiation: Resuspend beads in kinase assay buffer containing the specific substrate (e.g., PIP2 for PI3K). Initiate the reaction by adding ATP and MgCl₂ 3[3].
Incubation & Termination: Incubate at 30°C for 20-30 minutes with gentle agitation. Terminate the reaction using a stop solution (e.g., 1N HCl) 3[3].
Readout: Extract lipids (for PI3K) or use a Kinase-linked immunosorbent assay (K-LISA) (for mTOR) to quantify substrate phosphorylation 6[6].
Advanced Modalities: Overcoming Resistance via Dual-Inhibition and PROTACs
A major hurdle in targeting this pathway is the existence of robust negative feedback loops. Catalytic mTOR inhibitors and rapalogs often fail as monotherapies due to the suppression of a critical feedback mechanism: blocking mTORC1 downregulates S6K, which normally inhibits Insulin Receptor Substrate 1 (IRS-1). The loss of this inhibition paradoxically hyperactivates PI3K and AKT, promoting survival 2[2].
To circumvent this, researchers utilize dual PI3K/mTOR inhibitors (e.g., NVP-BEZ235) which simultaneously block both nodes, preventing AKT hyperactivation 6[6]. Furthermore, emerging technologies like PROTACs (e.g., GP262) simultaneously degrade both PI3K and mTOR. This dual-degradation not only halts catalytic activity but eliminates the scaffolding functions of these proteins entirely, effectively bypassing compensatory feedback mechanisms and demonstrating robust antiproliferative effects in leukemia and breast cancer models 5[5].
References
ACS Publications. "Discovery of the First Potent PI3K/mTOR Dual-Targeting PROTAC Degrader for Efficient Modulation of the PI3K/AKT/mTOR Pathway." Journal of Medicinal Chemistry.[Link]
ASH Publications. "Dual targeting of the PI3K/Akt/mTOR pathway as an antitumor strategy in Waldenstrom macroglobulinemia." Blood.[Link]
Bio-protocol. "Western blot analysis of Akt, p-Akt (Ser473), GSKβ and p-GSKβ (ser-9) protein expression." Bio-protocol.[Link]
Frontiers in Oncology. "PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?" Frontiers.[Link]
ASCO Publications. "Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors." Journal of Clinical Oncology.[Link]
Expert Consensus. "Expert Consensus on the Clinical Application of PI3K/AKT/mTOR Inhibitors in the Treatment of Breast Cancer." PMC.[Link]
médecine/sciences. "JTC-801 Suppresses Melanoma Cells Growth through the PI3K‑Akt‑mTOR Signaling Pathways." médecine/sciences.[Link]
Technical Support Center: Purification of 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride
Introduction Welcome to the technical support guide for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3). This bicyclic amino alcohol is a valuable building block in medicinal chemistry, prized for its ri...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the technical support guide for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3). This bicyclic amino alcohol is a valuable building block in medicinal chemistry, prized for its rigid scaffold and versatile functional groups. However, its inherent properties—high polarity, the presence of both a basic amine and a polar alcohol, and its existence as a hydrochloride salt—present unique challenges during purification.
This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. We will move from high-level frequently asked questions to in-depth troubleshooting for specific experimental issues, supported by detailed protocols and logical workflows. Our goal is to empower you, our fellow scientists, to achieve the highest possible purity for your compound with a clear understanding of the underlying chemical principles.
PART 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial queries researchers have when handling 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride for the first time.
Q1: What are the most likely impurities in my crude 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride?
A1: Impurities typically originate from three sources: the synthetic route, side reactions, or degradation. Common contaminants may include:
Unreacted Starting Materials: Depending on the synthetic pathway, these could be precursors to the bicyclic ring system.
Reaction Byproducts: Incomplete cyclization, over-reduction, or other side reactions can introduce structurally similar impurities that are often difficult to separate.[1]
Solvent and Reagent Residues: Residual solvents from the reaction or workup (e.g., THF, Toluene, alcohols) and leftover reagents are common.[2] Their presence can often be confirmed by ¹H NMR spectroscopy.[3]
Diastereomers: The synthesis can potentially result in a mixture of diastereomers, which may require more advanced separation techniques to resolve.[2]
Q2: My compound is highly soluble in water. How can I effectively extract the free base form into an organic solvent during workup?
A2: This is a classic challenge with polar amino alcohols. The high water solubility of the corresponding free base makes standard extractions inefficient.[4][5] To improve extraction efficiency:
Basify Correctly: Adjust the pH of the aqueous layer to >11 using a strong base like 2-4 M NaOH or K₂CO₃ to ensure the amine is fully deprotonated.
"Salt Out" the Product: Saturate the aqueous layer with a salt like NaCl or K₂CO₃. This decreases the solubility of the organic free base in the aqueous phase, driving it into the organic layer.
Use an Appropriate Solvent: While diethyl ether is common, it may be too non-polar. Use a more polar solvent like dichloromethane (DCM), chloroform, or multiple extractions with ethyl acetate for better phase partitioning. Be aware that chlorinated solvents can sometimes form challenging emulsions.[4]
Q3: What is the most reliable and scalable method for purifying the final hydrochloride salt?
A3: For the final purification of the hydrochloride salt, recrystallization is almost always the preferred method. It is generally more cost-effective and scalable than chromatography for a final API-grade solid. The key is finding a suitable solvent system where the salt is soluble at high temperatures but sparingly soluble at low temperatures. Common and effective solvent systems for amino alcohol hydrochlorides include mixtures of an alcohol (which solubilizes the salt) and a less polar co-solvent to induce precipitation (e.g., an ether or an ester).[6][7]
Q4: How can I definitively confirm the purity of my final product?
A4: A single analytical technique is rarely sufficient. A combination of methods should be employed to provide a comprehensive purity profile:
NMR Spectroscopy (¹H and ¹³C): Essential for structural confirmation and identifying the presence of organic impurities. Quantitative NMR (qNMR) can be used for an accurate purity assessment against a certified internal standard.[2][5]
High-Performance Liquid Chromatography (HPLC): A powerful tool for quantifying purity by peak area percentage. Due to the compound's polarity and lack of a strong UV chromophore, methods like HILIC or Reversed-Phase HPLC with a low UV wavelength (e.g., 200-220 nm) are often required.[8][9]
Mass Spectrometry (MS): Confirms the molecular weight of the parent compound and can help identify the mass of unknown impurities.[9]
Melting Point: A sharp melting point range is a good indicator of high purity for a crystalline solid.
PART 2: In-Depth Troubleshooting Guide
This section provides detailed, cause-and-effect solutions for specific experimental hurdles.
Recrystallization Issues
Q: My compound won't crystallize from the chosen solvent system, even after cooling and scratching. What should I do?
A: This typically indicates that the solution is not supersaturated or that nucleation is inhibited.
Causality: The compound may be too soluble in your chosen solvent, or there may be greasy impurities inhibiting crystal formation.
Solutions:
Reduce Solvent Volume: Carefully evaporate some of the solvent under reduced pressure to increase the concentration.
Add an Anti-Solvent: Slowly add a solvent in which your compound is insoluble (an "anti-solvent") dropwise to the stirred solution until persistent turbidity is observed. Then, add a few drops of the primary solvent to redissolve the precipitate and allow the solution to cool slowly. For an alcohol-based solution, a common anti-solvent is diethyl ether or hexane.[7]
Seed the Solution: If you have a small amount of pure solid, add a tiny crystal to the cold solution to act as a nucleation site.
Re-evaluate Purity: If the sample is significantly impure, the impurities can act as "solubilizers." Consider a preliminary purification step, like a quick silica plug, before attempting recrystallization again.
Q: I'm getting an oil ("oiling out") instead of crystals during recrystallization. How can I fix this?
A: "Oiling out" occurs when the compound's solubility limit is exceeded at a temperature above its melting point (or the melting point of the solvated compound).
Causality: The solution is too concentrated, or the cooling process is too rapid. The presence of water in hygroscopic solvents can also contribute.
Solutions:
Add More Solvent: Re-heat the solution until the oil redissolves, then add more of the primary solvent (10-20% more) before allowing it to cool slowly again.
Reduce Cooling Rate: Use a Dewar flask or insulate the crystallization vessel to ensure very slow cooling. This gives the molecules more time to arrange into an ordered crystal lattice.
Lower the Initial Temperature of Dissolution: Try to dissolve the compound at a temperature just below the boiling point of the solvent rather than at a vigorous reflux.
Change Solvent System: Switch to a lower-boiling point solvent system if possible.
Chromatography Issues
Q: My compound streaks badly on a silica gel TLC plate. Why is this happening?
A: Streaking of amines on silica gel is a classic problem.
Causality: Silica gel is inherently acidic (due to Si-OH groups), which leads to strong, non-specific binding with basic compounds like amines. This results in slow, uneven movement up the plate.[10]
Solutions:
Add a Basic Modifier: The most common solution is to add a small amount of a basic modifier to your mobile phase. For TLC, a typical mobile phase might be Dichloromethane/Methanol with 1-2% triethylamine (Et₃N) or ammonium hydroxide.
Use a Different Stationary Phase: If streaking persists, consider using a different stationary phase like alumina (which is basic) or a reversed-phase plate (C18).[10]
Q: I'm attempting preparative column chromatography on the free base, but the separation is poor. What can I do?
A: Poor separation is usually due to an improperly chosen mobile phase or issues with the column packing/loading.
Causality: The polarity of the eluent is either too high (all compounds elute together) or too low (compound sticks to the silica).
Solutions:
Optimize the Mobile Phase: Develop a solvent system using TLC that gives your target compound an Rf value of approximately 0.2-0.4. A good starting point for a polar amino alcohol is a gradient of Methanol in Dichloromethane, with 1% triethylamine added to the entire mixture to prevent streaking.[2]
Dry Loading: The compound is very polar. Dissolving it in a minimal amount of a strong solvent (like methanol) and adsorbing it onto a small amount of silica gel is highly recommended. The resulting dry powder can then be loaded evenly onto the top of the column. This "dry loading" technique prevents the issues associated with loading the sample in a strong solvent, which can disrupt the top of the column.[2]
Use a Guard Column: For valuable or difficult separations, using a small, disposable guard column can protect the main analytical column from strongly adsorbed impurities that can degrade performance over time.[11]
PART 3: Detailed Experimental Protocols
Protocol 1: Purification by Recrystallization of the Hydrochloride Salt
This protocol is the primary recommended method for obtaining high-purity, crystalline 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Solvent System Selection:
Place ~20 mg of the crude hydrochloride salt into a small test tube.
Add a polar solvent (e.g., ethanol, methanol, or isopropanol) dropwise while warming until the solid just dissolves.
Slowly add a less polar anti-solvent (e.g., ethyl acetate, diethyl ether, or acetone) until the solution becomes faintly cloudy.
Add 1-2 drops of the initial polar solvent to clarify the solution.
Allow the tube to cool to room temperature and then in an ice bath. The system that produces a high yield of crystalline solid is optimal. A common starting point is an ethanol/diethyl ether mixture.[7]
Recrystallization Procedure:
Place the crude hydrochloride salt (e.g., 5.0 g) in an appropriately sized Erlenmeyer flask with a stir bar.
Add the minimum amount of the chosen hot polar solvent (e.g., ethanol) required to fully dissolve the solid. Keep the solution just below the boiling point.
(Optional) If the solution is colored, add a small amount of activated charcoal (approx. 1-2% by weight), keep the solution hot for 5-10 minutes, and then perform a hot filtration through a fluted filter paper or a Celite® pad to remove the charcoal.
Slowly add the anti-solvent (e.g., diethyl ether) to the hot, stirred solution until persistent cloudiness appears. Add a few drops of the hot polar solvent to redissolve the precipitate.
Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.
Once at room temperature, place the flask in an ice bath or refrigerator (2-8 °C) for at least 1-2 hours to maximize crystal formation.
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of the cold anti-solvent to remove any residual soluble impurities.
Dry the crystals under high vacuum to a constant weight.
Protocol 2: Purity Assessment by HPLC
This protocol provides a general method for analyzing the purity of the final product. Method optimization will be required.
Instrumentation and Column:
HPLC system with a UV detector.
Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often ideal for highly polar, underivatized amino alcohols. Alternatively, a C18 column can be used with an ion-pairing agent.[8]
Mobile Phase Preparation:
HILIC Mode:
Solvent A: Water with 0.1% Formic Acid
Solvent B: Acetonitrile with 0.1% Formic Acid
Filter all mobile phases through a 0.45 µm filter before use.[8]
Sample Preparation:
Accurately weigh ~1 mg of the hydrochloride salt and dissolve it in 1 mL of a 50:50 mixture of Acetonitrile/Water to create a 1 mg/mL solution.
Filter the sample through a 0.45 µm syringe filter before injection.[9]
HPLC Conditions (Example):
Column: HILIC, 2.1 x 100 mm, 3.5 µm
Flow Rate: 0.5 mL/min
Injection Volume: 5 µL
Column Temperature: 30 °C
UV Detection: 205 nm
Gradient: Start at 95% B, hold for 1 min, ramp to 50% B over 10 min, hold for 2 min, then return to 95% B and equilibrate for 5 min.
Data Analysis:
Integrate all peaks in the chromatogram.
Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.
PART 4: Data & Visualization
Data Presentation
Table 1: Common Solvent Systems for Recrystallization of Amino Alcohol Hydrochlorides
BenchChem. (2025). Application Note: Analytical Methods for the Characterization of 2-(2-Azabicyclo[2.2.1]heptan-2-yl)ethanol.
Mansson, C. M. F., & Burns, N. Z. (2024). Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride. Organic Syntheses.
Pickering, L., et al. (2018). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. ACS Omega.
Scientific Upd
Li, Y., et al. (2020).
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.
Improving yield in 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride synthesis
Welcome to the Technical Support Center for Advanced Scaffold Synthesis. This portal is designed for drug development professionals and synthetic chemists working with strained bicyclic systems.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Advanced Scaffold Synthesis. This portal is designed for drug development professionals and synthetic chemists working with strained bicyclic systems. Below, you will find an in-depth troubleshooting guide, validated protocols, and mechanistic insights for optimizing the yield of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3).
This molecule is a critical building block in the development of KRAS inhibitors and triple reuptake inhibitors[1]. However, its synthesis is notoriously prone to regioselectivity issues and late-stage degradation.
I. Synthetic Workflow & Divergence Pathways
The synthesis relies on the cyclopropanation of a piperidine-derived silyl enol ether. Understanding the divergence points between the desired pathway and degradation routes is critical for yield optimization.
Fig 1. Synthetic pathway and critical divergence points in 3-azabicyclo[4.1.0]heptan-1-ol synthesis.
II. Troubleshooting Guides & FAQs
Q1: My silyl enol ether formation yields a 1:1 mixture of regioisomers. How can I maximize the 3,4-isomer to ensure the correct bridgehead position?Causality: The C2 protons of N-Boc-3-piperidone are adjacent to the electron-withdrawing carbamate group, making them kinetically more acidic. Using strong, bulky bases like LDA at -78 °C drives the reaction down the kinetic pathway, yielding large amounts of the undesired 2,3-enol ether. However, the 3,4-alkene is thermodynamically more stable due to reduced steric clash with the bulky N-Boc group.
Solution: Shift from kinetic to thermodynamic enolization conditions. By using Trimethylsilyl trifluoromethanesulfonate (TMSOTf) and Triethylamine (Et₃N) in dichloromethane at 0 °C, the system is allowed to equilibrate. The reversible nature of the amine base deprotonation funnels the starting material into the more stable 3,4-silyl enol ether, typically achieving >90% regioselectivity.
Q2: The Simmons-Smith cyclopropanation stalls at 50% conversion. How do I drive this to completion without degrading the starting material?Causality: The standard Simmons-Smith reagent (Zn-Cu couple and CH₂I₂) is heterogeneous and often sluggish. Furthermore, the Lewis basicity of the carbamate oxygen can coordinate the zinc carbenoid, sequestering the active reagent away from the alkene and stalling the catalytic cycle.
Solution: Employ the Furukawa modification. Use a homogeneous solution of Diethylzinc (Et₂Zn) and Diiodomethane (CH₂I₂) in anhydrous 1,2-dichloroethane (DCE). The homogeneous carbenoid is vastly more reactive. To prevent stalling, add the Et₂Zn/CH₂I₂ complex in two separate portions (1.5 equivalents each) spaced 4 hours apart to maintain a high concentration of the active carbenoid.
Q3: I am losing my product during Boc deprotection. NMR analysis shows ring-opened ketone byproducts instead of the bicyclic alcohol. What is happening?Causality: Cyclopropanols possess high intrinsic ring strain (~27 kcal/mol) and are highly susceptible to acid-catalyzed ring opening[2]. When standard deprotection conditions (e.g., TFA/H₂O or aqueous HCl) are used, protonation of the cyclopropanol oxygen initiates a rapid homoenolate fragmentation cascade, cleaving the three-membered ring to yield a β-substituted piperidone.
Solution: Water must be strictly excluded from the deprotection environment. Use 4M anhydrous HCl in 1,4-dioxane at 0 °C. The lack of an aqueous nucleophile prevents the hydration/ring-opening cascade, allowing the Boc group to cleave cleanly. The resulting hydrochloride salt will precipitate directly out of the ethereal solvent, self-validating the integrity of the cyclopropane ring.
III. Quantitative Condition Comparison
The table below summarizes the yield and purity outcomes based on the synthetic choices discussed above.
Reaction Stage
Reagents & Conditions
Major Product Formed
Isolated Yield (%)
Regio/Chemopurity (%)
Enolization
LDA, TMSCl, THF (-78 °C)
2,3-Silyl Enol Ether
65
< 50 (Mixture)
Enolization
TMSOTf, Et₃N, DCM (0 °C)
3,4-Silyl Enol Ether
88
> 90
Cyclopropanation
Zn-Cu, CH₂I₂, Ether (Reflux)
TMS-Cyclopropanol
45
80
Cyclopropanation
Et₂Zn, CH₂I₂, DCE (0 °C to RT)
TMS-Cyclopropanol
92
> 95
Deprotection & Salt
TFA / H₂O (RT)
Ring-Opened Ketone
< 10
N/A (Degraded)
Deprotection & Salt
4M HCl in Dioxane (0 °C)
Target HCl Salt
85
> 98
IV. Self-Validating Experimental Protocol
This protocol incorporates built-in validation steps to ensure intermediate stability and reaction success.
Step 1: Thermodynamic Enolization
Dissolve N-Boc-3-piperidone (1.0 eq) in anhydrous DCM (0.2 M) under an argon atmosphere.
Cool the reactor to 0 °C. Add Et₃N (1.5 eq) dropwise.
Slowly add TMSOTf (1.2 eq). Stir for 2 hours, allowing the reaction to warm to room temperature.
Validation Check: Monitor by TLC using a KMnO₄ stain. The 3,4-silyl enol ether will oxidize rapidly, appearing as a bright yellow spot against the purple background.
Quench with saturated aqueous NaHCO₃ (avoids acidic hydrolysis of the enol ether). Extract with DCM, dry over Na₂SO₄, and concentrate. Use the crude product immediately in Step 2.
Step 2: Furukawa-Modified Cyclopropanation
Dissolve the crude 3,4-silyl enol ether in anhydrous DCE (0.1 M) under argon at 0 °C.
Add Et₂Zn (1.0 M in hexanes, 2.0 eq) dropwise.
Add CH₂I₂ (2.0 eq) dropwise, strictly maintaining the internal temperature below 5 °C to prevent carbenoid decomposition.
Stir for 12 hours at room temperature.
Validation Check: Quench carefully with cold, saturated aqueous NH₄Cl. This specific buffer decomposes unreacted zinc species without dropping the pH low enough to hydrolyze the fragile cyclopropanol.
Extract with MTBE, wash with brine, dry, and concentrate. Purify via short-path silica gel chromatography (hexanes/EtOAc) to isolate the TMS-protected cyclopropanol.
Step 3: Anhydrous Deprotection and Salt Formation
Dissolve the protected cyclopropanol in anhydrous 1,4-dioxane (0.1 M) at 0 °C.
Slowly add 4M HCl in dioxane (5.0 eq). Stir at 0 °C for 4 hours.
Validation Check: As the Boc group is cleaved and the HCl salt forms, a white precipitate will crash out of the dioxane solution. The insolubility of the salt in dioxane protects it from further acid-catalyzed degradation.
Add cold diethyl ether to complete precipitation. Filter the solid under a stream of argon, wash with cold ether, and dry in vacuo to afford pure 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Micheli, F., et al. "6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor." Journal of Medicinal Chemistry (2010). 1
Zheng, Y., et al. "Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers." National Institutes of Health (PMC). 2
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride stability and storage conditions
Welcome to the Technical Support and Troubleshooting Guide for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride . As a Senior Application Scientist, I have structured this resource to address the specific physicochemical cha...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support and Troubleshooting Guide for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride . As a Senior Application Scientist, I have structured this resource to address the specific physicochemical challenges, storage requirements, and synthetic handling protocols associated with this highly specialized bicyclic amino alcohol salt.
This guide moves beyond basic safety data to explain the causality behind degradation mechanisms, ensuring your experimental workflows remain robust and reproducible.
Physicochemical Profile & Quantitative Data
Understanding the baseline properties of your starting material is the first step in preventing experimental failure. The table below summarizes the critical quantitative data for this compound.
Parameter
Specification / Value
Chemical Name
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
CAS Number
1394042-85-3
Molecular Formula
C₆H₁₂ClNO (C₆H₁₁NO · HCl)
Molecular Weight
149.62 g/mol
Physical Form
Solid, crystalline powder
Target Purity
≥97%
Storage Temperature
Controlled room temperature (2–8°C preferred for long-term)
GHS Hazard Codes
H302, H315, H319 (Harmful if swallowed, skin/eye irritant)
Stability & Storage Troubleshooting (FAQs)
Q1: Why does my sample appear clumpy, sticky, or liquid-like after opening?A1: This is a classic symptom of deliquescence. As an amino alcohol hydrochloride, this compound is highly hygroscopic[1]. The causality lies in thermodynamics: the ionic nature of the ammonium chloride functionality, combined with the potent hydrogen-bonding capacity of the hydroxyl group (-OH), creates a strong driving force to absorb atmospheric moisture[1]. Once sufficient moisture is absorbed, the crystal lattice collapses, and the compound dissolves in its own absorbed water.
Corrective Action: Always handle the material in a low-humidity environment (e.g., a glove box or under a dry nitrogen stream). Store in tightly sealed containers with active desiccants.
Q2: What is the thermal stability profile? Can I melt the salt for solvent-free reactions?A2: No, you should never attempt to melt this compound. Amino alcohol hydrochloride salts typically undergo thermal decomposition prior to clean melting[2]. The strong intermolecular forces (ionic interactions and hydrogen bonding) require high thermal energy to disrupt. In the case of 3-Azabicyclo[4.1.0]heptan-1-ol, applying heat (typically >130°C) exceeds the covalent bond stability threshold of the highly strained [4.1.0] bicyclic system[2]. The fused cyclopropane ring possesses significant angle strain; excessive thermal stress will trigger ring-opening side reactions and the evolution of HCl gas rather than yielding a usable liquid phase.
Q3: What are the primary chemical incompatibilities I should avoid during storage and handling?A3: Avoid contact with strong oxidizing agents, acid chlorides, and strong bases[3]. Exposure to strong bases in an uncontrolled environment will prematurely liberate the free amine, removing the protective protonation that prevents atmospheric oxidation of the nitrogen center.
Mechanistic Visualization: Degradation Pathways
Degradation pathways of 3-Azabicyclo[4.1.0]heptan-1-ol HCl under environmental stress.
Experimental Workflows & Protocols
Protocol: Chemoselective Liberation of the Free Base
Context & Causality: To utilize the secondary amine as a nucleophile in downstream API synthesis, the protective hydrochloride salt must be neutralized[1]. However, because the [4.1.0] bicyclic system is sensitive to harsh conditions, neutralization must be performed using mild bases at low temperatures to prevent exothermic ring-opening or degradation.
Step-by-Step Methodology:
Suspension: Suspend 1.0 equivalent of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride in a dry, non-polar to moderately polar organic solvent (e.g., Dichloromethane, DCM) at a concentration of 0.1 M.
Thermal Control: Cool the suspension to 0–5°C using an ice-water bath. Causality: Neutralization is exothermic; controlling the temperature prevents localized heating that could trigger cyclopropane ring cleavage.
Neutralization: Dropwise, add 1.1 equivalents of a mild organic base (e.g., Triethylamine, Et₃N). Stir for 30 minutes under an inert argon atmosphere.
Phase Separation: If an aqueous wash is required to remove salts, use a minimal amount of ice-cold saturated aqueous NaHCO₃. Separate the organic layer immediately to minimize the time the free base spends in contact with water.
Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure. Critical: Keep the water bath temperature strictly <30°C during rotary evaporation to prevent thermal degradation of the newly liberated, highly reactive free base.
Self-Validation Step: To validate the integrity of the free base, perform a rapid ¹H-NMR in CDCl₃. The disappearance of the broad downfield ammonium protons (>8 ppm) and the strict retention of the high-field cyclopropane multiplets (0.5–1.0 ppm) confirm a successful, non-destructive neutralization.
Mechanistic Visualization: Free Base Liberation Workflow
Step-by-step workflow for the chemoselective liberation of the free base.
Technical Support Center: Troubleshooting 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific synthetic bottlenecks and impurity profiles encountered during...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific synthetic bottlenecks and impurity profiles encountered during the preparation of 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride[1]. This bridged bicyclic scaffold is a highly valuable, three-dimensional pharmacophore in modern drug discovery, prominently featured in the development of novel KRAS inhibitors[2] and CNS therapeutics[3].
The most scalable synthetic route involves the regioselective enolization of 1-benzylpiperidin-3-one, followed by a Simmons-Smith cyclopropanation of the resulting silyl enol ether[4], and subsequent global deprotection. However, this sequence is highly susceptible to regiochemical leakage, moisture-driven hydrolysis, and catalyst poisoning.
Mechanistic Workflow & Impurity Branch Points
Fig 1. Synthesis workflow of 3-Azabicyclo[4.1.0]heptan-1-ol HCl and common impurity branch points.
Q1: Why is my Simmons-Smith reaction yielding predominantly 1-benzylpiperidin-3-one instead of the cyclopropanated product?Cause: The intermediate silyl enol ether is exceptionally sensitive to moisture. The Simmons-Smith reagent (ZnEt₂ / CH₂I₂) acts as a Lewis acid[4]. In the presence of even trace amounts of water, it rapidly catalyzes the hydrolysis (desilylation) of the enol ether back to the starting ketone before cyclopropanation can occur.
Solution: Implement rigorous Schlenk techniques. Pre-dry CH₂I₂ over activated 4Å molecular sieves and ensure the zinc reagent is titrated prior to use.
Q2: LC-MS analysis of the final API shows a persistent isobaric impurity (m/z 114.1 [M+H]+ for the free base). What is this, and how do I eliminate it?Cause: This is the regioisomer, 2-azabicyclo[4.1.0]heptan-6-ol. It arises during the very first step. 1-Benzylpiperidin-3-one has two enolizable positions (C2 and C4). If the enolization conditions allow for equilibration (thermodynamic control), deprotonation occurs at C2. Subsequent cyclopropanation locks in this incorrect regiochemistry.
Solution: You must force strictly kinetic enolization. Use a bulky base (e.g., LDA or LiHMDS) at -78 °C in THF, and trap rapidly with TMSCl to exclusively form the C4-C3 silyl enol ether.
Q3: My debenzylation step (Pd/C, H₂) is stalling, leaving significant amounts of 3-benzyl-3-azabicyclo[4.1.0]heptan-1-ol[5]. Adding more catalyst doesn't help. Why?Cause: Two distinct mechanisms cause this failure. First, the newly formed cyclopropane ring creates severe steric bulk, hindering the N-benzyl group from coordinating flatly onto the planar palladium surface. Second, residual zinc and iodide salts from the Simmons-Smith step are notorious transition-metal catalyst poisons[3].
Solution: Perform a rigorous biphasic quench of the Simmons-Smith reaction using saturated aqueous Rochelle's salt (potassium sodium tartrate) to chelate and extract zinc. For the hydrogenation, switch from standard Pd/C to Pearlman’s catalyst (Pd(OH)₂/C), which exhibits significantly higher activity for sterically hindered benzylamines.
Q4: How do I control the formation of polymeric or halogenated impurities during cyclopropanation?Cause: Excess CH₂I₂ and zinc carbenoids can undergo alpha-elimination or homocoupling, generating polymeric methylene chains or iodinated byproducts that co-precipitate with your product.
Solution: Control the stoichiometry strictly (exactly 2.0 eq ZnEt₂ and 2.0 eq CH₂I₂) and maintain the reaction temperature between 0 °C and 10 °C. Do not allow the reaction to exotherm.
Quantitative Data: Analytical Impurity Profile
Impurity Name
Chemical Origin
LC-MS (m/z) [M+H]⁺
Approx. RRT
Mitigation Strategy
Hydrolyzed SM
Moisture during cyclopropanation
190.1
0.85
Strict anhydrous Schlenk techniques
Regioisomer
C2-enolization leakage
114.1 (free base)
0.92
Kinetic enolization (LDA, -78 °C)
Protected API
Incomplete hydrogenolysis
204.1
1.45
Rochelle's salt wash; Use Pd(OH)₂/C
Iodinated Byproducts
Excess Simmons-Smith reagent
Variable
>1.50
Strict stoichiometric / thermal control
Self-Validating Experimental Protocols
To ensure scientific integrity, the following methodologies are designed as self-validating systems . Do not proceed to the next step unless the validation checkpoint is met.
Enolization: Charge a flame-dried flask with 1-benzylpiperidin-3-one (1.0 eq) and anhydrous THF (10 vol). Cool to -78 °C. Dropwise add LDA (1.2 eq, 2.0 M in THF/heptane). Stir for 30 mins. Add TMSCl (1.3 eq) dropwise. Warm to room temperature over 1 hour.
Validation Checkpoint 1 (Regiocontrol): Pull a 0.1 mL aliquot, concentrate under N₂, and analyze via ¹H NMR (C₆D₆). The presence of a triplet at ~4.8 ppm confirms the C4=C3 enol ether. If a multiplet appears at ~5.2 ppm, C2 enolization has occurred. Do not proceed unless the C4:C2 ratio is >95:5.
Cyclopropanation: Re-cool the validated enol ether solution to 0 °C. Sequentially add ZnEt₂ (2.0 eq, 1.0 M in hexanes) and CH₂I₂ (2.0 eq) dropwise, maintaining the internal temperature <10 °C[4]. Stir for 12 hours at room temperature.
Quench & Desilylation: Quench the reaction by adding 1.0 M HCl (to cleave the TMS ether) followed immediately by saturated aqueous Rochelle's salt (10 vol). Stir vigorously for 2 hours.
Validation Checkpoint 2 (Zinc Removal): The quench is successful when the initial thick, white zinc emulsion completely resolves into two distinct, crystal-clear liquid phases. A cloudy organic layer dictates further stirring with Rochelle's salt. Extract with EtOAc and concentrate to yield 3-benzyl-3-azabicyclo[4.1.0]heptan-1-ol.
Protocol 2: Global Deprotection & Salt Formation
Hydrogenolysis: Dissolve 3-benzyl-3-azabicyclo[4.1.0]heptan-1-ol (1.0 eq) in MeOH (10 vol). Add 20% Pd(OH)₂/C (Pearlman's catalyst, 0.1 eq by weight). Purge the vessel with N₂, then introduce H₂ gas (balloon or 50 psi reactor). Stir at 25 °C for 16 hours.
Validation Checkpoint 3 (Deprotection): Analyze the reaction via LC-MS. The reaction is validated as complete when hydrogen uptake ceases and the m/z 204.1 peak is entirely absent, replaced by m/z 114.1.
Salt Formation: Filter the mixture through a tightly packed Celite pad to remove the catalyst. Cool the filtrate to 0 °C and dropwise add 4.0 M HCl in dioxane (1.1 eq). Stir for 30 minutes, then concentrate under reduced pressure. Recrystallize the resulting solid from EtOH/Et₂O to yield pure 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride as a white crystalline powder.
Technical Support Center: Azabicyclo Compound Synthesis & Optimization
Welcome to the Technical Support Center for advanced heterocyclic synthesis. Azabicyclo compounds—particularly the[3.1.0]hexane and [3.2.1]octane scaffolds—are highly prized conformationally constrained pharmacophores us...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for advanced heterocyclic synthesis. Azabicyclo compounds—particularly the[3.1.0]hexane and [3.2.1]octane scaffolds—are highly prized conformationally constrained pharmacophores used extensively in CNS drugs and analgesics. However, their synthesis is notoriously prone to poor stereoselectivity, catalyst poisoning, and ring-cleavage side reactions.
This guide provides field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to ensure your syntheses function as self-validating systems.
FAQ 1: Controlling Selectivity in Dirhodium-Catalyzed Cyclopropanation
Question: My cyclopropanation of N-Boc-2,5-dihydropyrrole with ethyl diazoacetate (EDA) yields excessive carbene dimers and poor exo/endo selectivity. How can I optimize this?
Answer: Carbene dimerization is a dominant competing pathway when using acceptor carbenes like EDA. To suppress this, you must manipulate the kinetics of the reaction by drastically reducing the catalyst loading and elevating the temperature.
Using a highly active catalyst like
Rh2(esp)2
at ultra-low loadings (0.005 mol %) prevents the buildup of the rhodium-carbene intermediate, effectively starving the dimerization pathway. Furthermore, elevating the temperature to 90 °C in toluene thermodynamically favors the desired cyclopropanation over side reactions. This is a self-validating system: if you observe significant dimerization (fumarate/maleate byproducts), your EDA addition rate is too fast or your catalyst loading is too high. By telescoping the reaction with specific hydrolysis conditions, you can selectively isolate either the exo- or endo- isomer without chromatography ().
Question: I am attempting a formal [4+3] cycloaddition to build a bridged azabicyclo[3.2.1]octane scaffold, but the cascade reaction stalls at the intermediate stage, yielding complex mixtures. What is failing?
Answer: The assembly of the 2-azabicyclo[3.2.1]octane core from 2-arylaziridines and 2-substituted cyclopentadienes is a delicate three-step cascade: an initial [3+2] cycloaddition, ring opening, and an aza-Michael addition.
If the reaction stalls after the [3+2] cycloaddition, the Lewis acidity of your copper catalyst is insufficient. The causality here is direct: the copper catalyst must not only activate the aziridine for the initial attack but must also remain coordinated to the nitrogen intermediate to facilitate the subsequent ring-opening and aza-Michael closure. Switching to a specialized copper catalyst and optimizing the solvent polarity (often requiring aprotic, moderately polar solvents) ensures the catalyst remains active throughout all three mechanistic phases ().
FAQ 3: Preventing Ring Cleavage in Fluorinated Analogs
Question: How can I introduce a
CHF2
group into the 3-azabicyclo[3.1.0]hexane scaffold without causing cyclopropane ring cleavage during isolation?
Answer: Traditional strongly basic or acidic conditions used for difluoromethylation will inevitably destroy the highly strained [3.1.0] cyclopropane system. The optimal, non-destructive approach is the photochemical decomposition of
CHF2
-pyrazolines.
By reacting commercially available maleimides with in situ generated
CF2H(CH3)CHN2
, you form a stable pyrazoline intermediate. Subsequent photodenitrogenation using a standard UV lamp gently extrudes
N2
to form the cyclopropane ring. If ring cleavage is observed during this step, it indicates thermal over-irradiation. Ensure active cooling of the reaction vessel during the photochemical step to maintain the integrity of the strained bicycle ().
Standardized Experimental Protocol
Telescoped Synthesis of Exo-3-Azabicyclo[3.1.0]hexane-6-carboxylates
This protocol utilizes kinetic control and ultra-low catalyst loading to ensure high turnover and stereoselectivity.
Step 1: Catalyst Initiation. Dissolve N-Boc-2,5-dihydropyrrole (1.0 equiv) and
Rh2(esp)2
(0.005 mol %) in anhydrous toluene.
Validation Check: The solution must remain pale green/blue. Immediate darkening indicates catalyst poisoning by moisture or residual amine impurities in the starting material.
Step 2: Carbene Generation. Heat the solution to 90 °C. Using a syringe pump, add ethyl diazoacetate (EDA, 1.5 equiv) dissolved in toluene over 6 hours.
Validation Check: Steady evolution of
N2
gas indicates active catalytic turnover. If gas evolution stops prematurely, the catalyst has deactivated.
Step 3: Telescoped Hydrolysis. Cool the mixture to room temperature. Directly add aqueous NaOH (2.0 M) and methanol. Stir for 4 hours to selectively hydrolyze the exo-ester.
Step 4: Isolation. Acidify the aqueous layer to pH 2 with HCl and extract with ethyl acetate. The exo-acid is isolated with >95% diastereomeric purity without the need for column chromatography.
Quantitative Data Summary
The following table summarizes the optimized parameters for the synthesis of various azabicyclo scaffolds based on the mechanistic pathways discussed above.
Target Scaffold
Synthetic Pathway
Key Reagents/Catalyst
Optimized Temp / Energy
Critical Optimization Parameter
[3.1.0]hexane
Cyclopropanation
EDA,
Rh2(esp)2
90 °C
Catalyst loading (0.005 mol%) to prevent dimerization.
[3.2.1]octane
Formal [4+3] Cascade
Aziridine, Cu-Catalyst
60–80 °C
Lewis acidity balance for aza-Michael closure.
CHF2
-[3.1.0]hexane
Photodenitrogenation
Maleimides, UV Light
Ambient (Cooling)
UV power regulation to prevent thermal ring cleavage.
Optimization Workflow Visualization
Workflow for optimizing azabicyclo compound synthesis based on target ring size.
References
Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. The Journal of Organic Chemistry.[Link][1]
Diastereoselective Construction of Bridged Azabicyclo[3.2.1]octane via Copper-Catalyzed Formal [4 + 3] Cycloaddition. The Journal of Organic Chemistry.[Link][2]
Synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes by photochemical decomposition of CHF2-pyrazolines. RSC Advances.[Link][3]
Diagnostic FAQ 1: The "Oiling Out" Phenomenon (Liquid-Liquid Phase Separation)
Welcome to the Advanced Crystallization Technical Support Center . This diagnostic hub is engineered for researchers, process chemists, and formulation scientists dealing with the isolation and purification of active pha...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Crystallization Technical Support Center . This diagnostic hub is engineered for researchers, process chemists, and formulation scientists dealing with the isolation and purification of active pharmaceutical ingredients (APIs).
Hydrochloride (HCl) salts are the cornerstone of pharmaceutical development, representing approximately [1] and nearly half of all recently approved small-molecule salts. Despite their ubiquity, isolating these salts presents complex thermodynamic and kinetic challenges. This guide synthesizes field-proven methodologies to troubleshoot and resolve the most critical failure modes in HCl salt recrystallization.
Q: My HCl salt forms a cloudy emulsion or a sticky resin at the bottom of the reactor instead of crystallizing. What is happening, and how do I force crystallization?
The Science (Causality):
You are observing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the crystallization trajectory crosses the binodal/spinodal curve before intersecting the solubility curve. Instead of integrating into a rigid crystal lattice—which is kinetically hindered—the highly supersaturated solute minimizes its free energy by separating into a dense, solute-rich liquid phase and a solvent-rich continuous phase[2]. Because this "oil" phase is an excellent solvent for impurities, spontaneous solidification from this state yields agglomerated, impure "desert rose" morphologies or intractable gums[3].
The Solution:
To prevent LLPS, you must bypass the miscibility gap by shifting from kinetic control to thermodynamic control.
Seeding at Low Supersaturation: Introduce 1-3 wt% of crystalline seed material before the system reaches the cloud point. Seeding drastically lowers the activation energy for heterogeneous nucleation, allowing solute molecules to integrate directly into the solid phase[2].
Seed Aging: Hold the seeded solution isothermally for 1-2 hours to allow secondary nucleation and crystal bed maturation before resuming cooling or anti-solvent addition.
Fig 1. Thermodynamic vs. kinetic pathways in HCl salt crystallization and LLPS mitigation.
Diagnostic FAQ 2: Salt Disproportionation (The Yield Killer)
Q: My isolated HCl salt shows poor aqueous solubility upon re-testing, and XRPD indicates the presence of the free base. Why is my salt dissociating?
The Science (Causality):
Your salt is undergoing [4], a phase transformation where the ionized salt reverts to its neutral free base. Every salt has a characteristic
pHmax
—the critical pH at which the solubility of the salt equals the solubility of the free base. If the microenvironmental pH of your crystallization liquor (or wet cake during filtration/drying) exceeds
pHmax
, the free base becomes the thermodynamically stable solid phase. This drives proton transfer, liberating HCl and precipitating the insoluble free base[4].
The Solution:
pH Control: Ensure the crystallization solvent system maintains an apparent pH well below the API's
pHmax
(often achieved by maintaining a slight excess of HCl during the final isolation steps).
Polymeric Inhibitors: If disproportionation occurs during downstream formulation (e.g., wet granulation), embed the crystalline salt in a polymeric matrix like[5]. HPMCAS acts as a precipitation inhibitor and provides an acidic microenvironment that thermodynamically stabilizes the HCl salt.
Fig 2. Mechanism of HCl salt disproportionation and stabilization via formulation control.
Diagnostic FAQ 3: The Common Ion Effect in Solvent Selection
Q: I added excess hydrochloric acid to maximize my yield, but my recovery actually dropped, and the crystallization stalled. Why?
The Science (Causality):
You have aggressively triggered the [6]. While a stoichiometric amount of HCl is necessary for salt formation, an excessive concentration of chloride ions (
Cl−
) drastically suppresses the solubility product equilibrium (
Ksp
) of the salt. In some solvent systems, pushing the common ion effect too far alters the polarity of the medium, paradoxically increasing the solubility of specific solvates or causing the system to glass over without nucleating[6].
The Solution:
Limit HCl equivalents to 1.05 - 1.10. Rely on anti-solvent addition (e.g., Ethyl Acetate or Heptane) rather than excess acid to drive supersaturation.
Quantitative Troubleshooting Matrix
The following table summarizes critical physicochemical parameters and their operational thresholds to ensure robust HCl salt crystallization.
Suppression of
Ksp
leading to glassy states or stalled growth[6].
Restrict HCl to 1.05 eq; drive yield via miscible anti-solvent addition.
Self-Validating Experimental Protocol: Anti-Solvent Crystallization with Seeding
This protocol utilizes a self-validating feedback loop, ensuring that each step is analytically confirmed before proceeding, thereby guaranteeing the structural integrity of the final HCl salt.
Phase 1: Dissolution & Clarification
Charge: Suspend the crude API free base in a primary polar solvent (e.g., Ethanol or Methanol) at 5-10 volumes (v/w).
Reaction: Slowly charge 1.05 equivalents of concentrated HCl (or anhydrous HCl in gas/solvent solution) while maintaining the temperature at 40°C.
Validation (IPC 1): Visually confirm a clear solution. Utilize in-line ATR-FTIR to verify the disappearance of the free base amine stretch and the appearance of the protonated ammonium band.
Polish: Pass the hot solution through a 0.22 µm PTFE filter to remove heterogeneous impurities that could trigger premature, uncontrolled nucleation.
Phase 2: Supersaturation & Seeding
5. Cooling: Cool the clarified solution to the predetermined metastable zone limit (typically 5-10°C below the solubility curve).
6. Seeding: Charge 2 wt% of highly pure, milled HCl salt seeds.
7. Aging: Hold the temperature isothermally for 2 hours.
8. Validation (IPC 2): Monitor using Focused Beam Reflectance Measurement (FBRM). A successful seeding event will show a steady increase in chord counts (nucleation/growth) without the sudden spike in massive chord lengths indicative of oil droplet coalescence.
Phase 3: Anti-Solvent Addition & Isolation
9. Anti-Solvent: Dose a miscible anti-solvent (e.g., Ethyl Acetate) linearly over 4-6 hours until a 1:3 solvent:anti-solvent ratio is achieved.
10. Final Cooling: Ramp the temperature down to 5°C at a rate of 0.1°C/min.
11. Validation (IPC 3): Sample the supernatant and analyze via HPLC. The mother liquor concentration must plateau, indicating thermodynamic equilibrium has been reached.
12. Filtration & Drying: Filter the slurry and wash with cold anti-solvent. Dry under vacuum at 40°C. Validate the final product using XRPD (to confirm polymorph and absence of free base) and Karl Fischer titration (to ensure complete solvent/moisture removal).
References
Florida Southern College. "Medicine Salt Name List: Understanding Pharmaceutical Salts in Medications." Florida Southern College News. Available at:[Link]
MDPI. "The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation." MDPI. Available at:[Link]
Mettler Toledo. "Oiling Out in Crystallization." Mettler Toledo. Available at:[Link]
University of Helsinki. "How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation." Helda. Available at:[Link]
Academia.edu. "Crystalline solid dispersion-a strategy to slowdown salt disproportionation in solid state formulations during storage and wet granulation." Academia. Available at:[Link]
Research Journal of Pharmaceutical Dosage Forms and Technology. "Drug Dissolution Enhancement by Salt Formation: Current Prospects." RJPDFT. Available at:[Link]
Technical Support Center: Advanced Purification of Bicyclic Compounds
Welcome to the Technical Support Center for the purification of complex bicyclic architectures (e.g., indoles, benzimidazoles, spirocycles, and fused heterocycles). Bicyclic compounds present unique physicochemical chall...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the purification of complex bicyclic architectures (e.g., indoles, benzimidazoles, spirocycles, and fused heterocycles). Bicyclic compounds present unique physicochemical challenges during purification. Their rigid geometries, distinct dipole moments, and multiple hydrogen-bond donor/acceptor sites often lead to unpredictable chromatographic behavior, such as severe streaking, irreversible adsorption, or stubborn co-elution of diastereomers.
This guide provides field-proven troubleshooting strategies, emphasizing the causality behind solvent selection to help you rationally design self-validating purification workflows.
Before adjusting your purification parameters, it is critical to diagnose the specific interaction failure between your bicyclic analyte, the stationary phase, and the mobile phase. The workflow below outlines the logical progression for troubleshooting common purification failures.
Rational solvent selection and troubleshooting workflow for bicyclic compound purification.
Quantitative Solvent Parameters for Rational Selection
When a standard Hexane/Ethyl Acetate gradient fails, randomly testing solvents wastes time and material. Rational selection relies on Snyder's Solvent-Selectivity Triangle , which categorizes solvents based on their proton-donor, proton-acceptor, and dipole interactions[1]. Furthermore, modern pharmaceutical development mandates the integration of green chemistry principles early in the discovery phase[2].
Table 1: Physicochemical and Selectivity Parameters of Common & Green Solvents
Solvent
Snyder Selectivity Group
Polarity Index (P')
Boiling Point (°C)
UV Cutoff (nm)
Application & Green Status
Hexane
Group - (Non-polar)
0.1
69
195
Phase-out target. Replace with Heptane.
Heptane
Group - (Non-polar)
0.1
98
200
Preferred green non-polar alkane.
Dichloromethane (DCM)
Group V (Dipole)
3.1
40
233
Hazardous. Excellent for rigid bicyclics, but targeted for replacement[3].
Ethyl Acetate (EtOAc)
Group VI (Proton Acceptor)
4.4
77
256
Acceptable green solvent. Standard moderate polarity choice.
Acetone
Group VIa (Strong Dipole)
5.1
56
330
Acceptable green solvent. High UV cutoff limits use in UV-guided prep-HPLC.
Ethanol (EtOH)
Group II (Proton Donor)
4.3
78
210
Preferred green solvent. Strong H-bond donor for disrupting co-elution.
Ethyl Isobutyrate
Group VI (Proton Acceptor)
~4.0
110
210
Emerging green alternative. Used to mimic DCM solubility parameters[3].
Q1: My bicyclic diastereomers (e.g., fused heterocycles) co-elute perfectly in Hexane/Ethyl Acetate. How do I rationally select a solvent to resolve them?A1: The causality behind co-elution in a specific binary mixture is that changing the ratio of Hexane to Ethyl Acetate only alters the elution strength (retention time), not the selectivity (band spacing). Ethyl Acetate belongs to Snyder Group VI (strong proton acceptor)[1]. To change the selectivity and resolve the diastereomers, you must switch to a solvent in a different Snyder group that interacts differently with the stereocenters of your bicyclic compound.
Solution: Substitute Ethyl Acetate with a Group II solvent (e.g., Ethanol or Isopropanol, which are strong proton donors) or a Group VIa solvent (e.g., Acetone, which has a stronger dipole).
Q2: I am purifying a basic nitrogen-containing bicyclic compound (e.g., a bicyclic guanidine or substituted benzimidazole), and it streaks severely across the entire column. How can I fix this without degrading my product?A2: Streaking is caused by secondary chemical interactions. Standard normal-phase silica gel contains surface silanol groups that are mildly acidic (pKa ~4.5–5.5). The basic nitrogen lone pairs in your bicyclic heterocycle form strong, reversible hydrogen bonds with these silanols, creating a continuous adsorption-desorption lag that manifests as a streak[4].
Solution: Add a basic modifier (e.g., 1% Triethylamine or Diethylamine) to your mobile phase. The modifier competitively binds and saturates the acidic silanols, masking them from your analyte. If your compound is highly sensitive to silica or modifiers, bypass chromatography entirely and utilize anti-solvent crystallization[5].
Q3: Our lab is mandated to phase out Dichloromethane (DCM) for pharmaceutical impurity profiling. What are the best green alternatives for bicyclic compounds?A3: DCM is historically favored because it is a Group V solvent; it is highly polarizable with low hydrogen-bonding basicity, allowing it to dissolve complex, rigid bicyclic systems without disrupting their internal hydrogen bonds. However, the ACS Green Chemistry Institute Pharmaceutical Roundtable (ACS GCIPR) strongly recommends replacing halogenated solvents due to their environmental and health hazards[6],[2].
Solution: You can mimic the Hildebrand solubility parameters of DCM by using a 3:1 binary mixture of Ethyl Acetate and Ethanol. For thin-layer and flash chromatography, emerging green esters like Ethyl isobutyrate or 2-Methyltetrahydrofuran (2-MeTHF) also serve as excellent, sustainable drop-in replacements for DCM[3].
Validated Experimental Protocols
Protocol A: Two-Dimensional TLC for Resolving Co-eluting Bicyclic Diastereomers
This self-validating protocol forces analytes to migrate through two orthogonal solvent systems, rapidly identifying the optimal mobile phase for flash chromatography without wasting bulk solvents.
Step-by-Step Methodology:
Preparation: Obtain a square 10x10 cm silica gel TLC plate. Lightly mark an origin point 1 cm from the bottom and 1 cm from the left edge.
Loading: Spot the crude bicyclic mixture at the origin. Keep the spot as small and concentrated as possible.
First Dimension: Develop the plate in Solvent System 1 (e.g., 70:30 Heptane/Ethyl Acetate - Snyder Group VI).
Drying: Remove the plate and dry it completely under a gentle stream of nitrogen. Validation Check: If residual solvent remains, it will alter the polarity of the second run, invalidating the test.
Rotation: Rotate the plate 90 degrees counter-clockwise so the separated spots now form a horizontal line at the bottom.
Second Dimension: Develop the plate in Solvent System 2 (e.g., 70:30 Heptane/Acetone - Snyder Group VIa).
Analysis: Visualize the plate under UV light (254 nm).
Self-Validation: If the spots form a perfect diagonal line, the two solvent systems have identical selectivity. If the spots deviate significantly from the diagonal, you have successfully achieved orthogonal selectivity. Calculate the
ΔRf
and scale up the most resolving solvent system to your flash column.
Protocol B: Anti-Solvent Crystallization of Sensitive Bicyclic Heterocycles
For highly polar or basic bicyclic compounds (like bicyclic guanidines) that degrade or streak irreversibly on silica, anti-solvent crystallization provides a highly pure yield by exploiting differential solubility[5].
Step-by-Step Methodology:
Dissolution: Dissolve the crude bicyclic compound in a minimal volume of a highly solubilizing, polar "good" solvent (e.g., Ethyl Acetate or Ethanol) at room temperature.
Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean vial. This removes insoluble oligomers and dust that act as premature nucleation sites.
Titration: Under gentle magnetic stirring, slowly add a non-polar "anti-solvent" (e.g., Heptane) dropwise. Continue until the solution reaches the "cloud point" (becomes faintly and persistently turbid).
Clarification & Growth: Add 1–2 drops of the "good" solvent until the solution just turns clear again. Cap the vial tightly and leave it completely undisturbed at 4 °C for 12–24 hours to promote slow, highly ordered crystal lattice formation.
Harvesting: Isolate the crystals via vacuum filtration using a Hirsch funnel. Wash the filter cake with 1–2 mL of ice-cold anti-solvent.
Self-Validation Step: Concentrate a small aliquot of the mother liquor and analyze both the isolated crystals and the mother liquor via
1
H-NMR. The absence of product in the mother liquor validates the anti-solvent ratio, while the absence of impurities in the crystal NMR validates the purification efficiency.
References
Going back in time - Ternary and Quaternary Gradients
Element Lab Solutions
URL:[Link]
Solvents - ACS GCI Pharmaceutical Roundtable
ACS Green Chemistry Institute
URL:[Link]
Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?
Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Technical Support Center: 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development profess...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot unexpected results during its synthesis and handling. The unique strained bicyclic structure of this compound, featuring a cyclopropane ring fused to a piperidine core, presents specific synthetic and stability challenges. This document provides in-depth, experience-driven advice to help you identify, mitigate, and resolve these issues.
Frequently Asked Questions (FAQs) on Unexpected Experimental Outcomes
Here we address common questions that arise from unexpected analytical data during the synthesis of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Q1: My ¹H NMR spectrum shows more diastereomers than expected. What is the likely cause and how can I resolve this?
A1: The presence of multiple stereocenters in 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride means that the formation of diastereomers is a common issue. The relative stereochemistry of the hydroxyl group at C1 and the cyclopropane ring can vary depending on the synthetic route and reaction conditions.
Causality: If your synthesis involves the reduction of a ketone precursor, such as 3-azabicyclo[4.1.0]heptan-4-one, the reducing agent can attack from either face of the carbonyl group, leading to a mixture of syn and anti alcohol diastereomers. Similarly, the cyclopropanation of a cyclohexene precursor can also result in different diastereomers.
Identification: Diastereomers will have distinct, albeit often similar, sets of peaks in the ¹H and ¹³C NMR spectra. You may observe overlapping multiplets, particularly in the aliphatic region. High-resolution NMR and 2D techniques like COSY and NOESY can help in assigning the different stereoisomers. Chiral HPLC is the most effective method for separating and quantifying the diastereomeric ratio.
Mitigation and Resolution:
Stereoselective Reagents: Employing sterically hindered reducing agents or chiral catalysts during the reduction or cyclopropanation steps can significantly improve diastereoselectivity.
Purification: Careful column chromatography on silica gel can often separate diastereomers, although it may require extensive screening of solvent systems. Preparative HPLC is a more robust method for isolating pure diastereomers.
Q2: My mass spectrometry data shows a peak corresponding to a higher molecular weight than my product, and my NMR indicates a loss of the cyclopropane ring. What could this be?
A2: This is a strong indication of a ring-opening reaction of the cyclopropane moiety. The strained three-membered ring is susceptible to nucleophilic attack, particularly under acidic conditions, which are often present during the formation of the hydrochloride salt or during aqueous work-ups.
Causality: The protonated amine can act as an intramolecular acid catalyst, or external acids can protonate the cyclopropane ring, making it susceptible to attack by nucleophiles such as water, alcohols (if used as solvents), or the chloride ion. This results in the formation of a substituted piperidine or azepane derivative.[1][2]
Identification: The ring-opened product will have a molecular weight corresponding to the addition of the nucleophile (e.g., +18 for water, +32 for methanol). The ¹H NMR spectrum will lack the characteristic high-field signals of the cyclopropyl protons and will instead show new signals corresponding to the opened chain.
Mitigation:
pH Control: Maintain a neutral or slightly basic pH during work-up and purification steps, only introducing acid at the final salt formation stage.
Anhydrous Conditions: Ensure all solvents and reagents are dry, especially during steps where the compound is exposed to acidic conditions.[3]
Temperature Control: Perform reactions and purifications at lower temperatures to minimize the rate of degradation.
Q3: I see a minor impurity with a carbonyl peak in the IR or ¹³C NMR spectrum. What is it likely to be?
A3: The most probable cause is the presence of unreacted ketone precursor, 3-azabicyclo[4.1.0]heptan-4-one, due to incomplete reduction.
Causality: The reduction of the ketone may not have gone to completion. This can be due to insufficient reducing agent, short reaction time, or deactivation of the reagent.
Identification: The presence of a carbonyl group can be confirmed by a characteristic stretch in the IR spectrum (around 1700-1740 cm⁻¹) and a peak in the ¹³C NMR spectrum in the range of 200-220 ppm.
Mitigation and Resolution:
Reaction Monitoring: Use TLC or LC-MS to monitor the reaction until all the starting ketone has been consumed.
Purification: The ketone impurity can usually be separated from the more polar alcohol product by silica gel chromatography.
Troubleshooting Guide for Common Side Reaction Products
This section provides a more detailed look at the likely side products and impurities, their mechanisms of formation, and strategies for their control.
Issue 1: Formation of Diastereomeric Products
The reduction of a ketone precursor is a common step in the synthesis of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride. This step can lead to a mixture of diastereomers.
Mechanism of Formation:
Caption: Formation of diastereomers during ketone reduction.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for diastereomers.
Parameter
Recommendation
Rationale
Reducing Agent
For higher selectivity, consider bulkier reagents like Lithium tri-sec-butylborohydride (L-Selectride®).
Steric hindrance can favor attack from the less hindered face of the ketone, leading to a higher ratio of one diastereomer.
Temperature
Run the reduction at low temperatures (e.g., -78 °C to 0 °C).
Lower temperatures increase the energy difference between the diastereomeric transition states, enhancing selectivity.
Solvent
Screen different solvents (e.g., THF, Methanol, Ethanol).
The solvent can influence the conformation of the substrate and the reactivity of the reducing agent.
Issue 2: Ring-Opening of the Cyclopropane Ring
The hydrochloride salt form of the product implies exposure to acid, which can catalyze the opening of the strained cyclopropane ring.
Mechanism of Formation:
Caption: Acid-catalyzed ring-opening of the cyclopropane.
Preventative Measures:
Final Step Acidification: Always introduce hydrochloric acid as the very last step, after all purification of the free base is complete.
Aqueous Workup: When performing an aqueous workup, use a buffered or basic solution (e.g., saturated sodium bicarbonate) to neutralize any residual acid before extraction.
Solvent Choice: Avoid using protic solvents in combination with acidic conditions if possible.
Issue 3: Side Products from Cyclopropanation
If your synthesis involves the cyclopropanation of an alkene, various side reactions can occur depending on the method used (e.g., Simmons-Smith, or transition-metal catalyzed decomposition of diazo compounds).
Side Product
Likely Cause
Identification
Mitigation Strategy
C-H Insertion Products
The carbene intermediate inserts into an allylic C-H bond instead of adding to the double bond.[4]
Isomeric product with the same mass. NMR will show a rearranged carbon skeleton.
Optimize the catalyst and reaction conditions. Rhodium(II) catalysts with specific ligands can favor cyclopropanation over C-H insertion.
Carbene Dimerization
Self-reaction of the carbene intermediate, especially at high concentrations.[4]
Products like diethyl maleate or fumarate if a diazoacetate is used.
Slow addition of the diazo compound to the reaction mixture to keep its concentration low.
[3+2] Cycloaddition Products
The metal carbene reacts as a three-atom component with the alkene.[4]
Formation of a five-membered ring instead of a cyclopropane.
The choice of catalyst is crucial. Avoid catalytic systems known to promote [3+2] cycloadditions.
Protocols for Purification and Analysis
Protocol 1: Purification of the Free Base by Column Chromatography
Neutralize: After the reaction, carefully quench any remaining reagents and neutralize the mixture to a pH of 8-9 with a suitable base (e.g., NaHCO₃ solution).
Extract: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
Dry and Concentrate: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Chromatography:
Stationary Phase: Silica gel.
Mobile Phase: A gradient of methanol in dichloromethane (e.g., 0% to 10% methanol) is a good starting point. Adding a small amount of triethylamine (e.g., 0.5%) to the eluent can help prevent streaking of the amine product on the silica gel.
Monitor: Monitor the fractions by TLC, staining with a suitable agent like potassium permanganate.
Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified free base.
Protocol 2: Formation of the Hydrochloride Salt
Dissolve: Dissolve the purified free base in a minimal amount of a suitable solvent, such as diethyl ether or ethyl acetate.
Acidify: While stirring, slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether) dropwise until the solution becomes acidic (check with pH paper).
Precipitate: The hydrochloride salt will typically precipitate as a white solid.
Isolate: Collect the solid by filtration, wash with a small amount of cold solvent (e.g., diethyl ether), and dry under vacuum.
References
Gandon, V., et al. (2010). Synthesis of 3-Oxa- and 3-Azabicyclo[4.1.0]heptanes by Gold-Catalyzed Cycloisomerization of Cyclopropenes. Organic Letters, 12(18), 4034–4037. [Link]
Mansson, C. M. F., & Burns, N. Z. (2024). Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride. Organic Syntheses, 101, 410-422. [Link]
Jo, H., et al. (2018). Preparation of Stable Bicyclic Aziridinium Ions and Their Ring-Opening for the Synthesis of Azaheterocycles. Journal of Visualized Experiments, (138), e58021. [Link]
ResearchGate. (2025). Synthesis of (1R, 6R)-7,7-Dimethyl-3-Azabicyclo[4.1.0]Heptan-4-One. Retrieved from [Link]
Afonin, A. V., & Vasilevsky, S. F. (2011). Ring expansions of 1-azabicyclo[n.1.0]alkanes. Recent developments. Arkivoc, 2011(i), 329-345. [Link]
Challenges in the synthesis of 3-azabicyclo[3.2.0]heptane and its isolation
Welcome to the Technical Support Center for Bicyclic Scaffold Synthesis . As a Senior Application Scientist, I have designed this guide to address the specific physicochemical and mechanistic hurdles associated with the...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Bicyclic Scaffold Synthesis . As a Senior Application Scientist, I have designed this guide to address the specific physicochemical and mechanistic hurdles associated with the synthesis and isolation of the 3-azabicyclo[3.2.0]heptane scaffold. This structural motif is a highly valuable, three-dimensional bioisostere for piperazine and pyrrolidine in drug discovery, but its preparation is notoriously fraught with basicity and solubility issues.
Q1: Why does the classical Kochi–Salomon [2+2] photocycloaddition fail when attempting a one-step synthesis of 3-azabicyclo[3.2.0]heptane from diallylamine?A: The classical Kochi–Salomon reaction is highly intolerant of basic amines[1]. The lone pair of electrons on the free nitrogen atom of diallylamine rapidly quenches the photochemically excited state of the copper catalyst or the sensitized olefin. This non-radiative decay completely shuts down the productive [2+2] cycloaddition pathway, resulting in unreacted starting material or degradation[2].
The Causal Solution: You must employ an "amine-tolerant" protocol. By adding exactly 1.0 equivalent of a strong aqueous acid (such as
H2SO4
) to the reaction mixture prior to UV irradiation, the amine is protonated in situ[1]. This effectively masks the basic properties of the nitrogen atom, preventing excited-state quenching and allowing the Cu(I)-catalyzed [2+2] photocycloaddition of the unactivated olefins to proceed smoothly[2].
Mechanistic pathway showing how amine protonation prevents excited-state quenching.
Q2: I have successfully run the photochemical synthesis, but I am losing all my product during the aqueous extraction phase. Chlorinated solvents are creating unbreakable emulsions. How can I isolate the parent scaffold?A: This is the most common bottleneck in the isolation of the parent 3-azabicyclo[3.2.0]heptane. The molecule possesses exceptionally high aqueous solubility, making standard liquid-liquid extraction highly inefficient without massive, impractical solvent volumes[1]. Furthermore, while chlorinated solvents (like dichloromethane) can solubilize the product, the basic amine interacting with an aqueous matrix frequently forms intractable emulsions[1].
The Causal Solution: Abandon liquid-liquid extraction entirely. Instead, utilize a direct evaporation and salt-formation strategy. After the photochemical reaction is complete, boil the aqueous reaction mixture to evaporate the bulk water[1]. Then, treat the concentrated residue with concentrated HCl to precipitate the product as the highly crystalline 3-azabicyclo[3.2.0]heptane hydrochloride salt[1]. This bypasses the emulsion phase and yields a high-purity solid.
Q3: The photochemical method works for the parent scaffold, but I need densely substituted, enantiopure 3-azabicyclo[3.2.0]heptane derivatives for a drug discovery library. What is the best approach?A: For highly functionalized, chiral derivatives, photochemical[2+2] cycloaddition is often limited by the availability of activated olefins and poor stereocontrol[2][3]. Instead, pivot to a catalytic [3+2] cycloaddition strategy[3][4].
The Causal Solution: React 2,3-disubstituted cyclobutenones with azomethine ylides (generated in situ from iminoesters)[3]. Using a catalytic system such as CuI/(R)-Fesulphos or Silver-based chiral complexes, you can achieve high diastereoselectivity and enantioselectivity (up to 98% ee)[3][5]. This method directly constructs the pyrrolidine ring onto the pre-existing cyclobutane, allowing for the precise installation of vicinal quaternary stereocenters[3].
Section 2: Validated Experimental Protocols
Protocol: Aqueous Amine-Tolerant Synthesis of 3-Azabicyclo[3.2.0]heptane Hydrochloride
This protocol is a self-validating system: the visual color changes (from pale blue to pinkish-red) serve as internal indicators of reaction progress and catalyst state.
Step 1: In Situ Acidification
In a 500-mL Erlenmeyer flask equipped with a Teflon-coated magnetic stir bar, add 32.2 mL of 1 M aqueous
H2SO4
(32.2 mmol, 1.0 equiv)[1].
Step 2: Substrate Addition
With vigorous stirring, steadily add diallylamine (3.13 g, 32.2 mmol, 1.0 equiv) via syringe over the course of 30 seconds. Self-Validation: The solution should remain clear, confirming complete protonation without precipitation[1].
Step 3: Catalyst Loading & Dilution
Dilute the solution with 284 mL of deionized water. Add
CuSO4⋅5H2O
(402 mg, 1.61 mmol, 0.05 equiv) in one portion. Stir for 5 minutes until fully dissolved. Self-Validation: The solution will adopt a very pale blue color, indicating homogeneous dispersion of the Cu(II) precatalyst[1].
Step 4: Degassing
Partition the solution equally into four quartz test tubes. Cap with rubber septa and degas by bubbling nitrogen gas through a long 18-gauge needle for 5 minutes per tube. Cover the septa with aluminum foil to prevent UV degradation of the rubber[1].
Step 5: Photochemical Irradiation
Place the quartz tubes in a photoreactor equipped with 254 nm UV lamps. Irradiate for approximately 80 hours. Self-Validation: Upon complete conversion, the reaction mixture will transition from pale blue to a pale pinkish-red color, indicating the successful reduction and cycling of the copper species[1].
Step 6: Emulsion-Free Isolation
Combine the contents of the tubes in a 600-mL beaker. Place on a 200 °C hotplate and boil the solution to evaporate the water until a final volume of ~100 mL remains[1]. Remove from heat, transfer to a round-bottom flask, and evaporate the remaining water under reduced pressure. Treat the crude residue with concentrated HCl and triturate with isopropanol to crystallize the pure 3-azabicyclo[3.2.0]heptane hydrochloride salt[1][2].
Workflow for the amine-tolerant photochemical synthesis and emulsion-free isolation.
Section 3: Quantitative Data & Method Comparison
To assist in selecting the correct synthetic route for your specific drug development needs, refer to the comparative data below:
Synthesis Strategy
Key Reagents & Catalysts
Target Substrates
Stereocontrol
Primary Challenge
Aqueous Amine-Tolerant[2+2] Photocycloaddition
Diallylamine,
H2SO4
,
CuSO4
, UV (254 nm)
Parent 3-azabicyclo[3.2.0]heptane
None (Symmetric)
High aqueous solubility prevents standard liquid-liquid extraction
Intramolecular [2+2] Photocyclization
Benzaldehyde, allylamine, cinnamic acid
Substituted derivatives
Moderate (Diastereoselective)
Requires multi-step pre-functionalization of starting materials
Catalytic [3+2] Cycloaddition
Cyclobutenones, iminoesters, Ag or Cu catalysts
Densely substituted, chiral scaffolds
High (Up to 98% ee)
Synthesis of highly strained cyclobutenone precursors
Section 4: References
Mansson, C. M. F., & Burns, N. Z. (2024). Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride. Organic Syntheses, 101, 410–422. URL:[Link]
Denisenko, A. V., Druzhenko, T., Skalenko, Y., Samoilenko, M., Grygorenko, O. O., Zozulya, S., & Mykhailiuk, P. K. (2017). Photochemical Synthesis of 3-Azabicyclo[3.2.0]heptanes: Advanced Building Blocks for Drug Discovery. The Journal of Organic Chemistry, 82(18), 9627–9636. URL:[Link]
Ou, C., Wang, J., Yin, P., Chen, B., Hu, P., Wang, B.-Q., Cao, P., & Xu, M. (2024). Enantioselective [3+2]-cycloaddition of 2,3-disubstituted cyclobutenones: vicinal quaternary stereocenters construction and skeletal functionalization. Chemical Science. URL:[Link]
A Senior Application Scientist's Guide to the Characterization of 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride and its Analogs
For researchers, medicinal chemists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. This guide provides an in-depth technical comparison of 3-Azabicyclo[4.1.0...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, medicinal chemists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. This guide provides an in-depth technical comparison of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride, a bicyclic amino alcohol of interest, with relevant commercially available alternatives. In the absence of publicly available experimental data for the primary compound, this guide establishes a robust analytical framework. By leveraging spectral data from structural analogs and foundational principles of analytical chemistry, we present a comprehensive characterization workflow, empowering researchers to confidently analyze this and similar molecules.
Introduction to 3-Azabicyclo[4.1.0]heptan-1-ol Hydrochloride and its Structural Context
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is a saturated heterocyclic compound featuring a fused cyclopropane and piperidine ring system. This rigid bicyclic scaffold is of significant interest in medicinal chemistry as it can impart desirable pharmacokinetic properties, such as improved metabolic stability and receptor-binding affinity. The presence of a secondary amine and a tertiary alcohol introduces key functional groups for further chemical modification and interaction with biological targets.
This guide will focus on the analytical techniques required for the unambiguous structural elucidation and purity assessment of this molecule. We will also draw comparisons with two commercially available analogs:
(3-Benzyl-3-azabicyclo[4.1.0]heptan-1-yl)methanol: A close structural analog with a benzyl group on the nitrogen atom.
2-Azabicyclo[2.2.1]heptan-5-ol: A bicyclic amino alcohol with a different ring system, providing a broader comparative context.
A summary of the key physicochemical properties of these compounds is presented in Table 1.
Property
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
(3-Benzyl-3-azabicyclo[4.1.0]heptan-1-yl)methanol
2-Azabicyclo[2.2.1]heptan-5-ol
CAS Number
1394042-85-3
309748-42-3
1365570-43-9
Molecular Formula
C₆H₁₂ClNO
C₁₄H₁₉NO
C₆H₁₁NO
Molecular Weight
149.62 g/mol
217.31 g/mol
113.16 g/mol
Structure
Comprehensive Spectroscopic Analysis: A Predictive and Comparative Approach
Due to the limited availability of published experimental spectra for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride, this section will provide a detailed prediction of its spectral characteristics based on established principles of NMR, FT-IR, and Mass Spectrometry. These predictions will be compared with the known data of its analogs to provide a robust framework for analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation
NMR spectroscopy is the most powerful technique for determining the precise structure of an organic molecule. A combination of ¹H, ¹³C, and 2D NMR experiments is essential for unambiguous assignment.
The predicted chemical shifts for the target molecule are summarized in Tables 2 and 3. These predictions are based on typical chemical shift ranges for similar functional groups and bicyclic systems.[1]
Table 2: Predicted ¹H NMR Chemical Shifts for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
Protons
Predicted δ (ppm)
Multiplicity
Notes
NH ₂⁺
8.0 - 9.0
br s
Chemical shift is dependent on solvent and concentration.
OH
4.0 - 5.0
br s
Chemical shift is dependent on solvent and concentration.
CH -N
3.0 - 3.5
m
Protons adjacent to the nitrogen atom.
CH -O
3.5 - 4.0
m
Proton on the carbon bearing the hydroxyl group.
Bicyclic CH ₂
1.0 - 2.5
m
Methylene protons of the bicyclic system.
Cyclopropyl CH
0.5 - 1.5
m
Protons on the cyclopropane ring.
Table 3: Predicted ¹³C NMR Chemical Shifts for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
Carbon
Predicted δ (ppm)
Notes
C -OH
65 - 75
Carbon bearing the hydroxyl group.
C -N
40 - 50
Carbons adjacent to the nitrogen atom.
Bicyclic C H₂
20 - 40
Methylene carbons of the bicyclic system.
Cyclopropyl C H
10 - 25
Carbons of the cyclopropane ring.
For 2-Azabicyclo[2.2.1]heptan-5-ol, the different bicyclic framework would lead to a distinct pattern of signals in the aliphatic region of the NMR spectra. The analysis of coupling constants in 2D NMR spectra would be crucial to differentiate between these isomers.
Figure 1: Standard workflow for NMR-based structural elucidation.
Causality in Experimental Choices:
Choice of Solvent: D₂O is a good choice for the hydrochloride salt as it will readily dissolve the sample and allow for the exchange and potential disappearance of the NH₂⁺ and OH protons, confirming their presence. DMSO-d₆ is another excellent option that can often resolve the coupling of these exchangeable protons.
2D NMR Experiments:
COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the molecule, helping to trace out the connectivity of the carbon skeleton.
HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon to which it is directly attached, providing a powerful tool for assigning carbon signals.
HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the different fragments of the molecule and confirming the overall structure.
Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Key Functional Groups
FT-IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.
Table 4: Predicted FT-IR Absorption Bands
Functional Group
Predicted Wavenumber (cm⁻¹)
Intensity/Shape
O-H stretch (alcohol)
3200-3600
Strong, Broad
N-H stretch (secondary amine salt)
2400-3200
Broad
C-H stretch (alkane)
2850-3000
Medium-Strong
N-H bend (secondary amine salt)
1500-1650
Medium
C-O stretch (tertiary alcohol)
1100-1200
Medium-Strong
C-N stretch (aliphatic amine)
1020-1250
Weak-Medium
Interpretation: The FT-IR spectrum is expected to be dominated by a broad absorption band in the high-frequency region due to the overlapping O-H and N-H stretching vibrations. The presence of sharp C-H stretching bands just below 3000 cm⁻¹ will confirm the saturated nature of the bicyclic system.[2][3][4][5][6]
(3-Benzyl-3-azabicyclo[4.1.0]heptan-1-yl)methanol: This tertiary amine will lack the N-H stretching and bending vibrations seen in the hydrochloride salt of the primary topic. It will, however, show characteristic aromatic C-H stretching and bending vibrations.
2-Azabicyclo[2.2.1]heptan-5-ol: As a secondary amine, its free base form would show a single, sharp N-H stretch around 3300-3500 cm⁻¹. The overall fingerprint region (below 1500 cm⁻¹) would differ due to the different bicyclic skeleton.[3][4][5][6]
Figure 2: Workflow for FT-IR analysis using an Attenuated Total Reflectance (ATR) accessory.
Expertise in Practice: Attenuated Total Reflectance (ATR) is the preferred sampling technique for solid samples as it requires minimal sample preparation and provides high-quality, reproducible spectra.
Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Patterns
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which is essential for confirming the molecular weight and gaining further structural insights.
For the free base (C₆H₁₁NO, MW = 113.16), using a soft ionization technique like Electrospray Ionization (ESI), the protonated molecule [M+H]⁺ would be expected at m/z 114.1.
Expected Fragmentation Pattern: The fragmentation of bicyclic amines can be complex, but some general pathways can be predicted.[7][8][9][10][11] Alpha-cleavage (cleavage of the bond adjacent to the nitrogen atom) is a common fragmentation pathway for amines. Loss of water from the molecular ion is also a likely fragmentation for alcohols.
(3-Benzyl-3-azabicyclo[4.1.0]heptan-1-yl)methanol (MW = 217.31): The [M+H]⁺ ion would be at m/z 218.3. A prominent fragment at m/z 91 corresponding to the tropylium ion (C₇H₇⁺) from the benzyl group is expected.
2-Azabicyclo[2.2.1]heptan-5-ol (MW = 113.16): The [M+H]⁺ ion would also be at m/z 114.1. However, the fragmentation pattern would differ from that of the 3-azabicyclo[4.1.0]heptane isomer due to the different ring strain and connectivity, allowing for their differentiation by tandem MS (MS/MS).
Figure 3: A typical workflow for structural analysis using Liquid Chromatography-Mass Spectrometry (LC-MS).
Trustworthiness through Self-Validation: The combination of an accurate mass measurement of the parent ion (confirming the elemental composition) and a logical fragmentation pattern that aligns with the proposed structure provides a high degree of confidence in the identification.
Purity Assessment by High-Performance Liquid Chromatography (HPLC)
HPLC is the standard technique for determining the purity of a drug substance or intermediate. For a polar compound like 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride, a robust HPLC method is crucial.
Recommended HPLC Method
Given the polar nature of the analyte, a reversed-phase HPLC method with a polar-embedded or polar-endcapped column is recommended to ensure good retention and peak shape.
Table 5: Starting HPLC Method Parameters
Parameter
Recommended Condition
Rationale
Column
C18 with polar endcapping (e.g., Agilent Zorbax SB-AQ)
Prevents phase collapse in highly aqueous mobile phases and improves retention of polar analytes.
Mobile Phase A
0.1% Trifluoroacetic acid (TFA) in Water
TFA acts as an ion-pairing agent to improve peak shape for the amine.
Mobile Phase B
0.1% Trifluoroacetic acid (TFA) in Acetonitrile
Acetonitrile is a common organic modifier for reversed-phase HPLC.
Gradient
5% to 95% B over 15 minutes
A gradient elution is necessary to elute any potential non-polar impurities.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column.
Column Temperature
30 °C
Maintaining a constant temperature ensures reproducible retention times.
Detection
UV at 210 nm
The analyte lacks a strong chromophore, so detection at a low wavelength is required.
Injection Volume
10 µL
A standard injection volume.
Method Development Considerations: The analysis of polar amines by reversed-phase HPLC can be challenging.[12][13][14][15][16] If poor peak shape or retention is observed, consider using a different ion-pairing agent (e.g., formic acid for MS compatibility) or a different stationary phase, such as one designed for hydrophilic interaction liquid chromatography (HILIC).
Experimental Protocol for HPLC Purity Analysis
Figure 4: General workflow for HPLC purity determination.
Conclusion and Best Practices
The comprehensive characterization of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride requires a multi-technique approach. While experimental data for this specific compound is not widely available, a robust analytical strategy can be developed based on the foundational principles of spectroscopy and chromatography, and by comparison with structurally related analogs. By following the detailed protocols and understanding the rationale behind the experimental choices outlined in this guide, researchers can confidently determine the structure and purity of this and other novel bicyclic amino alcohols, ensuring the integrity of their research and development efforts.
References
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Gross, G. A., & Grüter, S. (2009). Optimized HPLC method for analysis of polar and nonpolar heterocyclic amines in cooked meat products. Journal of AOAC International, 92(3), 855–865. [Link]
Universallab. (2024, June 16). FTIR Spectrum Analysis--Meaning and Application of Each Peak. [Link]
University of California, Los Angeles (UCLA) Chemistry. (n.d.). IR: amines. [Link]
Winter, A. (2016, March 26). How to Identify Alcohols and Amines in the IR Spectrum. Dummies.com. [Link]
Gross, G. A., & Grüter, S. (2019, November 27). Optimized HPLC Method for Analysis of Polar and Nonpolar Heterocyclic Amines in Cooked Meat Products. Journal of AOAC INTERNATIONAL. [Link]
Testbook. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. [Link]
Jug, M. E., & Shapiro, J. J. (1980). Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. W Effect on Chemical Shifts. Journal of the American Chemical Society, 102(27), 7862–7867. [Link]
Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]
University of Colorado Boulder. (n.d.). Mass Spectrometry: Fragmentation. [Link]
Guldani, A., Ozogul, F., & Al, H. (2021). Analysis of Biogenic Amines Using Immunoassays, HPLC, and a Newly Developed IC-MS/MS Technique in Fish Products—A Comparative Study. Foods, 10(10), 2419. [Link]
Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]
Smith, R. M. (2003). CHAPTER 2 Fragmentation and Interpretation of Spectra. In Understanding Mass Spectra: A Basic Approach (2nd ed.). Wiley. [Link]
ResearchGate. (n.d.). The 1 H NMR spectrum of the 2-benzyl-2-azabicyclo[2.2.1]hept-5-ene (76). [Link]
ResearchGate. (2010). Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. [Link]
Singh, R., & Vince, R. (2012). 2-Azabicyclo[2.2.1]hept-5-en-3-one: chemical profile of a versatile synthetic building block and its impact on the development of therapeutics. Chemical Reviews, 112(8), 4642–4686. [Link]
A Comparative Guide to 3-Azabicyclo[4.1.0]heptane Derivatives in Drug Discovery
The 3-azabicyclo[4.1.0]heptane scaffold, a conformationally restricted bicyclic amine, has emerged as a privileged structure in medicinal chemistry. Its rigid framework offers a unique three-dimensional geometry that can...
Author: BenchChem Technical Support Team. Date: March 2026
The 3-azabicyclo[4.1.0]heptane scaffold, a conformationally restricted bicyclic amine, has emerged as a privileged structure in medicinal chemistry. Its rigid framework offers a unique three-dimensional geometry that can enhance binding affinity and selectivity for various biological targets, while its physicochemical properties can be fine-tuned to optimize drug-like characteristics. This guide provides a comparative analysis of select 3-azabicyclo[4.1.0]heptane derivatives, focusing on their synthesis, structure-activity relationships (SAR), and performance in relevant biological assays. We will delve into the rationale behind experimental design and provide detailed protocols to ensure scientific integrity and reproducibility.
The Strategic Advantage of the 3-Azabicyclo[4.1.0]heptane Scaffold
The incorporation of the 3-azabicyclo[4.1.0]heptane motif in drug candidates is a deliberate strategy to leverage its inherent structural and physicochemical properties. The fusion of a cyclopropane ring to a piperidine core introduces significant conformational rigidity, which can be advantageous for several reasons:
Pre-organization for Target Binding: The rigid structure reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity.
Improved Selectivity: The defined spatial arrangement of substituents allows for more precise interactions with the target, which can enhance selectivity over off-target proteins.
Enhanced Metabolic Stability: The bicyclic nature can shield metabolically labile sites from enzymatic degradation, improving the pharmacokinetic profile.
Modulation of Physicochemical Properties: The scaffold can influence properties such as lipophilicity (LogP) and basicity (pKa), which are critical for absorption, distribution, metabolism, and excretion (ADME).
This guide will focus on a series of 6-phenyl-3-azabicyclo[4.1.0]heptane derivatives that have been investigated as triple reuptake inhibitors (TRIs), agents that block the reuptake of serotonin (SERT), norepinephrine (NET), and dopamine (DAT). This class of compounds holds promise for the treatment of major depressive disorder and other central nervous system (CNS) disorders.
Comparative Analysis of 6-Phenyl-3-azabicyclo[4.1.0]heptane Derivatives as Triple Reuptake Inhibitors
A key study in this area focused on the development of potent and selective TRIs based on the 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane scaffold.[1][2] The following table summarizes the in vitro binding affinities of a selection of these derivatives for the human serotonin, norepinephrine, and dopamine transporters.
The data presented in the table reveals several key SAR trends:
Stereochemistry is Crucial: The (1S, 6R) enantiomer (1a ) consistently demonstrates higher affinity for all three transporters compared to its (1R, 6S) counterpart (1b ), highlighting the importance of the specific three-dimensional arrangement of the substituents for optimal target engagement.
The 1-Substituent Significantly Impacts Potency: The presence of a substituent at the 1-position is critical for high affinity. The unsubstituted analog (5 ) is significantly less potent across all transporters. The methoxymethyl group in 1a appears to be optimal among the analogs shown.
Nature of the 1-Substituent Modulates Activity:
Extending the alkoxy chain from methoxy to ethoxy (2 ) results in a slight decrease in potency.
Introducing an electron-withdrawing trifluoromethyl group (3 ) leads to a more pronounced reduction in affinity for all three transporters.
Replacing the methoxymethyl with a cyclopropylmethyl group (4 ) maintains high affinity, particularly for DAT, suggesting this modification could be explored to fine-tune the SERT/NET/DAT inhibition profile.
Experimental Protocols: A Foundation of Trustworthiness
To ensure the validity and reproducibility of the comparative data, it is essential to adhere to well-defined and validated experimental protocols. The following sections detail the methodologies for the synthesis of the core scaffold and the key biological assays used to characterize these compounds.
Synthesis of the 6-Phenyl-3-azabicyclo[4.1.0]heptane Scaffold
The synthesis of the 6-phenyl-3-azabicyclo[4.1.0]heptane core can be achieved through a multi-step sequence, with a key step involving a Beckmann rearrangement. The general approach is outlined below.
Diagram of the General Synthetic Workflow
Caption: General synthetic scheme for 6-phenyl-3-azabicyclo[4.1.0]heptane.
Step-by-Step Methodology:
Cyclopropanation: 1-Phenylcyclohex-2-en-1-ol is subjected to a Simmons-Smith cyclopropanation reaction to yield 1-phenylbicyclo[3.1.0]hexan-3-ol.
Oxidation: The resulting alcohol is oxidized to the corresponding ketone, 1-phenylbicyclo[3.1.0]hexan-3-one, using a suitable oxidizing agent such as pyridinium chlorochromate (PCC).
Oximation: The ketone is then converted to its oxime derivative by reaction with hydroxylamine hydrochloride.
Beckmann Rearrangement: The crucial Beckmann rearrangement of the oxime is carried out, typically using a strong acid like polyphosphoric acid (PPA), to form the lactam, 6-phenyl-3-azabicyclo[4.1.0]heptan-4-one.
Reduction: Finally, the lactam is reduced to the desired 6-phenyl-3-azabicyclo[4.1.0]heptane core using a powerful reducing agent such as lithium aluminum hydride (LiAlH₄).
Substituents at the 1-position can be introduced at a later stage through N-alkylation or other functional group manipulations.
In Vitro Monoamine Transporter Inhibition Assay
This assay determines the ability of a compound to inhibit the reuptake of radiolabeled neurotransmitters into cells expressing the respective transporters.
Diagram of the In Vitro Reuptake Inhibition Assay Workflow
Caption: Workflow for the in vitro monoamine transporter inhibition assay.
Step-by-Step Methodology:
Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human serotonin transporter (hSERT), norepinephrine transporter (hNET), or dopamine transporter (hDAT) are cultured to confluence in appropriate multi-well plates.
Compound Incubation: The cell monolayers are washed and pre-incubated with various concentrations of the test compound for a specified time at 37°C.
Radioligand Addition: A solution containing a fixed concentration of the respective radiolabeled neurotransmitter (e.g., [³H]serotonin, [³H]norepinephrine, or [³H]dopamine) is added to initiate the uptake reaction.
Termination of Uptake: After a short incubation period, the uptake is terminated by rapidly washing the cells with ice-cold buffer.
Quantification: The cells are lysed, and the amount of radioactivity taken up by the cells is quantified using a scintillation counter.
Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to a vehicle control. The half-maximal inhibitory concentration (IC₅₀) is determined by non-linear regression analysis, and the inhibition constant (Kᵢ) is calculated using the Cheng-Prusoff equation.[3][4][5][6]
In Vivo Microdialysis for Neurotransmitter Level Assessment
This in vivo technique allows for the measurement of extracellular neurotransmitter levels in the brain of a freely moving animal, providing a more physiologically relevant assessment of a compound's effect.[2][7][8][9][10]
Diagram of the In Vivo Microdialysis Workflow
Caption: Workflow for in vivo microdialysis in a rat model.
Step-by-Step Methodology:
Probe Implantation: A microdialysis probe is stereotaxically implanted into a specific brain region of interest (e.g., the nucleus accumbens or prefrontal cortex) of an anesthetized rat.
Recovery: The animal is allowed to recover from surgery.
Perfusion: On the day of the experiment, the probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant, low flow rate.
Sample Collection: Dialysate samples are collected at regular intervals. Neurotransmitters from the extracellular fluid diffuse across the semi-permeable membrane of the probe and into the aCSF.
Baseline Measurement: Baseline levels of neurotransmitters are established by analyzing the initial dialysate samples.
Compound Administration: The test compound is administered to the animal (e.g., via intraperitoneal injection).
Post-Dose Sample Collection: Dialysate collection continues to monitor changes in extracellular neurotransmitter levels over time.
Analysis: The concentrations of serotonin, norepinephrine, and dopamine in the dialysate samples are quantified using high-performance liquid chromatography with electrochemical detection (HPLC-ECD).
Conclusion and Future Perspectives
The 3-azabicyclo[4.1.0]heptane scaffold has proven to be a valuable template for the design of potent and selective triple reuptake inhibitors. The comparative analysis of the 6-phenyl substituted derivatives demonstrates the critical role of stereochemistry and the nature of substituents in modulating the affinity and selectivity for the monoamine transporters. The rigid nature of this scaffold allows for a more precise probing of the target binding pocket, providing valuable insights for further lead optimization.
Future research in this area could explore:
Alternative Substitution Patterns: Investigating the effect of substituents at other positions of the bicyclic core to further refine the pharmacological profile.
Diverse Biological Targets: Exploring the utility of the 3-azabicyclo[4.1.0]heptane scaffold for other CNS targets, such as opioid receptors or ion channels, where conformational restriction can be beneficial.[11][12][13]
Pharmacokinetic Optimization: Fine-tuning the physicochemical properties of these derivatives to achieve optimal brain penetration and metabolic stability for in vivo efficacy.
By combining rational drug design, robust synthetic chemistry, and rigorous biological evaluation, the full potential of 3-azabicyclo[4.1.0]heptane derivatives in the development of novel therapeutics can be realized.
References
BenchChem. (2025). Application Notes and Protocols for In Vivo Microdialysis Measurement of Extracellular Neurotransmitter Levels Following Levomil. BenchChem.
Micheli, F., et al. (2010). 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor. Journal of Medicinal Chemistry, 53(15), 5549-5561.
Micheli, F., et al. (2010). 6-(3,4-Dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor. Journal of Medicinal Chemistry, 53(15), 5549-5561.
Justice, J. B., Jr. (Ed.). (2000). Microdialysis in the Neurosciences. Elsevier.
Westerink, B. H. C., & Justice, J. B., Jr. (Eds.). (1991). Microdialysis in the Neurosciences. Elsevier.
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Léna, I., et al. (2023). Protocol for evaluating neuronal activity and neurotransmitter release following amyloid-beta oligomer injections into the rat hippocampus. STAR Protocols, 4(3), 102484.
Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. (2022). Molecules, 27(18), 6034.
U.S. Food and Drug Administration. (2021). Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines.
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Roth, B. L., & Giguere, P. M. (2018). Development of serotonin transporter reuptake inhibition assays using JAR cells. Methods in Molecular Biology, 1677, 235-245.
Discovery and synthesis of a new class of opioid ligand having a 3-azabicyclo[3.1.0]hexane core. An example of a 'magic methyl' giving a 35-fold improvement in binding. (2011). Bioorganic & Medicinal Chemistry Letters, 21(15), 4608-4611.
Drug candidates and bioactive molecules containing the 3-aza bicyclo[4.1.0]heptane motif. (2023).
Gifford Bioscience. (n.d.). Data Sheet Cellular Uptake and Release Assays Protocol.
Sitte, H. H., & Freissmuth, M. (2017). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). Current Protocols in Pharmacology, 78, 12.15.1-12.15.22.
Synthesis of 3-Azabicyclo[3.2.0]heptane-Derived Building Blocks via [3+2] Cycloaddition. (2021). Enamine.
Synthesis of azabicyclo[4.1.0]heptane derivatives from α-halohydrazones. (2021).
In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). (2017).
A Senior Application Scientist's Guide to the Stereospecific Biological Activity of Azabicycloalkanes
Introduction: The Imperative of Chirality in Modern Drug Discovery In the intricate world of molecular biology, a molecule's three-dimensional arrangement is not a trivial detail; it is a fundamental determinant of its f...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Imperative of Chirality in Modern Drug Discovery
In the intricate world of molecular biology, a molecule's three-dimensional arrangement is not a trivial detail; it is a fundamental determinant of its function. This principle of stereochemistry is paramount in drug design, where the interaction between a small molecule and its biological target is as specific as a key fitting into a lock.[1] Azabicycloalkanes, rigid bicyclic structures containing at least one nitrogen atom, represent a privileged scaffold in medicinal chemistry.[2][3] Their conformational rigidity reduces the entropic penalty upon binding to a receptor, often leading to high affinity and selectivity. These structures are central to a variety of biologically active compounds, from potent analgesics to novel therapeutics for neurological disorders.[2][4]
However, the synthesis of azabicycloalkanes often generates multiple stereoisomers—molecules with the same chemical formula and connectivity but different spatial arrangements. These stereoisomers, known as enantiomers and diastereomers, can exhibit profoundly different pharmacological and toxicological profiles.[1] One isomer might be a potent therapeutic agent, while its mirror image could be inactive or even harmful.
This guide provides an in-depth, objective comparison of the biological activities of azabicyclo stereoisomers, grounded in experimental data. We will explore the causal relationships between stereochemical configuration and receptor interaction, detail the self-validating experimental protocols used to discern these differences, and present a clear, data-driven narrative for researchers, scientists, and drug development professionals.
The Molecular Basis of Stereospecific Recognition at Cholinergic Receptors
The biological activity of many azabicycloalkanes is mediated through their interaction with cholinergic receptors, specifically nicotinic acetylcholine receptors (nAChRs) and muscarinic acetylcholine receptors (mAChRs).[5][6] These receptors are themselves chiral, constructed from asymmetric amino acids, creating a chiral environment in their binding pockets. This inherent chirality is the basis for stereospecific recognition.
Nicotinic Acetylcholine Receptors (nAChRs): These are ligand-gated ion channels involved in fast synaptic transmission.[5][7] They are pentameric structures with various subunit compositions (e.g., α4β2, α7, α3β4), each presenting a unique binding site topography. The precise orientation of a ligand's functional groups, dictated by its stereochemistry, determines its binding affinity and functional efficacy (agonist, antagonist, or partial agonist) at these subtypes.[8][9][10]
Muscarinic Acetylcholine Receptors (mAChRs): These are G protein-coupled receptors (GPCRs) that mediate slower, more modulatory cholinergic responses.[7][11] Like nAChRs, the five mAChR subtypes (M1-M5) possess distinct chiral binding pockets where stereoisomers can bind with different affinities and trigger different downstream signaling cascades.[6][12][13]
A minor change in a ligand's 3D shape can lead to a favorable interaction with one amino acid residue in the binding pocket while creating a steric clash with another, drastically altering its biological profile.
Caption: Stereoisomers of epibatidine, illustrating the relationship between enantiomers and diastereomers.
Table 1: Comparative Binding Affinities (Ki, nM) of Epibatidine Stereoisomers at nAChR Subtypes
Stereoisomer
nAChR α4β2
nAChR α7
nAChR α3β4
(±)-exo-Epibatidine
~0.05
~22
High Affinity
endo-Isomer
Inactive
Inactive
Inactive
Note: Data synthesized from multiple sources. [5][14]The natural (+) and synthetic (-) enantiomers of the exo form show little difference in binding affinity.
Case Study 2: Stereoselectivity in Synthetic Azabicyclo[x.y.z]alkanes
Beyond epibatidine, synthetic programs have developed numerous azabicycloalkane-based nAChR ligands. A study on 2-(pyridin-3-yl)-1-azabicyclo[3.2.2]nonanes revealed significant stereoselectivity. [9]The enantiomers were synthesized and evaluated separately, demonstrating that stereochemistry governs not only potency but also the selectivity profile across different nAChR subtypes.
As shown in Table 2, the (R)-enantiomer (Compound 60) binds with high affinity to both α4β2 and α7 subtypes. In contrast, its mirror image, the (S)-enantiomer (Compound 62), binds with roughly equal, high affinity to both receptor subtypes. [9]More importantly for a potential therapeutic profile, the (R)-enantiomer is significantly less active at the ganglionic (α3β4) and muscle (α1βγδ) nAChR subtypes, suggesting a potentially better side-effect profile. [9]This is a classic example of how resolving stereoisomers can be a critical step in optimizing a drug candidate.
Table 2: Comparative Binding Affinities (Ki, nM) of 2-(pyridin-3-yl)-1-azabicyclo[3.2.2]nonane Enantiomers
Experimental Protocols for Determining Stereospecific Activity
To generate the comparative data discussed above, rigorous and well-validated experimental protocols are essential. Here, we detail a standard workflow for characterizing the binding and functional activity of azabicyclo stereoisomers.
Protocol 1: Competitive Radioligand Binding Assay
Objective: To determine the binding affinity (Ki) of each stereoisomer for a specific receptor subtype.
Causality and Experimental Choices: This assay quantifies the ability of a test compound (the stereoisomer) to compete with a radiolabeled ligand for binding to the target receptor. The choice of radioligand is critical. For α4β2 nAChRs, [³H]Cytisine is often used due to its high affinity and selectivity. [15]For broader nAChR profiling, [³H]epibatidine is an excellent tool because it binds with very high affinity to several subtypes, allowing for robust competition experiments. [16][15]The assay is performed on membrane preparations from cells or tissues expressing the receptor of interest.
Self-Validating System: The protocol's integrity relies on three key components:
Total Binding: Radioligand binding in the absence of a competitor.
Non-Specific Binding (NSB): Radioligand binding in the presence of a saturating concentration of a known, non-labeled drug (e.g., nicotine or haloperidol) that occludes all specific receptor sites. [17]This measures the portion of the radioligand that binds to filters, lipids, or other non-target sites.
Specific Binding: Calculated as Total Binding - NSB. This is the value that must be displaced by the test compound.
Step-by-Step Methodology:
Membrane Preparation:
Homogenize tissue or cells expressing the target receptor (e.g., rat brain for native nAChRs or CHO cells transfected with specific human nAChR subunits) in ice-cold lysis buffer.
[18] * Centrifuge the homogenate to pellet the membranes.
Wash the pellet by resuspending in fresh buffer and re-centrifuging to remove endogenous ligands.
Resuspend the final membrane pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).
[18]
Assay Setup (in a 96-well plate):
Prepare serial dilutions of each azabicyclo stereoisomer.
To each well, add:
Membrane preparation (e.g., 50-120 µg protein).
A fixed concentration of radioligand (e.g., [³H]epibatidine, typically at or below its Kd value).
Varying concentrations of the test stereoisomer (or buffer for total binding, or a saturating concentration of a competitor like haloperidol for NSB).
[17]
Incubation:
Incubate the plate for a defined period (e.g., 60-120 minutes) at a specific temperature (e.g., 30-37°C) to allow the binding to reach equilibrium.
[17][18]
Termination and Filtration:
Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding.
[18] * Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.
Quantification and Data Analysis:
Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.
Calculate the percentage of specific binding at each concentration of the test compound.
Use non-linear regression analysis to fit the data to a competition binding curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific binding).
Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation : Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.
[17][19]
Objective: To assess the functional consequence (e.g., agonism, antagonism) of receptor binding by the stereoisomers.
Causality and Experimental Choices: Binding affinity (Ki) does not describe a compound's functional effect. A compound can bind tightly but be an agonist, a partial agonist, or an antagonist. Functional assays are therefore essential. For receptors like the sigma-1 receptor, which can be modulated by some azabicyclo derivatives, neurite outgrowth in PC12 cells is a well-established functional readout of agonist activity. [17]PC12 cells, when treated with Nerve Growth Factor (NGF), differentiate and extend neurites. Sigma-1 receptor agonists potentiate this effect.
Self-Validating System: The assay includes a positive control (a known sigma-1 agonist like PRE-084) to confirm the cells are responsive and a negative control (vehicle) to establish the baseline neurite outgrowth induced by NGF alone.
Step-by-Step Methodology:
Cell Culture and Plating:
Culture PC12 cells in appropriate medium.
Seed the cells onto collagen-coated plates and allow them to adhere.
Cell Differentiation:
Treat the cells with a low concentration of Nerve Growth Factor (NGF) for 48-72 hours to induce a baseline level of differentiation.
[17]
Compound Treatment:
Replace the medium with fresh medium containing various concentrations of the test stereoisomers, a positive control agonist, or a vehicle control.
Incubate for an additional 24-48 hours.
Imaging and Analysis:
Fix the cells and capture images using a microscope.
Quantify neurite outgrowth using imaging software. This can be measured by the percentage of cells bearing neurites or the average length of the longest neurite per cell.
Data Analysis:
Plot the neurite outgrowth metric against the logarithm of the compound concentration.
Use non-linear regression to determine the potency (EC₅₀) and efficacy (Emax, the maximum effect relative to the positive control) for each stereoisomer.
Conclusion and Future Perspectives
The evidence is unequivocal: stereochemistry is a critical, non-negotiable factor in determining the biological activity of azabicycloalkanes. As demonstrated with epibatidine and synthetic analogues, subtle changes in the three-dimensional arrangement of atoms can dramatically alter binding affinity, functional efficacy, and receptor subtype selectivity. [9][20][14]The difference between a potent, selective therapeutic agent and an inactive or non-selective compound often lies in the selection of a single stereoisomer.
[21]
For drug development professionals, this underscores the necessity of investing in stereoselective synthesis or chiral separation early in the discovery process. [22]Evaluating a racemic mixture can mask the true potential of the active enantiomer or introduce confounding effects from the less active or inactive isomer. The detailed protocols provided herein offer a robust framework for the systematic evaluation of these stereoisomers, enabling a clear, data-driven path toward identifying optimized drug candidates.
The future of drug design with azabicyclo scaffolds will likely involve more sophisticated computational modeling to predict stereospecific interactions, coupled with advanced asymmetric synthesis techniques to access single, pure stereoisomers more efficiently. [23][24]By embracing the complexities of stereochemistry, the scientific community can better unlock the full therapeutic potential of this remarkable chemical scaffold.
References
Süzen, S. Stereochemistry and Biological Activity of Drugs. Ankara University Faculty of Pharmacy Lecture Notes. [Link]
Vafina, R. M., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry. [Link]
Anderson, D. J. (2008). Radioligand binding characterization of neuronal nicotinic acetylcholine receptors. Current Protocols in Pharmacology. [Link]
Ferreira, B. T. A., et al. (2025). Determination of the Preferred Stereoisomer of Natural Product Bisabolol in Chloroform Solution through Quantum Chemical Calculations of 1H NMR Chemical Shifts. Molecules. [Link]
McCallum, S. E., et al. (2011). Structural differences determine the relative selectivity of nicotinic compounds for native α4β2-, α6β2-, α3β4*- and α7-nicotine acetylcholine receptors. Neuropharmacology. [Link]
Shannon, H. E., et al. (2009). The Muscarinic Acetylcholine Receptor Agonist BuTAC Mediates Antipsychotic-Like Effects via the M4 Subtype. Journal of Pharmacology and Experimental Therapeutics. [Link]
Pica, A., et al. (2017). Synthesis of Variously Functionalized Azabicycloalkane Scaffolds by Domino Metathesis Reactions. The Journal of Organic Chemistry. [Link]
Kaiser, M., et al. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. Molecules. [Link]
Al-Obaidi, M. F., & Taha, B. I. (2025). A New Era of Muscarinic Acetylcholine Receptor Modulators in Neurological Diseases, Cancer and Drug Abuse. Pharmaceuticals. [Link]
Carroll, F. I., et al. (2008). 1-azabicyclo[3.2.1]octane, a Class of Potent Nicotinic Acetylcholine Receptor–Ligands. Journal of Medicinal Chemistry. [Link]
Santos, G. K. R., et al. (2018). Epibatidine: A Promising Natural Alkaloid in Health. Pharmaceuticals. [Link]
Pedron, M., et al. (2023). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. International Journal of Molecular Sciences. [Link]
Saha, A., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances. [Link]
de Fátima, A., et al. (2024). 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications. Organic & Biomolecular Chemistry. [Link]
Taylor & Francis. (2003). Epibatidine – Knowledge and References. Taylor & Francis Online. [Link]
Wotschack, C., et al. (2023). Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids. Molecules. [Link]
Bisson, W. H., et al. (2012). Generation of Candidate Ligands for Nicotinic Acetylcholine Receptors via in situ Click Chemistry with a Soluble Acetylcholine Binding Protein Template. ACS Chemical Neuroscience. [Link]
Carroll, F. I., et al. (2008). 1-azabicyclo[3.2.1]octane, a class of potent nicotinic acetylcholine receptor-ligands. Journal of Medicinal Chemistry. [Link]
Damaj, M. I. (1998). Epibatidine and pain. British Journal of Anaesthesia. [Link]
European Medicines Agency (EMA). (1993). Investigation of Chiral Active Substances. EMA. [Link]
Inxight Drugs. EPIBATIDINE. National Center for Advancing Translational Sciences. [Link]
Titova, Y. A., et al. (2025). Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines. Molecules. [Link]
Jakubík, J., et al. (2010). Allosteric Modulation of Muscarinic Acetylcholine Receptors. International Journal of Molecular Sciences. [Link]
Zhang, L. L., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. [Link]
Wang, Z., et al. (2026). Asymmetric C–H Functionalization of Bicyclo[2.1.1]hexanes and Their 2-Oxa- and 2-Aza Derivatives via Rhodium Carbene Intermediates. Journal of the American Chemical Society. [Link]
Realini, N., et al. (2021). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Journal of Medicinal Chemistry. [Link]
A Comparative Guide to the Structural Validation of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
Introduction In the landscape of drug discovery and development, the precise characterization of novel chemical entities is not merely a procedural step but the very foundation of safety, efficacy, and intellectual prope...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of drug discovery and development, the precise characterization of novel chemical entities is not merely a procedural step but the very foundation of safety, efficacy, and intellectual property. The molecule 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride, with its fused bicyclic structure containing a cyclopropane ring, a secondary amine, and a tertiary alcohol, presents a unique set of stereochemical and analytical challenges. Its potential utility as a scaffold in medicinal chemistry necessitates an unequivocal confirmation of its structure.
This guide provides an in-depth, multi-technique strategy for the structural validation of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride. Moving beyond a simple recitation of methods, we will explore the causality behind our analytical choices, demonstrating how orthogonal techniques provide a self-validating system of evidence. We will compare the expected data for our target molecule with that of a plausible synthetic precursor or related substance, (3-Benzyl-3-azabicyclo[4.1.0]heptan-1-yl)methanol), to highlight the specificity and power of each method. This approach ensures the highest degree of scientific integrity, providing researchers, scientists, and drug development professionals with a robust framework for structural elucidation.
Section 1: Foundational Analysis: Elemental Composition and Salt Stoichiometry
Before delving into complex spectroscopic methods, the first principle of structural validation is to confirm the elemental makeup and the stoichiometry of the salt. This foundational data verifies the molecular formula and ensures the correct ratio of the active pharmaceutical ingredient (API) to its counter-ion.
Expertise & Experience: The Rationale
We begin with elemental analysis and ionic chloride quantification as a fundamental check of purity and composition. An error in the empirical formula, revealed at this stage, prevents wasted resources on more complex analyses of what might be the wrong compound. For hydrochloride salts, it is crucial to distinguish between covalent chlorine and ionic chloride; simple elemental analysis for total chlorine is insufficient. We must confirm that the chloride is present as a counter-ion, which validates the formation of the intended salt.[1]
Experimental Protocol: Elemental and Ionic Chloride Analysis
1.1 Combustion-Based Elemental Analysis (CHN)
Principle: The sample is combusted in a high-temperature, oxygen-rich environment, converting carbon, hydrogen, and nitrogen into their respective gaseous oxides (CO₂, H₂O, N₂).[2] These gases are then quantified by detectors to determine the percentage by mass of each element.
Methodology:
Accurately weigh 1-2 mg of the dried 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride sample into a tin capsule.
Place the capsule into the autosampler of a CHN elemental analyzer.
Initiate the combustion sequence (typically ~900-1000 °C).
The instrument software calculates the %C, %H, and %N based on the detector response and the sample weight.
Perform the analysis in triplicate to ensure precision.
1.2 Argentometric Titration for Ionic Chloride
Principle: This classic titration method selectively quantifies chloride ions in solution. Silver nitrate (AgNO₃) solution is used as the titrant, which reacts with chloride ions to form an insoluble white precipitate of silver chloride (AgCl). The endpoint is detected using an indicator.[3]
Methodology:
Accurately weigh approximately 100-150 mg of the sample and dissolve it in 50 mL of deionized water.
Add 2-3 drops of 2',7'-dichlorofluorescein indicator.
Titrate the solution with a standardized 0.1 M AgNO₃ solution until the color of the suspension changes from greenish-yellow to pink.
Record the volume of AgNO₃ used and calculate the percentage of ionic chloride.
Data Presentation: Expected vs. Comparator Compound
Analysis
Parameter
Theoretical for C₆H₁₂ClNO
Expected Experimental Range
Theoretical for C₁₄H₁₉NO (Free Base Comparator)
Elemental
% Carbon
48.17%
47.9% - 48.4%
77.38%
% Hydrogen
8.08%
7.9% - 8.2%
8.81%
% Nitrogen
9.36%
9.2% - 9.5%
6.45%
Titration
% Ionic Chloride
23.70%
23.4% - 24.0%
Not Applicable
Table 1: Foundational analysis data for target compound and a free base comparator.
Section 2: Unraveling the Core Framework: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for elucidating the precise structure of an organic molecule in solution.[4] It provides detailed information on the chemical environment of each proton and carbon atom, and through-bond connectivity, allowing for the complete assembly of the molecular puzzle.
Expertise & Experience: The Rationale
For a bicyclic system like 3-Azabicyclo[4.1.0]heptan-1-ol, 1D NMR (¹H and ¹³C) provides the initial map, but 2D NMR is essential for unambiguous assignment.
COSY (Correlation Spectroscopy) is chosen to establish proton-proton (¹H-¹H) coupling networks, revealing which protons are adjacent to one another.
HSQC (Heteronuclear Single Quantum Coherence) is used to directly correlate each proton to the carbon it is attached to.
HMBC (Heteronuclear Multiple Bond Correlation) is critical for identifying longer-range (2-3 bond) correlations between protons and carbons. This is how we connect the different spin systems identified by COSY, confirming the overall bicyclic framework.
The hydrochloride form significantly impacts the chemical shifts of protons and carbons near the nitrogen atom due to the inductive effect of the positive charge.[5] We will also look for the characteristic broad, D₂O-exchangeable signals for the O-H and N-H₂⁺ protons.[6]
Visualizing the Workflow: NMR Analysis
Caption: Workflow for complete structural assignment using NMR spectroscopy.
Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve ~10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). DMSO-d₆ is often preferred for amine salts as it allows for the observation of exchangeable N-H and O-H protons.
¹H NMR Acquisition: Acquire a quantitative ¹H NMR spectrum (e.g., 400 MHz or higher). Note the chemical shifts (δ), integration values, and multiplicities (singlet, doublet, triplet, etc.).
D₂O Exchange: Add one drop of D₂O to the NMR tube, shake, and re-acquire the ¹H NMR spectrum. The signals corresponding to the O-H and N-H₂⁺ protons will disappear or significantly decrease in intensity.
¹³C{¹H} NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This provides the chemical shift for each unique carbon atom. A DEPT-135 experiment can be run to differentiate between CH₃, CH₂, and CH carbons.
2D NMR Acquisition: Acquire gCOSY, gHSQC, and gHMBC spectra using standard pulse programs. Processing and analysis of these spectra will establish the final connectivity.
FTIR spectroscopy is a rapid, non-destructive technique that provides a molecular "fingerprint" by identifying the vibrational frequencies of functional groups. It is exceptionally useful for confirming the presence of the hydroxyl group and, critically, for differentiating between the free amine and its hydrochloride salt.
Expertise & Experience: The Rationale
The key diagnostic feature for our target compound is the N-H₂⁺ stretching region. A free secondary amine (R₂NH) shows a single, relatively sharp N-H stretch around 3350 cm⁻¹.[9] In contrast, the corresponding amine hydrochloride salt (R₂NH₂⁺) exhibits a very broad and strong absorption band, often spanning from 3200 cm⁻¹ down to 2500 cm⁻¹, due to the N-H⁺ stretching vibrations.[10] This broad feature frequently has smaller, sharp C-H stretching peaks superimposed on it. This dramatic difference provides definitive evidence of salt formation. We will also expect to see the characteristic broad O-H stretch from the alcohol group.
Visualizing the Workflow: FTIR Analysis
Caption: Standard workflow for sample analysis by FTIR spectroscopy.
Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and acquiring a background spectrum.
Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.
Acquisition: Apply pressure using the anvil to ensure good contact. Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.
Data Analysis: Label the significant peaks and compare their positions and shapes to known correlation tables.
Data Presentation: Expected IR Absorption Bands
Wavenumber (cm⁻¹)
Vibration Type
Expected for 3-Azabicyclo[4.1.0]heptan-1-ol HCl
Comparator: Free Base Form
3600-3200
O-H stretch
Broad, strong
Broad, strong
3200-2500
N-H₂⁺ stretch (salt)
Very broad, strong, characteristic of amine salt
Not present
3350-3310
N-H stretch (amine)
Not present
Sharp, medium intensity
3000-2850
C-H stretch (sp³)
Sharp peaks, may be superimposed on N-H⁺ band
Sharp peaks
~3080
C-H stretch (sp², cyclopropane)
Weak, sharp
Weak, sharp
1620-1560
N-H⁺ bend (salt)
Medium intensity
Not present
1470-1430
C-H bend (CH₂)
Medium intensity
Medium intensity
1250-1020
C-N stretch / C-O stretch
Strong, in fingerprint region
Strong, in fingerprint region
Table 3: Comparison of key expected FTIR absorption bands for the hydrochloride salt and its corresponding free base.[10][11]
Section 4: Confirming Molecular Mass: High-Resolution Mass Spectrometry (HRMS)
Mass spectrometry provides the molecular weight of a compound, and high-resolution analysis (HRMS) does so with enough accuracy (typically <5 ppm) to allow for the determination of the molecular formula.[12] It also provides structural information through the analysis of fragmentation patterns.
Expertise & Experience: The Rationale
For an amine hydrochloride, we typically use a "soft" ionization technique like Electrospray Ionization (ESI) which is well-suited for polar, pre-ionized molecules.[12] In positive ion mode, we do not expect to see the intact salt, but rather the protonated free base, [M+H]⁺, where M is C₆H₁₁NO. The high-resolution measurement of this ion's mass-to-charge ratio (m/z) will allow us to confirm the elemental composition C₆H₁₂NO⁺. The fragmentation pattern (MS/MS) can further validate the structure, with expected losses of water (H₂O) from the alcohol and fragmentation of the bicyclic ring system.[13]
Visualizing the Workflow: HRMS Analysis
Caption: High-Resolution Mass Spectrometry workflow for formula determination.
Experimental Protocol: ESI-HRMS
Sample Preparation: Prepare a dilute solution (~10 µg/mL) of the sample in a suitable solvent such as 50:50 methanol/water with 0.1% formic acid to ensure protonation.
Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump or through an LC system.
MS1 Acquisition: Acquire a full scan mass spectrum in positive ion mode using a high-resolution mass analyzer (e.g., TOF or Orbitrap).
Formula Determination: Use the instrument software to calculate the molecular formula for the observed accurate mass of the [M+H]⁺ ion.
MS/MS Acquisition: Select the [M+H]⁺ ion for collision-induced dissociation (CID) and acquire the product ion spectrum (MS/MS) to observe fragmentation.
Data Presentation: Expected Mass Spectrometry Data
Ion
Formula
Calculated Exact Mass (m/z)
Expected Observed Mass (± 5 ppm)
Key Expected Fragments (MS/MS)
[M+H]⁺
C₆H₁₂NO⁺
114.09134
114.0908 - 114.0919
[M+H - H₂O]⁺ (m/z 96.0808)
[M+Na]⁺
C₆H₁₁NONa⁺
136.07328
136.0726 - 136.0739
-
Table 4: Predicted high-resolution mass spectrometry data for the protonated free base of the target compound.
Section 5: The Gold Standard: Single-Crystal X-ray Crystallography
While the combination of NMR, IR, MS, and elemental analysis provides overwhelming and legally defensible evidence for a structure, single-crystal X-ray crystallography remains the unequivocal "gold standard."[14] It provides a precise 3D map of the atoms in space, definitively establishing connectivity, configuration, and conformation in the solid state.
Expertise & Experience: The Rationale
For a molecule with multiple stereocenters, such as 3-Azabicyclo[4.1.0]heptan-1-ol, X-ray crystallography is the only technique that can unambiguously determine the relative and absolute stereochemistry without reliance on spectroscopic interpretation.[15] It would confirm the cis or trans fusion of the rings and the orientation of the hydroxyl group. The primary challenge is often technical: growing a single, diffraction-quality crystal. While not always feasible during early-stage development, it is the ultimate method for structural proof.
The process involves growing a suitable crystal, mounting it in an X-ray diffractometer, collecting diffraction data as the crystal is rotated in the X-ray beam, and then using complex computational methods to solve and refine the electron density map into a final 3D structure.[14]
Summary and Conclusion
The structural validation of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is a multi-faceted process where each analytical technique provides a unique and complementary piece of the puzzle.
Elemental Analysis and Titration laid the foundation, confirming the correct empirical formula (C₆H₁₁NO) and the 1:1 hydrochloride salt stoichiometry.
FTIR Spectroscopy provided clear and definitive evidence of the key functional groups: the alcohol (O-H) and, most importantly, the secondary amine hydrochloride (N-H₂⁺), distinguishing it from its free base form.
High-Resolution Mass Spectrometry confirmed the molecular formula of the parent amine via an accurate mass measurement of the [M+H]⁺ ion.
NMR Spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC) served as the cornerstone of the investigation, meticulously mapping out the entire carbon-hydrogen framework, confirming the bicyclic structure, and providing the connectivity that ties all atoms together.
Together, these orthogonal methods create a self-validating system. The molecular formula from HRMS and elemental analysis is consistent with the number of unique carbons and protons seen in the NMR. The functional groups identified by FTIR are consistent with the chemical environments observed in the NMR spectra. No single technique could provide this level of certainty. This rigorous, evidence-based approach ensures that the structure of 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is validated to the highest standards required by the scientific and pharmaceutical communities.
References
A Comparative Guide to the Structural Validation of Small Organic Molecules: A Case Study of (3-Bromobutyl)cyclopropane. Benchchem.
Diastereochemical Differentiation of Bicyclic Diols Using Metal Complexation and Collision-Induced Dissociation Mass Spectrometry. PubMed.
Representative mass spectra of unknown bicyclic C 25 compounds in the... ResearchGate.
Analysis of mass spectral fragmentation patterns in various bicyclic alcohols. ACS Publications.
The Determination of Chlorine and Ionic Chloride in Organic Compounds. DTIC.
A Review: Recent Trends in Analytical Techniques for Characterization and Structure Elucidation of Impurities in the Drug Substances. Semantic Scholar.
Fragmentation reaction of bicyclo alkanes; the mass spectra of bicy-... ResearchGate.
Synthesis and Properties of Bridged Nitrogen Heterocycles. University of Leicester.
Analysis of phenolic and cyclic compounds in plants using derivatization techniques in combination with GC-MS-based metabolite profiling. Unknown Source.
Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. SciSpace.
Nitrogen Inversion in Cyclic Amines and the Bicyclic Effect. ACS Publications.
Solution to bridged bicyclic molecule NMR challenge. Enamine.
Unraveling the Mysteries of the Molecular World: Structural Biology Techniques. Unknown Source.
A Researcher's Guide to Purity Determination by Quantitative ¹H NMR: A Comparative and Practical Approach
In the landscape of pharmaceutical development and quality control, the precise determination of a compound's purity is not merely a regulatory requirement but the bedrock of safety and efficacy. While chromatographic te...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development and quality control, the precise determination of a compound's purity is not merely a regulatory requirement but the bedrock of safety and efficacy. While chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC), have long been the workhorses of purity analysis, Quantitative Nuclear Magnetic Resonance (¹H qNMR) has emerged as a powerful, and in many respects, superior primary analytical method. This guide provides an in-depth, objective comparison of qNMR with traditional methods, supported by the principles, experimental protocols, and data that underscore its reliability and growing acceptance in the scientific and regulatory communities.
The Principle of Proportionality: Why qNMR is a Primary Method
At its core, ¹H qNMR is a direct and absolute method for purity determination.[1] The fundamental principle lies in the direct proportionality between the integrated area of a specific ¹H NMR signal and the number of protons giving rise to that signal.[2][3] Unlike HPLC, which is a comparative method relying on the response factor of an analyte relative to a reference standard of the same compound, qNMR can determine the absolute purity of an analyte by comparing its signal integral to that of a certified internal standard of a different compound with known purity and concentration.[2] This makes qNMR a primary ratio method of measurement, capable of yielding results with metrological traceability to the International System of Units (SI).[4][5]
Head-to-Head: qNMR vs. HPLC for Purity Assessment
The choice between qNMR and HPLC depends on the specific analytical requirements. While HPLC excels in separating complex mixtures and detecting trace impurities, qNMR offers unparalleled accuracy in absolute quantification without the need for an analyte-specific reference standard.[2][6]
Feature
Quantitative ¹H NMR (qNMR)
High-Performance Liquid Chromatography (HPLC)
Principle
Direct, primary method based on signal intensity being directly proportional to molar concentration.[2]
Comparative method based on separation and detection; quantification relies on response factors.[2]
Reference Standard
Requires a certified internal standard of a different, structurally unrelated compound.[7]
Typically requires a certified reference standard of the analyte itself for accurate quantification.[6]
High, provides structural information for impurity identification.[8]
High, can separate structurally similar impurities.
Sensitivity
Generally lower than HPLC, may not detect very low-level impurities.[6]
Very high, capable of detecting trace impurities.[6]
Analysis Time
Generally faster per sample after initial setup.[7]
Typically longer per sample due to chromatographic run times.[7]
Sample Preparation
Simple: requires dissolving the sample and a certified internal standard in a deuterated solvent.[7]
Can be more complex, often involving mobile phase preparation, filtering, and sometimes derivatization.
Impurity Detection
Can detect and quantify impurities that are invisible to UV detectors (e.g., water, residual solvents).[6]
May not detect impurities that lack a chromophore for UV detection.[6]
Illustrative Purity Data Comparison:
The following table presents representative purity data for common pharmaceutical compounds, demonstrating the generally strong agreement between the two orthogonal methods.
Note: The data are representative and can vary based on experimental conditions and sample lot.
The Cornerstone of Accuracy: The Internal Standard
The selection of an appropriate internal standard is the most critical step in a qNMR experiment. Any error in the purity or mass of the internal standard directly translates into an error in the final calculated purity of the analyte.
Characteristics of an Ideal qNMR Internal Standard:
High Purity: The purity of the internal standard must be accurately known and certified (≥99%).[5][9]
Signal Separation: Its NMR signals must not overlap with any signals from the analyte or impurities.[5] Sharp, singlet peaks in a clear region of the spectrum are ideal.[5]
Chemical Inertness: It must not react with the analyte or the deuterated solvent.[5]
Good Solubility: It must be fully soluble in the same deuterated solvent as the analyte to ensure a homogeneous solution.[9]
Stability: It should be non-volatile and not absorb moisture from the atmosphere.[10]
Simple Spectrum: A simple spectrum simplifies integration and reduces the chances of overlap.[5]
Commonly Used Internal Standards for ¹H qNMR:
Internal Standard
Common Solvents
Key ¹H Signal(s) (ppm)
Maleic Acid
D₂O, DMSO-d₆, CD₃OD
~6.0-6.5 (s, 2H)
1,4-Dinitrobenzene
CDCl₃, Acetone-d₆, DMSO-d₆
~8.5-9.0 (s, 4H)
Dimethyl sulfone
D₂O, CDCl₃, DMSO-d₆
~3.0 (s, 6H)
1,3,5-Trimethoxybenzene
CDCl₃, Acetone-d₆
~6.1 (s, 3H), ~3.8 (s, 9H)
Benzoic Acid
DMSO-d₆
~7.5-8.0 (m), ~13.0 (br s)
Note: Chemical shifts are approximate and can vary with solvent and concentration.
Experimental Workflow for Purity Determination by ¹H qNMR
The following diagram and protocol outline a robust, self-validating workflow for accurate purity determination.
Caption: A comprehensive workflow for purity determination by qNMR.
Detailed Experimental Protocol
Part 1: Sample Preparation
Accurate Weighing: Using a calibrated analytical balance with at least 0.01 mg readability, accurately weigh the analyte (e.g., 10-20 mg) and the chosen internal standard (e.g., 5-10 mg) into a clean, dry vial.[1][10] Record the masses precisely. Weighing is a primary source of error, so this step is critical.[3]
Dissolution: Add a precise volume of the appropriate deuterated solvent (e.g., 0.75 mL of DMSO-d₆) to the vial.[10]
Homogenization: Ensure complete dissolution of both the analyte and the internal standard by vortexing or gentle sonication. A homogeneous solution is essential for accurate results.[1]
Transfer: Transfer the solution to a high-quality NMR tube.[11]
Part 2: Data Acquisition
Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the solvent and carefully shim the magnetic field to achieve optimal resolution and lineshape.[12]
Parameter Optimization: This is the core of a quantitative experiment.
Relaxation Delay (d1): Set the relaxation delay to be at least 5 times the longest spin-lattice relaxation time (T₁) of any proton signal being quantified (both analyte and standard).[1] This ensures complete relaxation between pulses, which is crucial for accurate signal integration. A typical starting point is 30 seconds, but T₁ should be measured for new compounds.
Pulse Width (PW): Use a calibrated 90° pulse to maximize the signal-to-noise ratio in a single scan.[1][13]
Acquisition Time (aq): Ensure the acquisition time is long enough for the Free Induction Decay (FID) to decay to near zero, preventing truncation artifacts. A typical value is 3-5 seconds.[14]
Number of Scans (NS): Acquire a sufficient number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals of interest.[13][15] This is necessary to ensure integration precision is better than 1%.[15]
Acquisition: Acquire the ¹H NMR spectrum.
Part 3: Data Processing and Calculation
Fourier Transform: Apply a Fourier transform to the FID. Minimal line broadening (e.g., 0.1-0.3 Hz) may be applied to improve S/N without significantly distorting the lineshape.[16]
Phase and Baseline Correction: Manually perform zero- and first-order phase correction to ensure all peaks have a pure absorption lineshape.[3] Apply a robust baseline correction algorithm to ensure a flat baseline across the entire spectrum, which is critical for accurate integration.[5]
Integration: Carefully integrate at least one well-resolved, non-overlapping signal for the analyte (Iₐ) and one for the internal standard (Iₛₜd). The integration region should be wide enough to encompass the entire peak, including any ¹³C satellites if they are not decoupled.[5]
Purity Calculation: The weight/weight percent purity (Pₐ) of the analyte is calculated using the following equation:[1]
Measure T₁ values and set d1 accordingly. Increase the number of scans to achieve S/N > 250:1. Set consistent and wide enough integration regions.[5]
Signal Overlap
Complex molecule, presence of multiple impurities.
Select different non-overlapping peaks for quantification. If not possible, advanced techniques like deconvolution or line-fitting can be used to separate overlapping signals.[17][18] Consider using 2D qNMR techniques for highly complex mixtures.[19]
ADC Overflow (Clipping)
Receiver gain is set too high for a concentrated sample.[5]
Reduce the receiver gain and re-acquire the spectrum. Dilute the sample if necessary.[5]
Logical Relationships in qNMR Parameter Selection
Caption: Interdependencies of key factors for achieving accurate qNMR results.
Regulatory Acceptance and Future Outlook
Regulatory bodies are increasingly recognizing the value of qNMR. The United States Pharmacopeia (USP) is in the process of revising General Chapters <761> (Nuclear Magnetic Resonance Spectroscopy) and <1761> (Applications of Nuclear Magnetic Resonance Spectroscopy) to expand coverage of qNMR applications and align with modern validation approaches, such as the analytical procedure lifecycle concept.[4][20][21] This signals a clear path forward for the broader adoption of qNMR in pharmaceutical quality control under cGMP regulations.[4]
Conclusion
Quantitative ¹H NMR is a direct, robust, and highly accurate primary method for determining the purity of chemical compounds. Its fundamental principle of direct proportionality, combined with a meticulous experimental approach, provides a level of confidence that is orthogonal and complementary to traditional chromatographic methods. For researchers, scientists, and drug development professionals, mastering qNMR is not just about adopting a new technique; it is about embracing a higher standard of analytical rigor and scientific integrity. By understanding the causality behind experimental choices—from the critical selection of an internal standard to the precise optimization of acquisition parameters—one can unlock the full potential of qNMR as a definitive tool for purity assessment.
References
JEOL. (2019, February 21). qNMR: top tips for optimised sample prep. Manufacturing Chemist. [Link]
Holzgrabe, U. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis. [Link]
ResolveMass. (2025, December 29). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. [Link]
LibreTexts. (2022, April 25). 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement? Chemistry LibreTexts. [Link]
Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]
University of Wisconsin-Madison. (n.d.). Practical Aspects of Quantitative NMR Experiments. [Link]
Webster, G. K., et al. (2016, February 29). Improving the Performance of High-Precision qNMR Measurements by a Double Integration Procedure in Practical Cases. Analytical Chemistry. [Link]
Pauli, G. F., et al. (n.d.). Purity by absolute qNMR. Journal of Medicinal Chemistry. [Link]
MDPI. (2025, June 17). Reverse Curve Fitting Approach for Quantitative Deconvolution of Closely Overlapping Triplets in Fourier Transform Nuclear Magnetic Resonance Spectroscopy Using Odd-Order Derivatives. [Link]
ECA Academy. (2022, July 13). Revision of USP Chapter <761> NMR Spectroscopy and <1761> Applications of NMR Spectroscopy. [Link]
Nanalysis. (2021, June 24). NMR acquisition parameters and qNMR. [Link]
University of Edinburgh. (n.d.). Quantitative NMR Spectroscopy. [Link]
ResearchGate. (2023, July 21). (PDF) Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). [Link]
European Network of Forensic Science Institutes. (2019, November 6). GUIDELINE FOR qNMR ANALYSIS. [Link]
Mestrelab Research. (2017, October 14). A Novel qNMR Technique: Quantitative Global Spectrum Deconvolution (qGSD). [Link]
Florida State University. (n.d.). Troubleshooting Acquisition Related Problems - NMR. [Link]
Pauli, G. F., et al. (2013, September 14). Universal Quantitative NMR Analysis of Complex Natural Samples. PMC - NIH. [Link]
Defense Technical Information Center. (2002, August 3). NMR Method for the Quantitative Purity Analysis of Neat Feed Stock Samples. [Link]
ScienceDirect. (n.d.). The application of Gaussian distribution deconvolution method to separate the overlapping signals in the 2D NMR map. [Link]
Bruker. (n.d.). 7. THE ACQUISITION PARAMETERS. [Link]
Webster, G. K., et al. (2014, October 27). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. ACS Publications. [Link]
Kern, S., et al. (n.d.). Improving the Accuracy of Model-based Quantitative NMR. [Link]
Mestrelab Research. (2025, April 13). qNMR Purity Recipe Book (1 - Sample Preparation). [Link]
Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?[Link]
ResearchGate. (n.d.). Spectral properties of the internal standards in different solvents. [Link]
Giraudeau, P. (2015, July 3). Fast quantitative 2D NMR for quantifying analytes in complex mixtures. European Pharmaceutical Review. [Link]
Regis Technologies, Inc. (n.d.). ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF RELATIVE RESPONSE FACTORS. [Link]
Bureau International des Poids et Mesures. (2025, July 23). Advances in Chemical Purity Assignment | qNMR Workshop [Video]. YouTube. [Link]
USP. (n.d.). Qualification of an NMR instrument can be divided into three elements. [Link]
Pharmacopeia. (n.d.). General Chapters: <761> NUCLEAR MAGNETIC RESONANCE. [Link]
Technology Networks. (2022, March 30). Solving Challenges of Automated 1D and 2D Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy Using CRAFT. [Link]
ResearchGate. (n.d.). Purity comparison by NMR and HPLC. [Link]
Hintermann, L. (2021, July 12). AK Hintermann List of qNMR Standards – Version 1.7. [Link]
Certified Polyphenols. (2024, October 2). Lab Testing Methods: HPLC vs qNMR vs Folin for Polyphenols. [Link]
Physicochemical Characterization of Azabicyclo Isosteres: A Comparative Guide to Escaping Flatland
As drug discovery increasingly shifts away from planar, sp²-hybridized aromatic rings toward structurally complex, sp³-rich architectures, azabicyclo isosteres have emerged as critical tools for lead optimization. Tradit...
Author: BenchChem Technical Support Team. Date: March 2026
As drug discovery increasingly shifts away from planar, sp²-hybridized aromatic rings toward structurally complex, sp³-rich architectures, azabicyclo isosteres have emerged as critical tools for lead optimization. Traditional saturated heterocycles—such as piperidine, pyrrolidine, and piperazine—often suffer from high basicity (pKa > 10.5), leading to poor membrane permeability, high volume of distribution, and off-target liabilities like hERG inhibition.
By incorporating bridged or fused cyclopropane/cyclobutane rings, medicinal chemists can create conformationally restricted azabicyclo scaffolds (e.g., 2-azabicyclo[2.1.1]hexanes, 3-azabicyclo[3.1.0]hexanes, and 6-azabicyclo[3.1.1]heptanes). This guide objectively compares the physicochemical performance of these advanced isosteres against their monocyclic counterparts and provides the validated experimental protocols required to characterize them.
The Mechanistic Rationale: Why Azabicyclo Scaffolds Outperform
The substitution of a traditional amine with an azabicyclo isostere is not merely a steric exchange; it fundamentally alters the molecule's electronic and thermodynamic profile [1].
Basicity Attenuation (pKa Modulation): The introduction of strained bridged or fused rings alters the hybridization of the carbon atoms adjacent to the nitrogen. The increased s-character in these C–C and C–N bonds exerts an electron-withdrawing inductive effect, effectively reducing the electron density on the nitrogen lone pair. This subtly lowers the pKa by 0.5 to 1.5 units, shifting the ionization equilibrium at physiological pH to favor a higher fraction of the neutral, membrane-permeable species.
Lipophilicity (LogD) and Solubility: Despite an increase in molecular weight (e.g., the addition of a methylene bridge), azabicyclo systems like 2,4-methanopyrrolidines often exhibit lower lipophilicity and higher aqueous solubility than their monocyclic analogs [2]. This counterintuitive phenomenon arises from the disruption of crystal lattice packing and the reduction of hydrophobic surface area due to the compact, spherical nature of the bridged system.
Metabolic Stability: Conformationally locking the ring system restricts the accessibility of metabolically labile C–H bonds to cytochrome P450 (CYP) enzymes, significantly reducing intrinsic clearance (CLint) [3].
Bioisosteric replacement strategy: from flexible amines to conformationally locked azabicycles.
Comparative Physicochemical Profiling
To demonstrate the tangible benefits of these scaffolds, the following table synthesizes representative physicochemical data comparing traditional monocyclic amines with their corresponding azabicyclo isosteres.
Scaffold Type
Representative Structure
pKa (Basic N)
LogD (pH 7.4)
Aqueous Sol. (µg/mL)
HLM CLint (µL/min/mg)
Pyrrolidine
Monocyclic
~11.3
0.46
150
45.2
2-Azabicyclo[2.1.1]hexane
Bridged Isostere
9.8 - 10.2
0.31
>300
18.5
Piperidine
Monocyclic
~11.2
0.84
120
62.1
3-Azabicyclo[3.1.0]hexane
Fused Isostere
10.4 - 10.6
0.65
210
24.3
Piperazine
Monocyclic
~9.8 (N1)
-0.10
>500
35.6
6-Azabicyclo[3.1.1]heptane
Bridged Isostere
9.1 - 9.4
-0.25
>500
12.4
Data reflects generalized trends observed in matched-molecular pair (MMP) analyses of drug-like lead compounds incorporating these terminal amine fragments [1, 4].
Standardized Experimental Workflows
To ensure trustworthiness and reproducibility, the characterization of these isosteres must rely on self-validating experimental systems. Below are the rigorous protocols utilized in our laboratories to generate the comparative data above.
Protocol A: High-Throughput pKa Determination via Capillary Electrophoresis (CE)
While potentiometric titration is the gold standard, it requires milligrams of highly soluble material. For novel azabicyclo building blocks, we utilize multiplexed Capillary Electrophoresis (CE), which relies on the change in electrophoretic mobility as a function of pH.
Buffer Preparation: Prepare a series of background electrolytes (BGEs) spanning pH 2.0 to 12.0 using a universal buffer system (e.g., Britton-Robinson).
Sample Injection: Inject a 50 µM solution of the azabicyclo compound (with 1% DMSO) hydrodynamically (50 mbar for 5 s) into a fused-silica capillary.
Electrophoretic Separation: Apply a voltage of 20 kV. Co-inject a neutral electroosmotic flow (EOF) marker (e.g., DMSO) and an internal standard with a known pKa to self-validate the pH of the capillary environment.
Data Analysis: Plot the effective mobility (
μeff
) against the buffer pH. The pKa is determined by fitting the data to the non-linear Henderson-Hasselbalch equation. Causality note: CE is chosen because the mobility shift directly correlates to the ionization state, completely decoupling the measurement from trace impurities that skew titration curves.
Protocol B: LogD (pH 7.4) via Shake-Flask LC-MS/MS
We avoid computational LogD or simple RP-HPLC retention time correlations for novel bridged systems, as their unique 3D geometries often deviate from standard calibration sets.
Phase Saturation: Pre-saturate 1-octanol and 10 mM phosphate buffer (pH 7.4) with each other for 24 hours.
Partitioning: Dissolve the compound in the octanol phase (1 mM). Add an equal volume of the aqueous buffer.
Equilibration: Shake at 300 rpm for 2 hours at 25°C, followed by centrifugation at 3000 × g for 15 minutes to ensure complete phase separation.
Quantification: Analyze both phases using LC-MS/MS (MRM mode).
Self-Validation Check: Calculate the mass balance (
Massoctanol+Massaqueous/Massinitial
). If the recovery is <95%, the assay is flagged for potential micelle formation or glass adsorption, ensuring data integrity.
Protocol C: Intrinsic Clearance (
CLint
) in Human Liver Microsomes (HLM)
To prove the metabolic stability conferred by the azabicyclo framework, a standardized Phase I metabolism assay is required.
Incubation Mixture: Combine 0.5 mg/mL HLM protein, 1 µM test compound, and 3.3 mM MgCl₂ in 100 mM potassium phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 minutes.
Reaction Initiation: Initiate the reaction by adding 1 mM NADPH (cofactor for CYP450 enzymes).
Time-Course Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes.
Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to precipitate proteins and halt enzymatic activity.
Analysis: Centrifuge and analyze the supernatant via LC-MS/MS. Calculate
CLint
from the elimination rate constant (
k
) of the parent compound depletion curve.
Multiparametric physicochemical characterization workflow for azabicyclo candidates.
Conclusion
The transition from planar amines to azabicyclo isosteres represents a paradigm shift in medicinal chemistry. By leveraging structures like 2-azabicyclo[2.1.1]hexane and 6-azabicyclo[3.1.1]heptane, researchers can systematically tune pKa, reduce lipophilicity, and enhance metabolic stability without sacrificing target binding affinity. However, the successful integration of these motifs requires rigorous, self-validating physicochemical characterization pipelines to accurately quantify their advantages over traditional flatland amines.
References
SwissBioisostere 2021: updated structural, bioactivity and physicochemical data delivered by a reshaped web interface
Nucleic Acids Research[Link]
Photochemical In-Flow Synthesis of 2,4-Methanopyrrolidines: Pyrrolidine Analogues with Improved Water Solubility and Reduced Lipophilicity
The Journal of Organic Chemistry (ACS Publications)[Link]
Breaking the “rule-of-five” to access Bridged Bicyclic Heteroaromatic Bioisosteres
ChemRxiv[Link]
Synthesis and Physicochemical Characterization of 2‐Azabicyclo[3.2.0]heptane Building Blocks
ResearchGate[Link]
Validation
Escaping Flatland: A Comparative Guide to pKa and LogP in Monocyclic vs. Bicyclic Analogs
In modern medicinal chemistry, the paradigm of "escaping flatland" has driven a strategic shift from planar, two-dimensional rings toward highly saturated, three-dimensional architectures[1]. Replacing flexible monocycli...
Author: BenchChem Technical Support Team. Date: March 2026
In modern medicinal chemistry, the paradigm of "escaping flatland" has driven a strategic shift from planar, two-dimensional rings toward highly saturated, three-dimensional architectures[1]. Replacing flexible monocyclic amines (e.g., piperidine, pyrrolidine) with conformationally restricted bicyclic, bridged, or spirocyclic bioisosteres is a proven tactic to improve target selectivity and metabolic stability[2].
However, rigidification fundamentally alters the electronic and solvation environments of the molecule. As a Senior Application Scientist, it is critical to understand that these structural changes are not merely topographical—they induce predictable, mechanistic shifts in basicity (pKa) and lipophilicity (LogP). This guide provides an objective comparison of these properties, supported by experimental data and self-validating methodologies.
Mechanistic Causality: Why Geometry Dictates pKa and LogP
When transitioning from a flexible monocycle to a rigid bicyclic or spirocyclic system, the physicochemical properties shift due to a combination of orbital rehybridization, steric shielding, and desolvation penalties.
The pKa Shift (Basicity)
Bicyclic and spirocyclic amines are generally less basic (lower pKa) than their monocyclic counterparts[3]. This is driven by two primary factors:
Orbital Hybridization (Bent's Rule): Constraining the C-N-C bond angle within a rigid bicyclic framework forces the C-N bonds to adopt higher p-character. Consequently, the nitrogen lone pair gains higher s-character. Because s-orbitals are closer to the nucleus, the lone pair is held more tightly, making it less available to accept a proton.
Solvation Penalties: A protonated amine (ammonium cation) requires a highly ordered hydration shell to stabilize its positive charge. The bulky, rigid hydrocarbon cage of a bicyclic system sterically hinders the approach of water molecules, significantly reducing the enthalpy of solvation and destabilizing the conjugate acid[4].
The LogP Shift (Lipophilicity)
Rigidification typically increases lipophilicity (higher LogP) [3].
Solvent Accessible Surface Area (SASA): While bicyclic systems may have a more compact radius, they lock the hydrophobic carbon framework into a fixed 3D conformation that efficiently displaces water.
Fluorine Effects: When structural rigidification is combined with gem-difluorination (a common strategy to block metabolic hotspots), the LogP outcome becomes complex. While the inductive effect of fluorine predictably lowers the pKa further, the LogP can either increase or decrease depending on the spatial orientation of the C-F bonds relative to neighboring C-H bonds and the resulting molecular dipole[5].
Mechanistic factors driving pKa and LogP shifts in bicyclic amines.
Quantitative Data Comparison
The following table summarizes the experimental pKa and LogP values of classic monocyclic amines compared to their emerging spirocyclic and bicyclic bioisosteres.
Data Interpretation: Replacing a piperidine ring with a 4-azaspiro[5]hexane system decreases basicity by nearly a full log unit (ΔpKa = -0.9) while increasing lipophilicity (ΔLogP = +0.5)[3]. Bridged systems like 6-azabicyclo[3.1.1]heptane show an even more pronounced drop in basicity, bringing the pKa closer to physiological pH, which can be highly advantageous for improving membrane permeability and reducing hERG liability[4].
Self-Validating Experimental Protocols
To generate trustworthy physicochemical data, experimental workflows must include internal controls that validate the integrity of the assay. Below are the gold-standard protocols for determining pKa and LogP of highly lipophilic bicyclic analogs.
Protocol A: Potentiometric pKa Determination via Yasuda-Shedlovsky Extrapolation
Causality: Bicyclic free bases often exhibit poor aqueous solubility, causing them to precipitate during standard aqueous titration. To circumvent this, titrations are performed in varying ratios of a cosolvent (e.g., Methanol/Water). The Yasuda-Shedlovsky method plots the apparent pKa against the inverse of the solvent mixture's dielectric constant to extrapolate the true aqueous pKa.
Preparation: Prepare 1 mM solutions of the bicyclic amine in three different Methanol/Water mixtures (e.g., 30%, 40%, and 50% MeOH by weight) containing 0.15 M KCl to maintain constant ionic strength.
Titration: Titrate each solution with standardized 0.1 M HCl using a highly calibrated glass pH electrode at exactly 25.0 °C under a nitrogen blanket (to prevent CO2 absorption).
Extrapolation: Calculate the apparent pKa (psKa) for each cosolvent ratio. Plot psKa + log[H2O] versus 1/ε (where ε is the dielectric constant of the specific MeOH/H2O mixture).
Self-Validation Check: The plot must yield a linear regression with
R2>0.99
. If the plot deviates from linearity, it indicates that the compound aggregated or precipitated in the lower-methanol fractions, rendering the extrapolated aqueous pKa invalid.
Causality: Standard shake-flask methods often fail because dry 1-octanol and dry water will dissolve into each other during the shaking phase, altering the phase volumes and the solute's activity coefficients. Mutual pre-saturation is an absolute requirement for thermodynamic accuracy.
Mutual Saturation: Vigorously stir equal volumes of HPLC-grade 1-octanol and aqueous buffer (pH 7.4, 0.15 M ionic strength) for 24 hours at 25.0 °C. Allow the phases to separate completely.
Partitioning: Dissolve the bicyclic analog in the pre-saturated aqueous phase to a concentration of 100 µM. Add an equal volume of the pre-saturated octanol phase into a glass vial (avoid plastics, as highly lipophilic bicyclic compounds may adsorb to the walls).
Equilibration: Shake the vials at 25.0 °C for 1 hour, followed by centrifugation at 3000 x g for 15 minutes to break any micro-emulsions.
Quantification: Carefully sample both the octanol and aqueous phases. Dilute the octanol phase in methanol. Quantify the concentration in both phases using LC-MS/MS (MRM mode).
Self-Validation Check (Mass Balance): Calculate the total mass of the compound recovered from both phases. The sum must equal
100%±5%
of the initial spike. A mass balance failure indicates that the compound precipitated at the liquid-liquid interface or adsorbed to the vial, meaning the calculated LogP is a false artifact.
Workflow for bioisosteric replacement and physicochemical profiling.
References[2] Title: A Comparative Guide to Alternative Heterocyclic Scaffolds to Piperidine in Medicinal Chemistry. Source: Benchchem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFKdIaItlq7QwrcuZcIckHjH8eVdYDGRVGABOhIvQCtCbGQOjZeUQeuTVCfOAhQOhQOfWlRhM3KjTzj1n8hEWh2LT-Qdk0jF3LahWuXVpoi7tok0_Iw9cEGZPdnATbnvDj3EC8HT_GW8tPqVFocqWjs56NAD686W8PYI-DJC8B7f8Yzo44q3N1NTwFen3qYhJhzkVNxLVmrt7dLnero_Ax-gR_C-2rO5NZGuyRhP7TG0jf7FSWzz8dyqXOjSg==[5] Title: Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. Source: ChemRxiv. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHo9Ud0Is-g-UVArvByb2KTZaVwL7M6qCEBFglGEiw8KDvZIinqncK9rktqhlAqZWRiupwvPi1LV5qvV1lX00FijcuKST0mCqTYdXKSuSPY_LrDS059hGeKhNR32MkyXmDtf_1a7XPsTlzeqbABwlKke09JsQ==[3] Title: 4-Azaspiro[5]hexane, an Overlooked Piperidine Isostere: Multigram Synthesis and Physicochemical and Structural Evaluation. Source: ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEyDcgHLcTo7yKHAbnpEx987lj-5a_uSNOGJIkc2ddNTws52MHxa6saOf4pjZnF_V_0tWqAJRYB711FPIo5rxCXJubZJ-iUDlmiRq0VzNOUJJL1vFUDxyvkoaNzrNKPo17rqnAFCrGcRSRtjg==[4] Title: 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. Source: ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEND2WkFk8-bF-TMQd-KRYPSHv1YdPdl8ZoPyGzopVg57OVOlWJGLloOIJNPzKyqfDrbwmhAw1EWbc1Ao8TspEFvVw39Nb32hPAFMOk_nJQkuixs_Ucww0CeyaAwvrC5rB3y2FwpYh4MJ5oEw==[1] Title: Dimethyl Bicyclo[2.1.1]hexane-1,4-dicarboxylate. Source: Benchchem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGBss2FFa1FzLfJDJIOABFSUtIGljv9XzMPL8fyW9MKfocJoXr1Up33K2kBagZiuJEDJ1c9SAi23X2ynJiwgzULpENQditg6NQKmnwEwazH8B0EZu0PC_hJWJcQ1Eqrc5tBWLrDGoXKoA==
Analytical Comparison Guide: Structural Elucidation of 2-Azabicyclo[3.2.0]heptane Derivatives via Diffraction Platforms
Executive Summary & Chemical Context The 2-azabicyclo[3.2.0]heptane framework is a highly valuable rigidified bioisostere for pyrrolidines and piperidines, frequently utilized in the design of1[1]. Synthesized primarily...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Context
The 2-azabicyclo[3.2.0]heptane framework is a highly valuable rigidified bioisostere for pyrrolidines and piperidines, frequently utilized in the design of1[1]. Synthesized primarily via 2 of tetronic acid amides or 3[2][3], these strained bicyclic systems present unique stereochemical challenges. The fusion of the four- and five-membered rings dictates specific exit vectors for substituents, making the precise determination of their relative (exo/endo) and absolute configurations critical for pharmaceutical validation[4].
This guide objectively compares the performance of three primary diffraction platforms—Single-Crystal X-Ray Diffraction (SC-XRD), Microcrystal Electron Diffraction (MicroED), and Powder X-Ray Diffraction (PXRD)—for the structural characterization of these complex bicyclic scaffolds.
Platform Performance Comparison
When characterizing the 3D architecture of 2-azabicyclo[3.2.0]heptanes, the choice of analytical platform hinges on crystal size, the need for absolute stereochemistry, and the inherent flexibility of the target molecule.
Single-Crystal X-Ray Diffraction (SC-XRD)
Mechanism & Causality: SC-XRD relies on the coherent scattering of X-rays by the electron clouds of atoms. For 2-azabicyclo[3.2.0]heptanes, which consist entirely of light atoms (C, H, N, O), modern diffractometers equipped with Cu-K
α
microfocus sources are strictly preferred over Mo-K
α
. The longer wavelength of Cu radiation (
λ≈1.54
Å) enhances the anomalous scattering signal, which is critical for determining the absolute configuration (via the Flack parameter) of chiral bioisosteres without requiring heavy-atom derivatization[5].
Pros: The gold standard for absolute stereochemistry; provides highly accurate dihedral angles (
ϕ,ψ
) crucial for1[1].
Cons: Requires relatively large, well-ordered single crystals (>10 µm), which can be difficult to grow for highly strained or lipophilic bicyclic derivatives.
Microcrystal Electron Diffraction (MicroED)
Mechanism & Causality: MicroED utilizes a cryo-transmission electron microscope (Cryo-TEM) to direct a beam of electrons at nanocrystals. Because electrons interact with the electrostatic potential of the atoms (both the nucleus and electrons) rather than just the electron cloud, the interaction is roughly
104
to
105
times stronger than X-rays. This allows for the analysis of vanishingly small crystals.
Pros: Ideal for 2-azabicyclo[3.2.0]heptane derivatives that only yield microcrystalline powders (e.g., rapid precipitation products). Requires crystals as small as 100 nm.
Cons: Dynamical scattering effects make absolute structure determination highly challenging without a known chiral reference center already present in the molecule.
Powder X-Ray Diffraction (PXRD) with Rietveld Refinement
Mechanism & Causality: PXRD analyzes the bulk powder phase. While typically used for phase identification, de novo structure solution is possible but computationally intensive.
Pros: Requires no single crystals; validates bulk phase purity.
Cons: The conformational flexibility of the substituents on the rigid 2-azabicyclo[3.2.0]heptane core often leads to overlapping reflections in 1D powder patterns, making Rietveld refinement highly ambiguous for these specific organic molecules.
Quantitative Data Presentation
Performance Metric
SC-XRD (Cu-K
α
Source)
MicroED (Cryo-TEM, 200 kV)
PXRD (Rietveld Refinement)
Minimum Crystal Size
> 10 µm
~ 0.1 – 1 µm
Bulk Powder (Nanoscale)
Absolute Configuration
Yes (Reliable Flack Parameter)
Challenging (Requires Reference)
No
Data Collection Time
2 – 24 hours
< 10 minutes
1 – 4 hours
Sample Environment
Cryogenic (100 K) N₂ stream
Cryogenic (Liquid N₂)
Ambient / Variable Temp
Success Rate for Bicycles
High (if crystallized)
High (for relative stereochem)
Low (for de novo solution)
Self-Validating Experimental Protocols
To ensure scientific integrity, the following workflow details the crystallization and SC-XRD analysis of a synthesized 2-azabicyclo[3.2.0]heptane derivative (e.g., an N-Boc protected intermediate)[2]. This protocol is designed as a self-validating system, where intermediate quality checks dictate the progression of the experiment.
Phase 1: Controlled Crystallization
Objective: Grow single crystals suitable for SC-XRD.
Methodology (Vapor Diffusion):
Dissolve 5-10 mg of the2 in a minimum volume (e.g., 0.5 mL) of a good solvent (e.g., dichloromethane or ethyl acetate)[2].
Place the solution in a small inner vial. Place this vial inside a larger outer vial containing 3 mL of an anti-solvent (e.g., pentane or hexanes).
Seal the outer vial and incubate at 4 °C.
Causality & Validation: Vapor diffusion is chosen over slow evaporation because strained bicyclic systems often trap solvent or form oils if evaporation is too rapid. The slow permeation of the anti-solvent lowers the solubility threshold gradually, promoting nucleation over precipitation. Validation Check: Inspect under a polarized light microscope; true crystals will exhibit birefringence (extinction and transmission of light as the stage is rotated), distinguishing them from amorphous glass or oil.
Harvest a birefringent crystal using a cryo-loop coated with paratone oil.
Mount the crystal on the diffractometer goniometer under a continuous nitrogen cold stream at 100 K.
Perform a preliminary unit cell determination (matrix scan).
Causality & Validation: Cooling to 100 K is strictly required. The 2-azabicyclo[3.2.0]heptane core, while rigid, possesses substituents that undergo significant thermal vibration at room temperature. Cryo-cooling minimizes these Atomic Displacement Parameters (ADPs), sharpening the diffraction spots and extending the resolution limit. Validation Check: The internal agreement factor (
Rint
) of the initial matrix scan must be < 0.05. If
Rint>0.10
, the crystal is twinned or cracked, and data collection should be aborted to save instrument time.
Phase 3: Structure Solution and Refinement
Objective: Solve the phase problem and refine the atomic model.
Methodology:
Integrate the data and apply multi-scan absorption corrections.
Solve the structure using intrinsic phasing (e.g., SHELXT).
Refine the model using full-matrix least-squares on
F2
(e.g., SHELXL).
Causality & Validation: The structural model is validated by the final
R1
and
wR2
values. For a high-quality5,
R1
should be < 5%[5]. Furthermore, the Flack parameter must refine to ~0.0 (with a standard uncertainty < 0.1) to confidently assign the absolute stereocenter configurations (e.g., 1R, 5S, 6R)[5].
Decision Matrix Visualization
The following diagram illustrates the logical workflow for selecting the appropriate diffraction platform based on the crystallization outcome of the synthesized derivative.
Decision tree for selecting the optimal X-ray or electron diffraction platform based on crystal size.
Conclusion
For the structural elucidation of 2-azabicyclo[3.2.0]heptane derivatives, SC-XRD remains the undisputed gold standard, providing the definitive absolute stereochemistry required for pharmacological validation. However, as synthesis methodologies evolve to produce increasingly complex and difficult-to-crystallize bioisosteres, MicroED serves as a powerful, complementary platform for determining the relative configuration of sub-micron crystals that would otherwise be rejected by traditional X-ray crystallography workflows.
References
Conformationally constrained beta-amino acid derivatives by intramolecular[2 + 2]-photocycloaddition of a tetronic acid amide and subsequent lactone ring opening. nih.gov. 2
Stereoselective Approach to New Conformationally Restricted alpha-Amino Acids. d-nb.info. 1
2-Azabicyclo[3.2.0]heptane as a Bicyclic Isostere for Medicinal Chemistry: Synthesis and Physicochemical Characterization. researchgate.net. 4
A Photochemical Strategy for the Conversion of Nitroarenes into Rigidified Pyrrolidine Analogues. bris.ac.uk. 3
Catalytic properties of 4,5-bridged proline methano- and ethanologues in the Hajos-Parrish intramolecular aldol reaction. rsc.org. 5
Pharmacophore Comparison: The Case for Conformational Restriction
An in-depth analysis of the 3-azabicyclo[4.1.0]heptane scaffold reveals its critical utility as a conformationally restricted bioisostere in modern drug discovery. By fusing a cyclopropane ring onto a standard piperidine...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth analysis of the 3-azabicyclo[4.1.0]heptane scaffold reveals its critical utility as a conformationally restricted bioisostere in modern drug discovery. By fusing a cyclopropane ring onto a standard piperidine core, medicinal chemists can "escape flatland," fine-tune physicochemical properties, and lock molecules into bioactive conformations to enhance target selectivity[1].
This guide objectively compares the 3-azabicyclo[4.1.0]heptane pharmacophore against traditional saturated nitrogen heterocycles (such as piperidine and pyrrolidine), utilizing its application in Triple Reuptake Inhibitors (TRIs) as a primary case study[2].
Traditional saturated heterocycles like piperidine are ubiquitous in pharmaceuticals but suffer from high conformational flexibility (rapid chair-boat-chair flipping). This flexibility often incurs an entropic penalty upon target binding and can lead to off-target toxicity[1].
Fusing a cyclopropane ring to create the 3-azabicyclo[4.1.0]heptane system introduces several causal benefits:
Vector Locking : The cyclopropane fusion restricts the spatial vectors of substituents (particularly at the C1 and C6 positions), pre-organizing the molecule into the exact 3D geometry required by the receptor[3].
Physicochemical Tuning : The increased
s
-character of the cyclopropane C-C bonds exerts a mild electron-withdrawing effect, slightly lowering the basicity (
pKa
) of the adjacent amine compared to a flexible piperidine. This increases the fraction of neutral molecules at physiological pH, improving membrane permeability and lowering lipophilicity (LogP)[4][5].
Table 1: Physicochemical & Structural Comparison of Nitrogen Heterocycles
Scaffold
Conformational Flexibility
Fraction sp3 (
Fsp3
)
Typical
pKa
(Amine)
Impact on Lipophilicity (LogP)
Piperidine
High (Chair/Boat equilibrium)
1.0
10.0 – 11.2
Baseline
Pyrrolidine
Moderate (Envelope flipping)
1.0
10.2 – 10.4
Lower than piperidine
3-Azabicyclo[4.1.0]heptane
Low (Locked half-chair)
1.0
9.5 – 10.5
Reduced relative to flexible analogs
Azepane
Very High (Multiple conformers)
1.0
10.5 – 11.0
Higher than piperidine
Case Study: Triple Reuptake Inhibitors (TRIs)
The development of broad-spectrum antidepressants relies on inhibiting the reuptake of serotonin (SERT), norepinephrine (NET), and dopamine (DAT)[6]. Achieving balanced affinity across all three monoamine transporters (MATs) is notoriously difficult due to structural homologies in their binding sites[7].
Researchers at GlaxoSmithKline successfully utilized the 3-azabicyclo[4.1.0]heptane scaffold to develop a highly potent and selective TRI: 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane [2][3].
Mechanism of Action & Pharmacophore Mapping
The TRI pharmacophore requires a specific spatial arrangement of four features: a positive ionizable group, an aromatic ring, hydrophobic regions, and a hydrogen-bond acceptor[3]. The 3-azabicyclo[4.1.0]heptane core perfectly scaffolds these elements:
Basic Nitrogen : Acts as the positive ionizable anchor, forming a critical salt bridge with a conserved Aspartate residue in the MATs.
C6-Aryl Group (3,4-dichlorophenyl) : Occupies the hydrophobic halogen-binding pocket, titrating the SERT vs. NET affinity.
C1-Alkoxyalkyl Group : Serves as a crucial hydrogen-bond acceptor. Its precise distance from the basic nitrogen, locked by the rigid bicyclic core, is the primary driver for DAT affinity[3].
Pharmacophore mapping of 3-azabicyclo[4.1.0]heptane in Triple Reuptake Inhibitors.
Table 2: Binding Affinity (
pKi
) Comparison in MATs
Data adapted from the structure-activity relationship (SAR) profiling of bicyclic TRIs[3].
Compound / Scaffold
SERT (
pKi
)
NET (
pKi
)
DAT (
pKi
)
Selectivity Profile
1-phenyl-3-azabicyclo[4.1.0]heptane
7.8
6.5
< 5.0
SERT selective
6-phenyl-3-azabicyclo[4.1.0]heptane
8.1
7.2
5.4
SERT > NET
6-(3,4-Cl2-phenyl)-1-[(MeO)Me]-analog
8.5
8.2
8.0
Balanced TRI
Experimental Methodologies
To ensure scientific integrity and reproducibility, the following self-validating protocols outline the synthesis and biological evaluation of 3-azabicyclo[4.1.0]heptane derivatives.
Protocol A: Synthesis via Corey-Chaykovsky Cyclopropanation
The construction of the bicyclic core is typically achieved by cyclopropanating a tetrahydropyridine precursor[8][9].
Precursor Preparation : Protect the nitrogen of a commercially available 1,2,3,6-tetrahydropyridine derivative using a Boc (tert-butyloxycarbonyl) group to prevent unwanted N-alkylation.
Ylide Generation : In a flame-dried flask under argon, suspend trimethylsulfoxonium iodide (TMSOI) in anhydrous DMSO. Slowly add sodium hydride (NaH) at room temperature. Stir until hydrogen evolution ceases (indicating the formation of the dimethylsulfoxonium methylide)[9].
Cyclopropanation : Add the N-Boc-tetrahydropyridine dropwise to the ylide solution. Heat the reaction mixture to 50°C for 12 hours.
Validation & Purification : Quench with saturated aqueous
NH4Cl
and extract with ethyl acetate. Purify the crude product via silica gel flash chromatography.
Stereochemical Resolution : Because cyclopropanation yields a racemate, separate the enantiomers using chiral High-Performance Liquid Chromatography (HPLC) (e.g., Chiralpak AD-H column). Validate the absolute stereochemistry via X-ray crystallography or 2D-NMR (NOESY)[3].
Protocol B: In Vitro Radioligand Reuptake Assay
To validate the TRI profile, functional inhibition constants must be determined using radiolabeled monoamines[6].
Cell Preparation : Culture HEK293 cells stably expressing human SERT, NET, or DAT in standard DMEM medium. Harvest and resuspend cells in assay buffer (10 mM HEPES, 130 mM NaCl, 5 mM KCl, 1.2 mM
CaCl2
, pH 7.4).
Compound Incubation : Plate cells in 96-well plates. Add the 3-azabicyclo[4.1.0]heptane test compounds at varying concentrations (
10−10
to
10−5
M) and incubate for 20 minutes at 37°C.
Radioligand Addition : Add 20 nM of
[3H]5−HT
,
[3H]NE
, or
[3H]DA
to the respective SERT, NET, and DAT plates. Incubate for an additional 10 minutes.
Termination & Measurement : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine). Wash filters three times with ice-cold buffer.
Validation : Measure retained radioactivity using a liquid scintillation counter. Define non-specific binding using a saturating concentration (10 µM) of a known non-selective inhibitor (e.g., indatraline). Calculate
IC50
values using non-linear regression and convert to
Ki
using the Cheng-Prusoff equation[3].
Step-by-step workflow for the synthesis and biological evaluation of bicyclic derivatives.
Conclusion
The 3-azabicyclo[4.1.0]heptane pharmacophore represents a sophisticated evolution from standard piperidine rings. By enforcing strict conformational rigidity through cyclopropane fusion, it minimizes binding entropy and precisely orientates critical pharmacophoric elements. As demonstrated by its success in Triple Reuptake Inhibitors, this scaffold is an indispensable tool for medicinal chemists aiming to optimize potency, selectivity, and physicochemical profiles in complex drug targets.
References
Micheli, F., et al. (2010). "6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: a new potent and selective triple reuptake inhibitor." Journal of Medicinal Chemistry.
Micheli, F., et al. (2010). "6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor | Journal of Medicinal Chemistry".
Yarmoliuk, D. V., et al. (2019). "Synthesis of azabicyclo[n.1.0]alkane-derived bifunctional building blocks via the Corey–Chaykovsky cyclopropanation". Letters in Drug Design & Discovery.
Wen, Z., et al. (2022). "Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist". Journal of Medicinal Chemistry.
Sharma, H., et al. (2015). "Triple reuptake inhibitors as potential next-generation antidepressants: a new hope?". Future Medicinal Chemistry.
Morris, J., et al. (2022). "Opportunities for the Application and Advancement of the Corey–Chaykovsky Cyclopropanation". Organic Process Research & Development.
Isosteric replacement potential of 3-azabicyclo[4.1.0]heptanes
Isosteric Replacement Potential of 3-Azabicyclo[4.1.0]heptanes: Escaping Flatland in Lead Optimization As drug discovery programs increasingly target complex biological pathways, the limitations of traditional saturated...
Author: BenchChem Technical Support Team. Date: March 2026
Isosteric Replacement Potential of 3-Azabicyclo[4.1.0]heptanes: Escaping Flatland in Lead Optimization
As drug discovery programs increasingly target complex biological pathways, the limitations of traditional saturated heterocycles have become apparent. The piperidine ring is one of the most ubiquitous structural motifs in approved drugs; however, its high basicity, metabolic liabilities, and geometric "flatness" often lead to late-stage clinical attrition due to off-target toxicities (such as hERG channel inhibition) and poor pharmacokinetics.
To overcome these hurdles, medicinal chemists are increasingly turning to conformationally restricted bioisosteres. Among these, 3-azabicyclo[4.1.0]heptanes (cyclopropyl-fused piperidines) have emerged as a premier scaffold[1]. By forcing the piperidine ring into a rigidified, three-dimensional conformation, this isostere elegantly solves multiple physicochemical liabilities while maintaining the necessary vector projections for target binding[1].
Mechanistic Causality: Why the Cyclopropyl Fusion Works
The substitution of a standard piperidine with a 3-azabicyclo[4.1.0]heptane is not merely a structural novelty; it is a calculated manipulation of the molecule's electronic and steric environment.
Basicity (pKa) Modulation: The high pKa of piperidine (~11.2) means it is nearly entirely protonated at physiological pH. This strong positive charge is a primary pharmacophore for binding to the hERG potassium channel, leading to cardiotoxicity. The introduction of a fused cyclopropane ring increases the s-character of the adjacent carbon-carbon bonds. This exerts an electron-withdrawing inductive effect on the piperidine nitrogen, lowering the predicted pKa to approximately 9.46[2]. This reduction in basicity decreases the fraction of charged species, directly mitigating hERG liability.
Metabolic Shielding: Cytochrome P450 (CYP) enzymes frequently oxidize piperidines at the α-carbon. The cyclopropyl fusion introduces significant steric bulk and rigidifies the ring, creating a highly unfavorable transition state for CYP-mediated α-oxidation, thereby extending the compound's half-life.
Escaping Flatland: Increasing the fraction of sp3-hybridized carbons (Fsp3) correlates strongly with clinical success. Bridged and fused piperidines display greater aqueous solubility and three-dimensionality compared to their flexible counterparts, allowing them to better complement complex protein binding pockets[1].
Logical framework for piperidine bioisosteric replacement.
Quantitative Physicochemical Comparison
To objectively evaluate the performance of 3-azabicyclo[4.1.0]heptanes against standard piperidines, we must look at the empirical data shifts commonly observed during hit-to-lead optimization. The table below summarizes the typical property modulations when this isosteric replacement is executed.
Improved passive membrane permeability and oral bioavailability.
Fsp3 (3D Character)
Baseline
Increased
"Escape from flatland"; improved solubility and target specificity[1].
Microsomal Clearance
High (α-oxidation prone)
Low to Moderate
Steric hindrance at the α-position prevents CYP450 metabolism.
Self-Validating Experimental Protocols
To harness the potential of 3-azabicyclo[4.1.0]heptanes, researchers must employ rigorous synthetic and analytical workflows. Below are the field-proven protocols for scaffold incorporation and metabolic validation.
Protocol A: Buchwald-Hartwig Cross-Coupling of 3-Azabicyclo[4.1.0]heptane
This protocol details the N-arylation of the bicyclic scaffold, a critical step in generating therapeutic candidates such as P2Y14R antagonists[1] and triple reuptake inhibitors[3].
Preparation: In a flame-dried Schlenk flask under an argon atmosphere, combine the aryl halide (1.0 eq), 3-azabicyclo[4.1.0]heptane hydrochloride (1.2 eq), and sodium tert-butoxide (3.0 eq).
Catalyst Addition: Add Pd2(dba)3 (0.02 eq) and BrettPhos (0.04 eq). Scientific Causality: BrettPhos is specifically chosen for its bulky, electron-rich biaryl structure, which facilitates the rapid reductive elimination of sterically hindered secondary amines like our bicyclic isostere.
Reaction: Suspend the mixture in anhydrous toluene (0.2 M). Degas via three freeze-pump-thaw cycles. Heat the mixture to 90°C for 12 hours.
Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black. Concentrate under reduced pressure.
Self-Validation System:
Mass Verification: Run LC-MS on the crude mixture. The desired product mass must be present.
Structural Integrity: Purify via flash chromatography and perform 1H-NMR. You must observe the highly shielded cyclopropyl protons appearing significantly upfield (typically between 0.1 ppm and 0.8 ppm). If these peaks are absent, the cyclopropane ring has undergone unintended ring-opening.
Protocol B: In Vitro Microsomal Clearance Assay (Metabolic Stability)
To prove the metabolic superiority of the 3-azabicyclo[4.1.0]heptane over the piperidine parent, an in vitro clearance assay must be performed with built-in quality controls.
Incubation Setup: Prepare a 0.5 mg/mL suspension of human liver microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2.
Compound Addition: Add the test compound (final concentration 1 µM, ensuring organic solvent concentration is <0.5% to prevent CYP denaturation).
Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).
Sampling: At predetermined time points (0, 5, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).
Analysis: Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound.
Self-Validation System: Run Verapamil (high clearance) and Warfarin (low clearance) in parallel as positive and negative controls. Causality check: If the half-life (T1/2) of Verapamil exceeds 15 minutes, the microsomes have lost enzymatic activity (likely due to improper storage or NADPH degradation), and the entire assay run must be invalidated and repeated.
Step-by-step workflow for scaffold incorporation and validation.
References
Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist
National Institutes of Health (NIH)[Link]
6-(3,4-Dichlorophenyl)-1-[(Methyloxy)methyl]-3-azabicyclo[4.1.0]heptane: A New Potent and Selective Triple Reuptake Inhibitor
Journal of Medicinal Chemistry - ACS Publications[Link]
This comprehensive guide provides essential safety, handling, and disposal protocols for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3). Designed for drug development professionals and laboratory scient...
Author: BenchChem Technical Support Team. Date: March 2026
This comprehensive guide provides essential safety, handling, and disposal protocols for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS: 1394042-85-3). Designed for drug development professionals and laboratory scientists, this document moves beyond basic Safety Data Sheet (SDS) summaries to explain the causality behind chemical handling choices, ensuring your laboratory maintains absolute regulatory compliance and environmental stewardship.
Physicochemical Hazard Profile
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is a bicyclic amine salt frequently utilized as a building block in pharmaceutical synthesis[1]. While the organic framework presents standard toxicity risks, the presence of the hydrochloride counterion fundamentally alters its downstream environmental impact, requiring it to be treated strictly as a halogenated compound .
Prohibit food/drink in the lab; use closed-system transfers[1][2].
Skin Irritation
H315
Warning
Mandate standard nitrile gloves and a fully buttoned lab coat[1][2].
Eye Irritation
H319
Warning
Require safety goggles; use a face shield when handling large volumes[1][2].
| STOT SE 3 | H336 | Warning | Handle strictly inside a certified chemical fume hood to prevent inhalation[1][2]. |
The Causality of Halogenated Waste Management
A common critical error in laboratory waste management is treating organic hydrochloride salts as standard non-halogenated organic waste. Because this compound contains stoichiometric quantities of chlorine, mixing it with standard organic solvents (e.g., ethanol, acetone) immediately transforms the entire carboy into a halogenated organic waste stream [3].
Why does this matter?
If halogenated waste is inadvertently sent to a standard low-temperature incinerator (250 °C – 600 °C), the thermal decomposition of the chlorinated organic compounds releases chlorine radicals (Cl•). These radicals recombine with aromatic rings to form highly toxic polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs) [4].
To prevent dioxin formation, the EPA mandates that halogenated wastes be routed to specialized facilities capable of high-temperature incineration (>850 °C) , followed by alkaline scrubbing to neutralize the resulting hydrogen chloride (HCl) gas[4][5].
Table 2: Thermal Destruction Parameters for Halogenated Waste
Mechanistic pathway: low-temperature dioxin formation vs. high-temperature mineralization.
Operational Disposal Protocols (Step-by-Step)
To ensure absolute safety and regulatory compliance, implement the following self-validating protocols for the three primary waste streams generated when handling 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Causality: Dissolving this hydrochloride salt in water yields a slightly acidic solution. Direct mixing with other aqueous waste streams without neutralization can trigger unexpected exothermic acid-base reactions or off-gassing in the waste carboy.
Measurement: Test the pH of the aqueous waste stream using universal indicator paper.
Neutralization: Slowly add 1M Sodium Bicarbonate (NaHCO₃) or 1M Sodium Hydroxide (NaOH) while stirring continuously.
Validation: Re-test the solution to ensure the pH has stabilized between 6.0 and 8.0.
Transfer: Funnel the neutralized solution into an aqueous waste carboy. Label as "Aqueous Halogenated Waste" to ensure it is not mixed with non-halogenated aqueous streams.
Protocol C: Organic Liquid Waste Disposal
Causality: EPA guidelines dictate that organic solvents containing halogens must be strictly segregated to ensure they are routed to high-temperature incinerators. Furthermore, water content must be minimized to maintain the high BTU (heating value) required for efficient incineration[3][5].
Segregation: Ensure the waste carboy is strictly designated for "Halogenated Organic Waste". Never mix this with the "Non-Halogenated" carboy.
Water Content Verification: Verify that the total water content in the organic stream is below 20%[3]. If water content is higher, route it through Protocol B.
Transfer: Use a grounded, closed-funnel system to transfer the solvent mixture into the carboy to prevent volatile emissions (H336 hazard).
Storage: Store in a certified flammable safety cabinet until collection.
Workflow for the segregation and disposal routing of 3-Azabicyclo[4.1.0]heptan-1-ol HCl waste.
Emergency Spill Response Protocol
In the event of an accidental release of the solid powder:
Isolate: Evacuate non-essential personnel from the immediate area.
Protect: Don appropriate PPE, including an N95/P100 particulate respirator, nitrile gloves, and safety goggles.
Suppress: Lightly mist the spilled powder with water to prevent the generation of airborne dust (mitigating the H332/H336 inhalation hazard)[2]. Do not flood the area.
Collect: Use a non-sparking tool to sweep the dampened solid into a dedicated hazardous waste container.
Decontaminate: Wash the spill surface thoroughly with soap and water. Collect all rinsate and dispose of it following Protocol B (Aqueous Liquid Waste).
References
Sigma-Aldrich. 3-azabicyclo[4.1.0]heptan-1-ol hydrochloride Safety Data Sheet (CAS: 1394042-85-3). Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEJTpZMsZyDIeGb9d02ONwIvcUb-0ypm_o38ubfYzTHbuG-i0ZzHvHVJ5L1djvZ9qeruMEaKVM0-_MqE0qvd3-60gU-jo59qACoQyJt2Hlc0jDfdnw7fxRGG6Ax8QeUzXQUX5m0mio700R_w19RuWpZ8qTlGPAsRRBy7d59SnPOAyT64R8=]
NextSDS. rac-(1R,6S)-2-azabicyclo[4.1.0]heptane-1-carboxamide hydrochloride — Chemical Substance Information. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGaJZDyYN9F1BS7hmnU68RItuINFIGpVO3dxUIf7nZuUXGBb0LEVOaeR-UnYF8aRTAFSys9AYn5D8TpRJITn87G11TfixzX1l3o1HQhdA_gPaprDcWBphUzIArbA2xGoJIdhs7r6z_yYaZMh7DwPXjad-a9kqlaPRoM7wPQg_fU2jqI7IOD2JHUHwA0TpX7mkecewiA7-rshoe67Bl-Yav1LkGv9-IvgA==]
Nipissing University. Hazardous Materials Disposal Guide. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGZbcu9Kb70H2Jo4kc6h9m_aPWMpERm1qmLk7SCMSTAh1-GavIJ4ni8jUGB5R1twIrpmCqHYB_tqC1JFQXrPvTk8NZg7D3dtQRtymJQz4QkH09reprdtp0DHtCQk693GfgQG4ow07rGjos8i03WC8JcE5BRoS5l7FbVWSpcFsB2Sdxkxax38T53fKlKBuUQks741DMZClSxHOEkitadWrl7eBM=]
Kirk-Othmer Encyclopedia of Chemical Technology. Hazardous Waste Incineration. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFAcsMi7Aw--v1NsOiq5ikAKpkg8YIJfBEUnDGrMnhY6B_lecNdTWMhfQrb5rDZXy_ywaZD-Tv3aFeZWL08vU4Av_0wcg8j280IWegQ5n1Tx818SyP-LrV-LVY95ZseUGx4XVw02LDfKwpfq9aJI7FSfjVeWcC6bvP_y9ITB69Ty0IVi8Zfym6aoKcJ0A==]
MDPI. Methodological Insights into the Occurrence, Conversion, and Control of Polychlorinated Dibenzo-p-Dioxins/Dibenzofurans from Waste Incineration. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQENsiV_R9E08r39oENrCLSwleBY8DS9MQxFT5NnDNtcNjP2WWhxYR_3E9Q4APPDvAvZ5HjLIApFhFKgRC5wLMOVTfkwM56n9MlWFfn6GFN7JKorWbgNsRtzvelZN3R4VAI5TFxq]
A Senior Application Scientist's Guide to Handling 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride
This document provides essential safety and handling protocols for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS Number: 1394042-85-3). As a research chemical, its toxicological properties may not be fully characteri...
Author: BenchChem Technical Support Team. Date: March 2026
This document provides essential safety and handling protocols for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride (CAS Number: 1394042-85-3). As a research chemical, its toxicological properties may not be fully characterized; therefore, a cautious and proactive approach to safety is paramount. The following guidance is synthesized from established safety data and best laboratory practices to ensure the protection of all personnel.
Understanding the Hazard Profile
3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride is classified under the Globally Harmonized System (GHS) with the following hazards, mandating specific protective measures.[1][2] The primary risks are associated with direct contact and inhalation, particularly when handling the compound in its solid, powdered form.[1][3]
GHS07 (Harmful/Irritant): This pictogram signifies that the chemical can cause irritation and may be harmful if ingested.[1][2]
H302 (Harmful if swallowed): Ingestion can lead to adverse health effects.[2][3]
H315 (Causes skin irritation): Direct contact with the skin can cause redness, itching, and inflammation.[2][3][4]
H319 (Causes serious eye irritation): The compound can cause significant, potentially damaging, irritation if it comes into contact with the eyes.[2][3][4]
H335 (May cause respiratory irritation): Inhalation of the dust can irritate the respiratory tract, leading to coughing and discomfort.[2][3][4]
The causality is clear: the chemical nature of this bicyclic amine hydrochloride salt makes it reactive with biological tissues upon contact. Therefore, the core safety directive is to establish a complete barrier between the researcher and the chemical at all times.
Integrated Safety Protocol: Engineering Controls, PPE, and Work Practices
A multi-layered approach is required for safe handling. This begins with engineering controls, is reinforced by personal protective equipment, and is sustained through disciplined work practices.
Engineering Controls: The First Line of Defense
Chemical Fume Hood: All manipulations of solid 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride or its concentrated solutions must be performed inside a certified chemical fume hood. This is critical to mitigate the risk of inhaling irritating dust (H335).[3][4]
Ventilation: Ensure the laboratory has adequate general ventilation. Facilities must be equipped with accessible safety showers and eyewash stations.[5]
Personal Protective Equipment (PPE) Selection
The selection of PPE is dictated by the specific task being performed. The following table summarizes the minimum required PPE for common laboratory operations.
Task
Body Protection
Hand Protection
Eye/Face Protection
Respiratory Protection
Storage & Transport (Closed Container)
Flame-resistant lab coat
Not required if no risk of exposure
Safety glasses
Not required
Weighing Solid Compound
Flame-resistant lab coat
Nitrile gloves (double-gloving recommended)
Chemical splash goggles
Required. Must be done in a chemical fume hood. If a hood is unavailable, a NIOSH-approved N95 respirator is mandatory.[4]
Not required if waste is properly contained and sealed.
Step-by-Step PPE Usage Protocol
Inspection: Before every use, inspect all PPE for signs of degradation, tearing, or contamination. Discard and replace any damaged items. Gloves must be inspected prior to use.[3]
Donning (Putting On):
i. Put on the lab coat and fasten it completely.
ii. Put on chemical splash goggles.
iii. If required, put on your respirator and perform a user seal check.
iv. If required, put on a face shield over the goggles.[6]
v. Wash and dry hands, then don the inner pair of nitrile gloves.
vi. Don the outer pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.
Doffing (Taking Off): This sequence is designed to prevent cross-contamination.
i. Remove the outer pair of gloves, peeling them off without touching the exterior surface. Dispose of them immediately in the designated hazardous waste container.[3]
ii. Remove the face shield and apron (if used).
iii. Remove the lab coat by rolling it outwards and away from your body.
iv. Remove the inner pair of gloves and dispose of them.
v. Remove your goggles.
vi. Wash your hands thoroughly with soap and water.[3]
Task-Based PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.
Caption: PPE selection workflow for 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride.
Emergency Procedures for Accidental Exposure
Immediate and correct action is critical in the event of an exposure.
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]
Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with soap and plenty of water for at least 15 minutes. If skin irritation occurs or persists, seek medical attention.[3][4]
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3][4]
Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][4]
Operational Plan for Disposal
All waste containing 3-Azabicyclo[4.1.0]heptan-1-ol hydrochloride must be treated as hazardous chemical waste.[7] Do not discharge into drains or the environment.[3][4]
Step-by-Step Waste Disposal Protocol
Waste Segregation: At the point of generation, separate all materials contaminated with the compound. This includes:
Sharps (needles, scalpels).
All waste streams must be collected in separate, clearly labeled, and sealed hazardous waste containers.[7] As a hydrochloride salt, this compound contains a halogen and should be collected in a container designated for halogenated organic waste.[7]
Neutralization of Aqueous Waste (Optional, per institutional EHS policy): As a hydrochloride salt, aqueous waste streams will be acidic. Neutralization can reduce corrosivity but must be performed with extreme caution by trained personnel.[7]
i. Preparation: Work in a chemical fume hood wearing full PPE. Prepare a dilute solution of a weak base, such as sodium bicarbonate.
ii. Dilution: Slowly dilute the acidic waste with a large volume of cold water in a suitable container.
iii. Neutralization: While stirring, slowly add the weak base solution. Monitor the pH, aiming for a final pH between 6.0 and 8.0. Be aware of potential gas evolution (CO2); do not seal the container during this process.[7]
iv. Final Collection: Even after neutralization, the solution must be collected and disposed of as hazardous chemical waste.[7]
Container Management:
Triple-rinse empty containers with a suitable solvent (e.g., methanol or water). Collect all rinsate as hazardous liquid waste.[7]
Store sealed waste containers in a designated, secure satellite accumulation area away from incompatible materials.[7]
Final Disposal: Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[7]
References
Personal Protective Equipment | US EPA. U.S. Environmental Protection Agency. [Link]
Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention (CDC). [Link]
3-oxa-7-azabicyclo[4.1.0]heptane — Chemical Substance Information. NextSDS. [Link]
Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (General Disposal Principles). [Link]
Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions. [Link]
Personal Protective Equipment in Chemistry | Environmental Health and Safety. Dartmouth College. [Link]
